5-Hydroxy-2-methylbenzenesulfonic acid

• CAS: 102014-39-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Hydroxymethylbenzenesulfonic Acid Isomers

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical properties of various isomers of hydroxymethylbenzenesulfonic acid, with a primary focus on 5-Hydroxy-2-methylbenzenesulfonic acid and its more extensively studied structural isomers. Due to the limited availability of experimental data for 5-Hydroxy-2-methylbenzenesulfonic acid, this document also includes comprehensive data for 2-Hydroxy-5-methylbenzenesulfonic acid and 4-Hydroxy-2-methylbenzenesulfonic acid to provide a comparative context for researchers.

Data Presentation: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of three isomers of hydroxymethylbenzenesulfonic acid. These values have been aggregated from various chemical databases and literature sources.

Property	5-Hydroxy-2-methylbenzenesulfonic acid	2-Hydroxy-5-methylbenzenesulfonic acid	4-Hydroxy-2-methylbenzenesulfonic acid
CAS Number	102014-39-1[1]	7134-06-7[2][3]	7134-05-6[1][4][5]
Molecular Formula	C₇H₈O₄S[1][6]	C₇H₈O₄S[2][3]	C₇H₈O₄S[1][4][5]
Molecular Weight	188.20 g/mol [6]	188.20 g/mol [2]	188.20 g/mol [7]
Melting Point	Not available	59-62 °C[8]	Not available
Boiling Point	Not available	Not available	Not available
Density	Not available	1.482±0.06 g/cm³ (Predicted)[8]	1.482±0.06 g/cm³ (Predicted)[9]
pKa	Not available	-0.53±0.30 (Predicted)[8]	-0.16±0.50 (Predicted)[5][9]
Solubility	Not available	Soluble in water.[10]	Soluble in DMSO (Slightly), Methanol (Slightly).[9]
LogP	Not available	1.2 (Computed)[2]	0.7 (Computed)[7]
Appearance	Not available	Crystalline solid or viscous liquid.[10]	Solid.[9]

Experimental Protocols & Methodologies

1. Synthesis via Sulfonation of Cresol

A common method for preparing hydroxymethylbenzenesulfonic acids is through the electrophilic aromatic substitution of a cresol isomer (methylphenol) with a sulfonating agent.

• Protocol: m-Cresol is dissolved in concentrated sulfuric acid. The mixture is then heated, typically to around 100°C, and stirred for an extended period (e.g., overnight) under an inert atmosphere to facilitate the sulfonation reaction. The reaction mixture is subsequently cooled, diluted with water, and neutralized with a base such as sodium carbonate to a high pH. The resulting sodium salt of the sulfonic acid can be isolated by washing with an organic solvent and concentrating the aqueous phase. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.[11]

2. Determination of Melting Point

The melting point of solid derivatives is a key indicator of purity.

• Protocol: A small, dry sample of the crystalline solid is packed into a capillary tube. The tube is placed in a melting point apparatus and heated at a controlled rate. The temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point. For a pure compound, this range is typically narrow.

3. Spectroscopic Analysis (NMR and IR)

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are crucial for structural elucidation and confirmation.

• ¹H and ¹³C NMR Spectroscopy: The compound is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆). For ¹H NMR of a related isomer, 3-amino-2-hydroxy-5-methylbenzenesulfonic acid, characteristic singlets for the aromatic protons and methyl protons were observed, along with broadened signals for protons on the ammonium and hydroxyl groups.[12]

• FT-IR Spectroscopy: A sample is analyzed, often as a solid mixed with KBr to form a pellet. The infrared spectrum reveals characteristic absorption bands for the different functional groups. For sulfonic acids, key stretches include the broad O-H band (from both the hydroxyl and sulfonic acid groups), S=O stretching, and C-S stretching.[13][14]

4. Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is used to assess the purity of the compound and can be employed in quantitative analysis.

• Protocol: A specialized HPLC method, such as the BIST™ (Bridge Ion Separation Technology), can be used for the analysis of sulfonic acids. This technique allows for the separation of anionic analytes on a negatively-charged, cation-exchange column by using a multi-charged positive buffer in a largely organic mobile phase. Detection can be achieved using methods like Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (LC-MS).[15]

Visualizations: Workflows and Relationships

Diagram 1: General Synthesis and Purification Workflow

Caption: A generalized workflow for the synthesis and purification of hydroxymethylbenzenesulfonic acid.

Diagram 2: Isomeric Relationship

Caption: Logical diagram showing the relationship between various structural isomers.

References

• 1. 7134-05-6|4-Hydroxy-2-methylbenzenesulfonic acid|BLD Pharm [bldpharm.com]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hydroxy-5-methylbenzenesulfonic acid CAS#: 7134-06-7 [m.chemicalbook.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. Page loading... [guidechem.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. 4-Hydroxy-2-methylbenzenesulfonic acid | C7H8O4S | CID 81554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Hydroxy-5-methylbenzenesulfonic acid CAS#: 7134-06-7 [m.chemicalbook.com]
• 9. 4-Hydroxy-2-methylbenzenesulfonic acid CAS#: 7134-05-6 [m.chemicalbook.com]
• 10. lscollege.ac.in [lscollege.ac.in]
• 11. 4-Hydroxy-2-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. ijsr.net [ijsr.net]
• 14. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 15. HPLC Method for Analysis of Sulfonic acids on BIST A+ Column | SIELC Technologies [sielc.com]

An In-depth Technical Guide to 2-Hydroxy-5-methylbenzenesulfonic Acid

This technical guide provides a comprehensive overview of 2-Hydroxy-5-methylbenzenesulfonic acid, a significant chemical compound with applications in various scientific fields. It is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical structure, properties, synthesis, and analysis.

Chemical Structure and Properties

2-Hydroxy-5-methylbenzenesulfonic acid, also known as p-Cresol-2-sulfonic acid, is an aromatic organic compound. Structurally, it consists of a benzene ring substituted with a hydroxyl group, a methyl group, and a sulfonic acid group. The IUPAC nomenclature places the sulfonic acid group at position 1, the hydroxyl group at position 2, and the methyl group at position 5.

Chemical Identifiers

A summary of the key identifiers for 2-Hydroxy-5-methylbenzenesulfonic acid is presented below.

Identifier	Value	Reference
IUPAC Name	2-hydroxy-5-methylbenzenesulfonic acid	[1]
Synonyms	p-Cresol-2-sulfonic acid, 2-hydroxy-5-methylbenzene-1-sulfonic acid	[1]
CAS Number	7134-06-7	[1][2]
Molecular Formula	C₇H₈O₄S	[1]
InChI Key	AXZKCQSGDARVRL-UHFFFAOYSA-N	[1]
Canonical SMILES	CC1=CC(=C(C=C1)O)S(=O)(=O)O	[1]

Physicochemical Properties

The fundamental physicochemical properties are crucial for handling, application, and research involving this compound.

Property	Value	Reference
Molecular Weight	188.20 g/mol	[1]
Exact Mass	188.01432991 Da	[1]
XLogP3	1.2	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	1	[1]

Experimental Protocols

Synthesis via Sulfonation of p-Cresol

2-Hydroxy-5-methylbenzenesulfonic acid is typically synthesized by the electrophilic aromatic substitution reaction of p-cresol with sulfuric acid.[3] The hydroxyl group is a strong activating group, directing the incoming sulfonic acid group primarily to the ortho position.

Materials:

• p-Cresol (106-44-5)

• Concentrated Sulfuric Acid (98%)

• Ice bath

• Magnetic stirrer and stir bar

• Reaction flask

Procedure:

• Preparation: Place a measured amount of p-cresol into a reaction flask equipped with a magnetic stirrer.

• Cooling: Cool the flask in an ice bath to maintain a low temperature, typically around 0-5 °C, to control the exothermic reaction.

• Sulfonation: Slowly add an equimolar amount of concentrated sulfuric acid to the cooled p-cresol with continuous stirring. The addition should be dropwise to prevent a rapid temperature increase.

• Reaction: After the addition is complete, allow the mixture to stir at a controlled temperature (e.g., 35 °C) for a specified duration (e.g., 25 minutes) to ensure the reaction goes to completion.[3] The reaction progress can be monitored using techniques like TLC.

• Work-up: Upon completion, the reaction mixture is typically poured into cold water or an ice-water mixture to precipitate the product and dilute the excess sulfuric acid.

• Isolation: The solid product is collected by vacuum filtration and washed with cold water to remove any remaining acid and unreacted starting materials.

Caption: Workflow for the synthesis of 2-Hydroxy-5-methylbenzenesulfonic acid.

Purification and Analysis

Purification of the crude product is essential to obtain a high-purity compound for further use. Characterization confirms the identity and purity of the final product.

Purification Protocol (Preparative HPLC): Preparative High-Performance Liquid Chromatography (prep-HPLC) is a highly effective method for purifying the synthesized product.[4]

• Sample Preparation: Dissolve the crude product in a suitable mobile phase solvent.

• Chromatography: Inject the sample solution into a prep-HPLC system equipped with a C18 column.

• Elution: Use an isocratic or gradient elution method with a suitable mobile phase (e.g., a mixture of methanol and water with a small percentage of acetic acid) to separate the desired compound from impurities.[4]

• Fraction Collection: Collect the fractions corresponding to the main product peak as detected by a UV detector.

• Solvent Removal: Evaporate the solvent from the collected fractions under reduced pressure to yield the purified solid product.[4]

Analytical Characterization: The structure of the purified compound is confirmed using spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are used to elucidate the molecular structure. The ¹H-NMR spectrum would show characteristic peaks for the aromatic protons, the methyl protons, and the hydroxyl proton.[5][6] The number of signals, their chemical shifts, and splitting patterns confirm the substitution pattern on the benzene ring.

• Infrared (IR) Spectroscopy: FT-IR spectroscopy is used to identify the functional groups present.[7] Characteristic absorption bands would be observed for the O-H stretch of the hydroxyl group and the carboxylic acid (often broad), S=O stretches of the sulfonic acid group, and C-H stretches of the aromatic ring and methyl group.[7]

Caption: Workflow for the purification and analysis of the final product.

Biological and Pharmacological Context

While direct signaling pathways for 2-Hydroxy-5-methylbenzenesulfonic acid are not extensively documented, its precursor, p-cresol, is of significant interest in medical research. p-Cresol is a metabolite produced by gut microbiota from amino acids like tyrosine and phenylalanine.[5] In the liver, p-cresol is metabolized, primarily through sulfonation by sulfotransferase enzymes (SULTs), into p-cresyl sulfate.[8]

p-Cresyl sulfate is recognized as a uremic toxin that accumulates in patients with chronic kidney disease and is associated with increased mortality and toxicity.[5][8] The primary enzyme responsible for this sulfonation is SULT1A1.[8] Therefore, understanding the sulfonation process and its inhibition is a key area of research for developing therapeutic strategies to reduce the toxic effects of p-cresyl sulfate. This makes related sulfonic acids, such as 2-Hydroxy-5-methylbenzenesulfonic acid, valuable reference compounds in metabolic and toxicological studies.

Caption: Metabolic conversion of p-cresol to the uremic toxin p-cresyl sulfate.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid | 7134-06-7 [chemicalbook.com]
• 3. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 4. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 8. Characterization of human sulfotransferases catalyzing the formation of p-cresol sulfate and identification of mefenamic acid as a potent metabolism inhibitor and potential therapeutic agent for detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5-Hydroxy-2-methylbenzenesulfonic Acid and Its Isomers for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-hydroxy-2-methylbenzenesulfonic acid and its structurally related isomers. Due to the greater prevalence of its isomers in research and industrial applications, this document will focus on the synthesis, properties, and applications of the broader class of hydroxytoluenesulfonic acids, providing specific data for the most common isomers to offer a thorough comparative analysis for researchers, scientists, and drug development professionals.

Introduction to Hydroxytoluenesulfonic Acids

Hydroxytoluenesulfonic acids are a class of organic compounds characterized by a benzene ring substituted with a hydroxyl (-OH), a methyl (-CH₃), and a sulfonic acid (-SO₃H) group. The relative positions of these functional groups give rise to several structural isomers, each with a unique CAS number and distinct chemical properties. While the requested compound is 5-Hydroxy-2-methylbenzenesulfonic acid , its isomers, particularly those derived from the sulfonation of p-cresol and m-cresol, are more widely documented and utilized.

These compounds are of significant interest as chemical intermediates. Their bifunctional nature, possessing both a phenolic hydroxyl group and an acidic sulfonic acid group, makes them valuable precursors in the synthesis of dyes, specialty polymers, and pharmaceuticals. A notable application in the pharmaceutical field is their use as monomers in the production of Policresulen, a topical antiseptic and hemostatic agent.

Quantitative Data and Chemical Properties

The key physicochemical properties of the most common hydroxytoluenesulfonic acid isomers are summarized below for easy comparison. All isomers share the same molecular formula and molecular weight.

Property	2-Hydroxy-5-methylbenzenesulfonic acid	4-Hydroxy-2-methylbenzenesulfonic acid	3-Hydroxy-5-methylbenzenesulfonic acid
IUPAC Name	2-Hydroxy-5-methylbenzenesulfonic acid	4-Hydroxy-2-methylbenzenesulfonic acid	3-Hydroxy-5-methylbenzenesulfonic acid
Synonyms	p-Cresol-2-sulfonic acid	o-Toluenesulfonic acid, 4-hydroxy-	m-Toluenesulfonic acid, 5-hydroxy-
CAS Registry Number	7134-06-7, 28519-04-2[1]	7134-05-6[2]	98-20-4
Molecular Formula	C₇H₈O₄S[1]	C₇H₈O₄S[2]	C₇H₈O₄S
Molecular Weight	188.20 g/mol [1]	188.20 g/mol [2]	188.20 g/mol
Precursor	p-Cresol	o-Cresol	m-Cresol

Experimental Protocols: Synthesis of Hydroxytoluenesulfonic Acids

The primary method for synthesizing hydroxytoluenesulfonic acids is through the direct electrophilic aromatic substitution of cresol isomers with a sulfonating agent. The hydroxyl group of the cresol is a strongly activating, ortho-, para-directing group, influencing the position of the incoming sulfonic acid group.

General Protocol for Direct Sulfonation of Cresol

Objective: To synthesize a hydroxytoluenesulfonic acid by the direct sulfonation of a cresol precursor.

Materials:

• Cresol isomer (p-cresol, o-cresol, or m-cresol)

• Sulfonating agent (e.g., concentrated sulfuric acid, oleum, or chlorosulfonic acid)

• Inert solvent (optional, e.g., dichloroethane)

• Sodium carbonate solution (for workup)

• Ethyl acetate (for washing)

Procedure:

• Reaction Setup: In a reaction vessel equipped with a stirrer and temperature control, dissolve the chosen cresol isomer in an inert solvent if necessary.

• Sulfonation: Slowly add the sulfonating agent (e.g., concentrated sulfuric acid) to the cresol solution while maintaining a controlled temperature. For instance, the sulfonation of p-cresol can be conducted with sulfuric acid at 35°C.[3] The reaction of m-cresol with sulfuric acid may be heated to 100°C and left overnight.[4]

• Reaction Monitoring: The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup: Once the reaction is complete, the mixture is carefully diluted with water.

• Neutralization and Extraction: The pH of the aqueous solution is adjusted to basic (e.g., pH 14) using a saturated sodium carbonate solution.[4] This converts the sulfonic acid to its sodium salt. The mixture is then washed with an organic solvent like ethyl acetate to remove unreacted cresol and non-polar impurities.[4]

• Isolation: The aqueous phase, containing the sodium hydroxytoluenesulfonate salt, is concentrated by evaporation. The resulting solid can be further purified by recrystallization from a suitable solvent like ethanol.

This general procedure can be adapted for specific isomers by selecting the appropriate cresol precursor as illustrated in the diagram below.

Synthesis of Hydroxytoluenesulfonic Acid Isomers.

Applications in Research and Drug Development

The primary application of hydroxytoluenesulfonic acids in the pharmaceutical sector is as monomers for the synthesis of Policresulen.

Policresulen: A Polymer-Based Therapeutic Agent

Policresulen (CAS: 101418-00-2) is a polycondensation product of meta-cresolsulfonic acid and formaldehyde.[] It is used as a topical antiseptic and hemostatic agent.

Mechanism of Action:

• Selective Coagulation: Policresulen acts as a potent acid, causing the coagulation and denaturation of proteins. It selectively targets necrotic and pathologically altered tissues, leading to their sloughing off while leaving healthy tissue largely unaffected.[] This selective action is crucial for its use in wound debridement and treating cervical erosions.

• Antimicrobial Effect: The highly acidic nature of Policresulen creates a low pH environment that is inhospitable to a broad spectrum of pathogens, including bacteria, fungi, and protozoa.[] This provides a strong antiseptic effect.

• Hemostatic Effect: By coagulating blood proteins, Policresulen effectively stops capillary bleeding.[]

Therapeutic Uses: Policresulen is formulated into vaginal suppositories, solutions, and ointments for various applications, including:

• Treatment of cervical erosion and cervicitis.[]

• Management of vaginal infections.[]

• Hemostasis after cervical biopsies or polyp removal.[]

• Treatment of aphthous ulcers (canker sores) and other oral lesions.

The synthesis of Policresulen involves the polymerization of a hydroxytoluenesulfonic acid monomer (typically derived from m-cresol) with formaldehyde, which creates methylene bridges linking the sulfonated phenolic units.

Polymerization Pathway to Policresulen.

Other Applications

Beyond Policresulen, amino-substituted derivatives of these sulfonic acids serve as important intermediates in the synthesis of various pharmaceuticals and dyes. For example, 3-Amino-2-hydroxy-5-methylbenzenesulfonic acid can be synthesized from 2-hydroxy-5-methylphenyl methyl ketone oxime and is a valuable building block for pharmacologically active compounds.[6]

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxy-2-methylbenzenesulfonic acid | C7H8O4S | CID 81554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 4. 4-Hydroxy-2-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-Hydroxy-2-methylbenzenesulfonic Acid

Synonyms: 2-Hydroxy-5-methylbenzenesulfonic acid, p-Cresol-2-sulfonic acid

This technical guide provides a comprehensive overview of 5-Hydroxy-2-methylbenzenesulfonic acid, a significant chemical intermediate. The content herein is curated for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and insights into its biological relevance and applications.

Chemical and Physical Properties

5-Hydroxy-2-methylbenzenesulfonic acid is an aromatic sulfonic acid characterized by the presence of hydroxyl and methyl functional groups on the benzene ring. These substitutions influence its chemical reactivity and physical properties. The sulfonic acid group confers strong acidic properties and high water solubility.

Table 1: Physicochemical Properties of 5-Hydroxy-2-methylbenzenesulfonic Acid

Property	Value	Source
Molecular Formula	C₇H₈O₄S	PubChem[1]
Molecular Weight	188.20 g/mol	PubChem[1]
CAS Number	7134-06-7	ChemicalBook[2]
Melting Point	59-62 °C	ChemicalBook[2][3]
Predicted pKa	-0.53 ± 0.30	ChemicalBook[3]
Predicted Density	1.482 ± 0.06 g/cm³	ChemicalBook[2][3]
XLogP3	1.2	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	4	PubChem[1]
Appearance	White crystalline solid	Inferred from properties
Solubility	High water solubility	Benchchem[4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-Hydroxy-2-methylbenzenesulfonic acid are crucial for its application in research and development.

The most common method for synthesizing 2-Hydroxy-5-methylbenzenesulfonic acid is the direct electrophilic sulfonation of p-cresol.[4][5]

Materials:

• p-Cresol

• Concentrated sulfuric acid (98%)

• Ice bath

• Magnetic stirrer and stir bar

• Reaction flask

• Drying agent (e.g., anhydrous sodium sulfate)

• Filtration apparatus

Procedure:

• In a reaction flask equipped with a magnetic stirrer, add p-cresol.

• Place the flask in an ice bath to cool.

• Slowly add an equimolar amount of concentrated sulfuric acid to the cooled p-cresol while stirring continuously. Maintain the temperature of the reaction mixture at approximately 35°C.

• After the addition of sulfuric acid is complete, continue stirring the mixture at 35°C for about 25-30 minutes. A high yield of the product is expected under these conditions.[5]

• Upon completion of the reaction, the mixture can be worked up by pouring it over crushed ice, which will precipitate the product.

• The crude product is then collected by filtration and washed with cold water to remove any unreacted sulfuric acid.

• The product can be further purified by recrystallization from a suitable solvent, such as water.

• Dry the purified crystals under vacuum over a drying agent.

Workflow for the Synthesis of 2-Hydroxy-5-methylbenzenesulfonic Acid

Synthesis Workflow

HPLC is a suitable method for the analysis of 2-Hydroxy-5-methylbenzenesulfonic acid. A reverse-phase method can be employed.[6][7]

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• A gradient or isocratic mixture of an aqueous buffer (e.g., 1% triethylamine adjusted to pH 3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile).[7]

Procedure:

• Prepare a standard solution of 2-Hydroxy-5-methylbenzenesulfonic acid of known concentration in the mobile phase.

• Prepare the sample solution by dissolving the analyte in the mobile phase.

• Set the flow rate to 1.0 mL/min and the detection wavelength to an appropriate value based on the UV absorbance of the compound (e.g., 220 nm).[7]

• Inject the standard and sample solutions into the HPLC system.

• Identify and quantify the analyte by comparing the retention time and peak area of the sample with that of the standard.

The concentration of the sulfonic acid can be determined by a standard acid-base titration.

Materials:

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Phenolphthalein indicator

• Burette, pipette, and conical flask

Procedure:

• Accurately weigh a sample of 2-Hydroxy-5-methylbenzenesulfonic acid and dissolve it in deionized water in a conical flask.

• Add a few drops of phenolphthalein indicator to the solution.

• Titrate the solution with the standardized NaOH solution from the burette until a persistent pink color is observed.

• Record the volume of NaOH used.

• Calculate the concentration of the sulfonic acid using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the sulfonic acid, and M₂ and V₂ are the molarity and volume of the NaOH solution.

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways affected by 5-Hydroxy-2-methylbenzenesulfonic acid are limited, its role as a monomeric unit of Policresulen provides valuable insights. Policresulen, a polycondensation product of metacresol sulfonic acid and formaldehyde, is utilized as a topical antiseptic and hemostatic agent that promotes wound healing.[8][9] The mechanism of action is believed to involve the selective coagulation of necrotic tissue and stimulation of re-epithelialization.[8][9]

Phenolic compounds, in general, are known to modulate various signaling pathways involved in wound healing, such as the Wnt/β-catenin and PI3K/AKT pathways.[10][11] These pathways are crucial for cell proliferation, migration, and tissue regeneration.

The following diagram illustrates a plausible mechanism by which a phenolic compound like 5-Hydroxy-2-methylbenzenesulfonic acid could promote wound healing by influencing key signaling pathways.

Proposed Wound Healing Signaling Pathway

Applications in Drug Development

Sulfonic acid derivatives are valuable in pharmaceutical sciences. The sulfonic acid moiety can be introduced into a drug molecule to enhance its aqueous solubility and improve its pharmacokinetic profile. Furthermore, benzenesulfonic acids are used to form stable salts of basic drugs, a common strategy in drug formulation.

The primary application of compounds related to 5-Hydroxy-2-methylbenzenesulfonic acid is exemplified by Policresulen. Its antiseptic and tissue-regenerating properties make it effective in treating various skin and mucous membrane lesions.[8][9] This suggests that the monomeric unit, 5-Hydroxy-2-methylbenzenesulfonic acid, could serve as a scaffold for the development of new therapeutic agents with similar activities. The combination of a phenolic hydroxyl group and a sulfonic acid group offers opportunities for further chemical modifications to optimize biological activity and drug-like properties.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid CAS#: 7134-06-7 [chemicalbook.com]
• 3. 2-Hydroxy-5-methylbenzenesulfonic acid CAS#: 7134-06-7 [m.chemicalbook.com]
• 4. 2-Hydroxy-5-methylbenzenesulfonic acid | 7134-06-7 | Benchchem [benchchem.com]
• 5. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 6. helixchrom.com [helixchrom.com]
• 7. Development and validation of RP-HPLC method for the determination of genotoxic alkyl benzenesulfonates in amlodipine besylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Policresulen? [synapse.patsnap.com]
• 9. Policresulen - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of 5-Hydroxy-2-methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 5-Hydroxy-2-methylbenzenesulfonic acid. Due to a lack of publicly available quantitative solubility data for this specific compound, this document provides a comprehensive overview of the predicted solubility characteristics based on related chemical structures. Furthermore, it details standardized experimental protocols for determining solubility, equipping researchers with the necessary methodologies to generate precise and reliable data. This guide also includes templates for data presentation and a visual representation of the experimental workflow to aid in study design and execution.

Introduction to 5-Hydroxy-2-methylbenzenesulfonic Acid

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-cresol-2-sulfonic acid, is an aromatic organic compound. Its structure, featuring both a hydroxyl and a sulfonic acid group, suggests it is a strong acid and likely possesses aqueous solubility. Aromatic sulfonic acids are a class of compounds with significant industrial and pharmaceutical relevance, often used as catalysts, intermediates in dye and drug synthesis, and as detergents.[1] The solubility of such compounds is a critical parameter, influencing their reactivity, bioavailability, and formulation characteristics.

Experimental Protocols for Solubility Determination

To address the absence of specific data, this section provides detailed methodologies for two common and reliable techniques for determining the solubility of a solid compound in a liquid solvent: the gravimetric method and UV/Vis spectroscopy.

Gravimetric Method

The gravimetric method is a fundamental technique for determining solubility by measuring the mass of the solute dissolved in a known mass of a saturated solution.[6][7][8]

Protocol:

• Preparation of a Saturated Solution:

  • Add an excess amount of 5-Hydroxy-2-methylbenzenesulfonic acid to a known volume of the desired solvent (e.g., water, ethanol) in a sealed container.

  • Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid is crucial to confirm saturation.

• Sample Withdrawal and Filtration:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a calibrated pipette, ensuring no solid particles are transferred.

  • Filter the withdrawn sample through a pre-weighed, fine-pore filter to remove any remaining microcrystals.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered, saturated solution to a pre-weighed, dry container.

  • Carefully evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature below the decomposition point of the solute) until a constant weight of the dried solute is achieved.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solute by subtracting the initial weight of the empty container from the final weight of the container with the dried solute.

  • Determine the mass of the solvent by subtracting the mass of the dissolved solute from the initial mass of the saturated solution.

  • Express the solubility in terms of grams of solute per 100 grams of solvent or other appropriate units.

UV/Vis Spectroscopy Method

UV/Vis spectroscopy is a sensitive and efficient method for determining the concentration of a solute in a solution, which can then be used to establish its solubility. This method is particularly useful for compounds that have a chromophore and absorb light in the UV-visible range.[9][10][11][12]

Protocol:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 5-Hydroxy-2-methylbenzenesulfonic acid of known concentrations in the solvent of interest.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV/Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear and follow the Beer-Lambert law.

• Preparation of a Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (Section 2.1, step 1).

• Sample Preparation and Analysis:

  • Withdraw a sample of the supernatant and filter it to remove any undissolved solid.

  • Dilute the saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation of Solubility:

  • Use the absorbance of the diluted solution and the equation of the line from the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor. This concentration represents the solubility of the compound.

Data Presentation

Clear and structured presentation of solubility data is essential for comparison and interpretation. The following tables serve as templates for recording experimental results.

Table 1: Qualitative Solubility of 5-Hydroxy-2-methylbenzenesulfonic Acid

Solvent	Observation at Room Temperature (e.g., Soluble, Sparingly Soluble, Insoluble)
Water
Ethanol
Methanol
Acetone
Dichloromethane
Toluene
Hexane

Table 2: Quantitative Solubility of 5-Hydroxy-2-methylbenzenesulfonic Acid in Various Solvents at Different Temperatures

Solvent	Temperature (°C)	Solubility ( g/100 g solvent)	Method Used
Water	25	Gravimetric/UV-Vis
40	Gravimetric/UV-Vis
60	Gravimetric/UV-Vis
Ethanol	25	Gravimetric/UV-Vis
40	Gravimetric/UV-Vis
60	Gravimetric/UV-Vis
Methanol	25	Gravimetric/UV-Vis
40	Gravimetric/UV-Vis
60	Gravimetric/UV-Vis

Mandatory Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of 5-Hydroxy-2-methylbenzenesulfonic acid.

Workflow for determining solubility.

Biological Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the involvement of 5-Hydroxy-2-methylbenzenesulfonic acid in any biological signaling pathways. Research on related aromatic sulfonic acids suggests a range of biological activities, including antimicrobial properties and interactions with enzymes like carbonic anhydrase.[13][14] Perfluorooctane sulfonic acid (PFOS), a structurally different sulfonic acid, has been shown to modulate phytohormone signaling pathways in plants.[15][16] However, direct evidence for the specific biological targets and pathways of 5-Hydroxy-2-methylbenzenesulfonic acid is lacking. Further research is required to elucidate its potential pharmacological and toxicological profiles.

Conclusion

While direct quantitative solubility data for 5-Hydroxy-2-methylbenzenesulfonic acid remains to be experimentally determined and published, this guide provides the necessary framework for researchers to generate this crucial information. By following the detailed experimental protocols for gravimetric analysis and UV/Vis spectroscopy, and utilizing the provided data presentation templates, scientists can produce high-quality, comparable solubility data. The inferred solubility based on related compounds suggests good solubility in polar solvents. Future studies are needed to not only quantify its solubility across a range of conditions but also to investigate its potential biological activities and involvement in signaling pathways, which will be critical for its application in drug development and other scientific fields.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. P-Cresol | CH3C6H4OH | CID 2879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cresol - Wikipedia [en.wikipedia.org]
• 5. Benzenesulfonic acid - Wikipedia [en.wikipedia.org]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. pharmajournal.net [pharmajournal.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. rjptonline.org [rjptonline.org]
• 13. Aromatic Sulfonamides including a Sulfonic Acid Tail: New Membrane Impermeant Carbonic Anhydrase Inhibitors for Targeting Selectively the Cancer-Associated Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Aromatic Sulfonamides including a Sulfonic Acid Tail: New Membrane Impermeant Carbonic Anhydrase Inhibitors for Targeting Selectively the Cancer-Associated Isoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Perfluorooctanoic acid and perfluorooctane sulfonic acid inhibit plant growth through the modulation of phytohormone signalling pathways: Evidence from molecular and genetic analysis in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

5-Hydroxy-2-methylbenzenesulfonic acid spectral data (NMR, IR, MS)

A comprehensive analysis of the spectral data of 5-Hydroxy-2-methylbenzenesulfonic acid is crucial for its characterization and for ensuring its purity. This technical guide provides an in-depth overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. Detailed experimental protocols are also included to assist researchers in obtaining and interpreting this spectral information.

Chemical Structure

IUPAC Name: 2-hydroxy-5-methylbenzenesulfonic acid[1] Molecular Formula: C₇H₈O₄S[1] Molecular Weight: 188.20 g/mol [1] CAS Number: 28519-04-2[1]

Predicted Spectral Data

The following tables summarize the predicted spectral data for 5-Hydroxy-2-methylbenzenesulfonic acid based on its chemical structure and data from analogous compounds.

¹H NMR (Proton NMR) Spectral Data (Predicted)

Solvent: DMSO-d₆ Reference: Tetramethylsilane (TMS) at δ 0.00 ppm

Chemical Shift (δ) (ppm)	Multiplicity	Number of Protons	Assignment
~10.0 - 12.0	Singlet (broad)	1H	SO₃H
~9.0 - 10.0	Singlet (broad)	1H	Ar-OH
~7.5	Doublet	1H	Ar-H
~7.2	Doublet of doublets	1H	Ar-H
~6.8	Doublet	1H	Ar-H
~2.2	Singlet	3H	Ar-CH₃

¹³C NMR (Carbon-13 NMR) Spectral Data (Predicted)

Solvent: DMSO-d₆ Reference: Tetramethylsilane (TMS) at δ 0.00 ppm

Chemical Shift (δ) (ppm)	Carbon Assignment
~155	C-OH
~140	C-SO₃H
~135	C-CH₃
~130	Ar-CH
~125	Ar-CH
~115	Ar-CH
~20	CH₃

IR (Infrared) Spectral Data (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3600 - 3200	Broad, Strong	O-H stretch (phenolic and sulfonic acid)
3100 - 3000	Medium	Aromatic C-H stretch
2950 - 2850	Medium	Aliphatic C-H stretch (methyl)
1600, 1500, 1450	Medium to Strong	Aromatic C=C skeletal vibrations
~1250 & ~1050	Strong	S=O stretch (sulfonic acid)
~1175	Strong	C-O stretch (phenolic)
~690	Strong	S-O stretch (sulfonic acid)

MS (Mass Spectrometry) Data (Predicted)

m/z	Interpretation
188	[M]⁺ (Molecular ion)
107	[M - SO₃H]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectral data are provided below. These are generalized protocols that may require optimization based on the specific instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh approximately 10-20 mg of 5-Hydroxy-2-methylbenzenesulfonic acid for ¹H NMR and 50-100 mg for ¹³C NMR.[2]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry vial.[2]

  • If the sample does not fully dissolve, gentle warming or sonication may be applied.

  • Once dissolved, filter the solution through a small cotton plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[2]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing, although modern spectrometers can reference the residual solvent signal.[2][3]

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time will be necessary.[4]

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0 ppm or the residual solvent peak to its known chemical shift.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to assign the signals to the respective nuclei in the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film Method):

  • Place a small amount of solid 5-Hydroxy-2-methylbenzenesulfonic acid (a few milligrams) in a small vial.[5]

  • Add a few drops of a volatile solvent in which the compound is soluble (e.g., acetone or methylene chloride) to dissolve the solid.[5]

  • Place a single drop of this solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[5]

  • Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the plate.[5]

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the clean, empty sample compartment.

  • Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands in the spectrum.

  • Correlate the observed absorption frequencies (in cm⁻¹) with the functional groups present in the molecule (e.g., O-H, S=O, aromatic C=C).[6][7]

Mass Spectrometry (MS)

• Sample Preparation:

  • Prepare a dilute solution of 5-Hydroxy-2-methylbenzenesulfonic acid in a suitable volatile solvent (e.g., methanol, acetonitrile, or water) at a concentration of approximately 1 mg/mL.[8]

  • Further dilute an aliquot of this solution to a final concentration of around 10-100 µg/mL.[8]

  • Ensure the final solution is free of any particulate matter by filtering if necessary.[8]

• Data Acquisition:

  • Introduce the sample solution into the mass spectrometer's ion source. Common ionization techniques for this type of molecule include Electrospray Ionization (ESI) or Electron Impact (EI).[9][10]

  • The molecules are ionized in the source, and the resulting ions are accelerated into the mass analyzer.[9]

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).[9]

  • The detector records the abundance of ions at each m/z value.

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺ or [M+H]⁺/[M-H]⁻ for ESI), which corresponds to the molecular weight of the compound.

  • Analyze the fragmentation pattern to identify characteristic fragment ions, which can provide structural information.[9]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive spectral analysis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Workflow for the spectral characterization of 5-Hydroxy-2-methylbenzenesulfonic acid.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. athabascau.ca [athabascau.ca]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 10. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to 5-Hydroxy-2-methylbenzenesulfonic Acid and Its Isomers

This technical guide provides a comprehensive overview of 5-Hydroxy-2-methylbenzenesulfonic acid, including its synonyms, and related isomers. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on the chemical properties and synthetic methodologies related to these compounds.

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid is an aromatic sulfonic acid. Aromatic sulfonic acids and their derivatives are significant in various industrial applications, including the synthesis of dyes, pharmaceuticals, and detergents. The specific substitution pattern of the hydroxyl, methyl, and sulfonic acid groups on the benzene ring dictates the chemical and physical properties of the molecule, influencing its reactivity and potential applications. While 5-Hydroxy-2-methylbenzenesulfonic acid itself is not as extensively documented as its isomers, understanding its chemistry is crucial for researchers working with related structures.

Synonyms and Chemical Identifiers

Below is a summary of the known synonyms and identifiers for 5-Hydroxy-2-methylbenzenesulfonic acid, primarily identified through its salt form.

Identifier Type	Identifier
Systematic Name	5-Hydroxy-2-methylbenzenesulfonic acid
Common Synonym	p-Cresol-3-sulfonic acid
Related Salt	Calcium 5-hydroxy-2-methylbenzenesulfonate

For the purpose of comparison, the synonyms and CAS numbers for the more extensively studied isomers are provided in the following tables.

Table 1: Synonyms for 2-Hydroxy-5-methylbenzenesulfonic acid

Identifier Type	Identifier
CAS Registry Number	7134-06-7, 28519-04-2[1][2]
Systematic Name	2-Hydroxy-5-methylbenzenesulfonic acid[1]
Synonyms	p-Cresol-2-sulfonic acid[1], 6-Hydroxy-m-toluenesulfonic acid, 2-hydroxy-5-methylbenzene-1-sulfonic acid[1]

Table 2: Synonyms for 4-Hydroxy-2-methylbenzenesulfonic acid

Identifier Type	Identifier
CAS Registry Number	7134-05-6[3][4]
Systematic Name	4-Hydroxy-2-methylbenzenesulfonic acid[3]
Synonyms	4-Hydroxy-o-toluenesulfonic acid[3], Benzenesulfonic acid, 4-hydroxy-2-methyl-[3]

Table 3: Synonyms for 3-Hydroxy-5-methylbenzenesulfonic acid

Identifier Type	Identifier
CAS Registry Number	98-20-4[5]
Systematic Name	3-Hydroxy-5-methylbenzenesulfonic acid[5]
Synonyms	5-Hydroxy-m-toluenesulfonic acid[5], Benzenesulfonic acid, 3-hydroxy-5-methyl-[5]

Physicochemical Data

Table 4: Computed Physicochemical Properties of Hydroxy-methylbenzenesulfonic Acid Isomers

Property	2-Hydroxy-5-methylbenzenesulfonic acid	4-Hydroxy-2-methylbenzenesulfonic acid	3-Hydroxy-5-methylbenzenesulfonic acid
Molecular Formula	C₇H₈O₄S[1][2]	C₇H₈O₄S[3]	C₇H₈O₄S[5]
Molecular Weight	188.20 g/mol [1][2]	188.20 g/mol [3]	188.20 g/mol [5]
XLogP3-AA	1.2[1]	0.7	Not Available
Hydrogen Bond Donor Count	2[1]	2	2
Hydrogen Bond Acceptor Count	4[1]	4	4
Rotatable Bond Count	1[1]	1	1
Exact Mass	188.01432991 Da[1]	188.01432991 Da	188.01432991 Da
Topological Polar Surface Area	83 Ų[1]	83 Ų	83 Ų

Experimental Protocols: Synthesis

The synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid would likely proceed via the sulfonation of p-cresol (4-methylphenol). The directing effects of the hydroxyl (-OH) and methyl (-CH₃) groups on the aromatic ring will determine the position of the incoming sulfonic acid group (-SO₃H). The hydroxyl group is a strongly activating, ortho-, para-director, while the methyl group is a weakly activating, ortho-, para-director.

In the case of p-cresol, the para position relative to the hydroxyl group is occupied by the methyl group. Therefore, electrophilic substitution is directed to the ortho positions (C2 and C6) and the meta position (C3 and C5) relative to the methyl group. The hydroxyl group will strongly direct the sulfonation to its ortho positions (C2 and C6). However, steric hindrance from the adjacent methyl group at C4 might influence the regioselectivity. Sulfonation at the C3 position (meta to the hydroxyl group and ortho to the methyl group) would yield the desired 5-Hydroxy-2-methylbenzenesulfonic acid. Reaction conditions such as temperature, concentration of the sulfonating agent, and reaction time can be varied to influence the isomeric product distribution.

A general procedure for the sulfonation of a cresol is as follows:

General Sulfonation of p-Cresol

• Materials: p-Cresol, concentrated sulfuric acid (or other sulfonating agent like chlorosulfonic acid).

• Procedure:

  • To a reaction vessel equipped with a stirrer and a thermometer, add p-cresol.

  • Slowly add concentrated sulfuric acid to the p-cresol with constant stirring. The reaction is exothermic, and the temperature should be controlled, typically by using an ice bath.

  • After the addition is complete, the reaction mixture is stirred at a specific temperature for a set duration. The temperature and time are critical parameters that can affect the yield and isomer distribution.

  • Upon completion, the reaction mixture is typically poured into cold water or a brine solution to precipitate the product.

  • The crude product can then be isolated by filtration and purified by recrystallization.

It is important to note that this is a general procedure, and specific conditions would need to be optimized to favor the formation of 5-Hydroxy-2-methylbenzenesulfonic acid over its isomers.

Logical Relationships in Nomenclature

The relationship between the systematic name, common name, and the parent compound can be visualized as follows:

Caption: Nomenclature relationship of 5-Hydroxy-2-methylbenzenesulfonic acid.

This diagram illustrates that 5-Hydroxy-2-methylbenzenesulfonic acid can be synthesized from p-cresol via sulfonation at the C3 position and that "p-cresol-3-sulfonic acid" is a recognized synonym for this compound.

References

• 1. hmdb.ca [hmdb.ca]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. Showing Compound p-Cresol sulfate (FDB028333) - FooDB [foodb.ca]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

An In-depth Technical Guide to p-Cresol-sulfonic Acid Isomers and Their Properties for Researchers, Scientists, and Drug Development Professionals

Introduction: p-Cresol, a methylated phenol, can undergo sulfonation to yield various sulfonic acid isomers. These compounds are of significant interest in several scientific domains, including analytical chemistry, materials science, and pharmacology, due to their unique chemical properties and potential biological activities. This technical guide provides a comprehensive overview of the isomers of p-cresol-sulfonic acid, their physicochemical properties, detailed experimental protocols for their synthesis and analysis, and insights into their biological relevance.

Isomers of Cresol-Sulfonic Acid

The sulfonation of cresol isomers (ortho-, meta-, and para-cresol) can result in the formation of several sulfonic acid derivatives, depending on the reaction conditions. The position of the sulfonic acid group on the aromatic ring is influenced by the directing effects of the hydroxyl and methyl groups.

From p-Cresol (4-methylphenol):

• 2-hydroxy-5-methylbenzenesulfonic acid

• 3-hydroxy-4-methylbenzenesulfonic acid

From o-Cresol (2-methylphenol):

• 4-hydroxy-3-methylbenzenesulfonic acid

• 2-hydroxy-3-methylbenzenesulfonic acid

• 2-hydroxy-6-methylbenzenesulfonic acid

From m-Cresol (3-methylphenol):

• 4-hydroxy-2-methylbenzenesulfonic acid

• 2-hydroxy-4-methylbenzenesulfonic acid

Physicochemical Properties

A comparative summary of the known physicochemical properties of various cresol-sulfonic acid isomers is presented below. It is important to note that experimentally determined data for some isomers are limited, and thus, some values are predicted.

Property	2-hydroxy-5-methylbenzenesulfonic acid	4-hydroxy-3-methylbenzenesulfonic acid	4-hydroxy-2-methylbenzenesulfonic acid	2-hydroxy-6-methylbenzenesulfonic acid
Parent Cresol	p-Cresol	o-Cresol	m-Cresol	m-Cresol
CAS Number	7134-06-7	7134-04-5	7134-05-6	69103-65-7
Molecular Formula	C₇H₈O₄S	C₇H₈O₄S	C₇H₈O₄S	C₇H₈O₄S
Molecular Weight	188.20 g/mol	188.20 g/mol	188.20 g/mol	188.20 g/mol
Melting Point	59-62 °C[1]	50-55 °C	Not available	Not available
Density	1.482 ± 0.06 g/cm³ (Predicted)[2]	1.482 g/cm³	1.482 ± 0.06 g/cm³ (Predicted)[2]	1.482 ± 0.06 g/cm³ (Predicted)[3]
pKa (Predicted)	-0.53 ± 0.30	-0.16 ± 0.50	-0.16 ± 0.50[2]	-0.53 ± 0.30[3]
Solubility	DMSO (Slightly), Methanol (Slightly)	Not available	DMSO (Slightly), Methanol (Slightly)[2]	Not available

Experimental Protocols

Synthesis of Cresol-Sulfonic Acid Isomers

The primary method for synthesizing cresol-sulfonic acids is through the direct sulfonation of the corresponding cresol isomer. The choice of sulfonating agent and reaction conditions can influence the isomeric product distribution.

General Sulfonation Workflow:

Caption: General workflow for the synthesis of cresol-sulfonic acids.

Detailed Protocol for the Synthesis of Sodium 4-hydroxy-2-methylbenzenesulfonate from m-Cresol: [4]

• Reaction Setup: Dissolve m-cresol (50 g, 463 mmol) in concentrated sulfuric acid (35 mL) in a suitable reaction vessel.

• Reaction: Heat the mixture to 100°C overnight under an inert atmosphere.

• Work-up:

  • Cool the reaction mixture and dilute it with water.

  • Basify the solution to pH 14 using a saturated solution of sodium carbonate.

  • Wash the aqueous mixture with ethyl acetate to remove any unreacted organic starting material.

  • Concentrate the aqueous phase to obtain a white powder.

• Purification:

  • Dissolve the white powder in ethanol and stir for 20 hours.

  • Filter the solid and concentrate the organic phase to yield sodium 4-hydroxy-2-methylbenzenesulfonate as a white solid (yield: 20 g, 23%).

Detailed Protocol for the Synthesis of 2-hydroxy-5-methylbenzenesulfonic acid from p-Cresol: [5]

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, dissolve p-cresol (9.25 mmol) in 10 mL of pyridine and cool the solution in an ice bath.

• Reaction: Add chlorosulfonic acid (10 mmol) dropwise with constant stirring.

• Work-up:

  • After one hour, add sodium hydroxide to the reaction mixture.

  • Recover the precipitate by vacuum filtration.

  • Dissolve the solid in methanol and reprecipitate with cold diethyl ether to obtain the sodium salt of 2-hydroxy-5-methylbenzenesulfonic acid as a white solid (yield: 90%).

• Acidification: The title compound can be obtained by treating the sodium salt with a mild acid.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) for Isomer Separation:

A significant challenge in the analysis of cresol-sulfonic acids is the separation of the various isomers. HPLC is a powerful technique for this purpose.

General HPLC Analysis Workflow:

Caption: General workflow for the HPLC analysis of cresol-sulfonic acid isomers.

Spectroscopic Characterization:

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of cresol-sulfonic acid isomers.

• ¹H NMR: Provides information on the number and chemical environment of protons in the molecule. The splitting patterns and chemical shifts of the aromatic protons are particularly useful for determining the substitution pattern on the benzene ring.

• ¹³C NMR: Reveals the number of unique carbon atoms and their chemical environments.

Example ¹H and ¹³C NMR Data for 2-hydroxy-5-methylbenzenesulfonic acid: [5]

• ¹H NMR (D₂O, δ): 7.16 (1H, d, J = 2.4 Hz, 6-H), 6.82 (1H, dd, J = 2.4, 8.3 Hz, 4-H), 6.47 (1H, d, J = 8.3 Hz, 3-H), 2.28 (3H, s, CH₃).

• ¹³C NMR (D₂O, δ): 162.1 (C-2), 133.8 (C-4), 129.0 (C-5), 127.9 (C-6), 121.8 (C-1), 121.4 (C-3), 19.3 (CH₃).

Biological Signaling and Relevance

While the biological activities of the parent cresol compounds are well-documented, particularly the role of p-cresol as a uremic toxin, specific information on the signaling pathways of cresol-sulfonic acid isomers is limited. However, some studies on related compounds provide insights into their potential biological effects.

Potential Biological Activities of Cresol-Sulfonic Acid Derivatives:

A study on a Schiff base derivative of a sulfonic acid, 4-Hydroxy-3-(2-hydroxy-5-methylbenzylideamino)benzenesulphonic acid, demonstrated several biological activities:[6]

• Antimicrobial Activity: The compound showed effectiveness against certain bacteria and yeasts, with notable activity against Staphylococcus aureus and Enterococcus faecalis.[6]

• DNA Interaction: The compound was found to bind to Calf Thymus DNA (CT-DNA) via electrostatic interaction and was capable of cleaving DNA through both hydrolytic and oxidative mechanisms without external agents.[6]

• Antioxidant Activity: The compound exhibited good free radical scavenging activity against DPPH, comparable to the standard antioxidant BHT.[6]

Logical Relationship of Potential Biological Effects:

Caption: Potential biological activities of a cresol-sulfonic acid derivative.

It is important to emphasize that these findings are for a derivative and direct studies on the signaling pathways of the parent cresol-sulfonic acid isomers are needed to fully understand their pharmacological potential. The toxicological profiles of the parent cresol isomers have been studied, with p-cresol showing the most potency for inducing nasal respiratory lesions in animal studies.[6]

Conclusion

The isomers of p-cresol-sulfonic acid represent a class of compounds with diverse chemical properties and potential for various applications. This guide has provided a consolidated resource of their known physicochemical data, detailed experimental protocols for their synthesis and analysis, and a preliminary look into their potential biological relevance. Further research, particularly in elucidating the specific biological signaling pathways and conducting comprehensive toxicological assessments of each isomer, is warranted to fully explore their utility in drug development and other scientific fields.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid CAS#: 7134-06-7 [m.chemicalbook.com]
• 2. 4-Hydroxy-2-methylbenzenesulfonic acid CAS#: 7134-05-6 [m.chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. 4-Hydroxy-2-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]

The Dawn of Aromatic Sulfonation: An In-depth Technical Guide to its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

The introduction of the sulfonic acid group into aromatic compounds, a reaction now fundamental to the synthesis of a vast array of pharmaceuticals, dyes, and detergents, has a rich and storied history. This technical guide delves into the core of aromatic sulfonation, tracing its discovery in the early 19th century through to the development of our modern mechanistic understanding. We will explore the key scientific milestones, provide detailed experimental protocols from seminal works, and present quantitative data from early investigations to offer a comprehensive historical and technical perspective on this pivotal reaction.

The Genesis of Aromatic Sulfonation: Mitscherlich's Pioneering Synthesis

The journey into aromatic sulfonation begins with the very substance that defines it: benzene. First isolated by Michael Faraday in 1825, it was the German chemist Eilhard Mitscherlich who, in 1833, synthesized it from benzoic acid.[1] Just a year later, in 1834 , Mitscherlich made a discovery that would lay the foundation for a new field of organic chemistry. By reacting benzene with fuming sulfuric acid, he successfully synthesized benzenesulfonic acid , marking the first recorded instance of aromatic sulfonation.[2][3] This reaction, an electrophilic aromatic substitution, opened the door to the functionalization of the exceptionally stable benzene ring.

Mitscherlich's early work was not limited to sulfonation. In the same year, he also synthesized nitrobenzene by treating benzene with nitric acid, another cornerstone of electrophilic aromatic substitution reactions.[4]

Early Experimental Protocols: From Laboratory Bench to Industrial Process

The latter half of the 19th and the early 20th centuries saw a flourishing of research into aromatic sulfonation, driven by the burgeoning synthetic dye industry. The ability to introduce a sulfonic acid group rendered large organic molecules water-soluble, a crucial property for textile dyeing.

Sulfonation of Naphthalene

Naphthalene, readily available from coal tar, became a key substrate. The sulfonation of naphthalene is particularly noteworthy as the reaction conditions dictate the position of the sulfonic acid group.

Experimental Protocol for the Preparation of 2-Naphthalenesulfonic Acid (Early 20th Century Method): [5]

• Reaction Setup: 67 mL of concentrated sulfuric acid (d=1.84) is warmed to 100°C in a round-bottom flask equipped with a mechanical stirrer.

• Addition of Naphthalene: 100 g of finely ground naphthalene is gradually added to the warmed sulfuric acid with vigorous stirring.

• Heating: The reaction mixture is heated to 160-170°C for 12 hours. A condenser is not used to allow for the removal of water, which drives the equilibrium towards the product.

• Workup:

  • After cooling, the reaction mixture is poured into 1 liter of water and heated to boiling.

  • Calcium oxide (lime) is added until the solution is alkaline. This precipitates the excess sulfuric acid as calcium sulfate.

  • The mixture is filtered, and the collected calcium sulfate is boiled with an additional 1000 mL of water and filtered again while hot.

  • The combined filtrates, containing the calcium salt of 2-naphthalenesulfonic acid, are evaporated to a smaller volume and allowed to cool, leading to crystallization.

• Isolation of the Sodium Salt: The crystallized calcium salt is dissolved in hot water, and a solution of sodium carbonate is added to precipitate calcium carbonate.

• Final Product: The mixture is filtered, and the filtrate containing the sodium salt of 2-naphthalenesulfonic acid is evaporated until crystallization begins. The yield of the sodium salt is typically between 120-140 g.

This protocol highlights the rigorous conditions and laborious workup procedures characteristic of early organic synthesis.

The Tyrer Sulfonation Process (1917)

A significant development in the industrial production of benzenesulfonic acid was the Tyrer sulfonation process , patented in 1917. This continuous process offered a more efficient and scalable method compared to batch processes.[6][7]

Workflow of the Tyrer Sulfonation Process:

Caption: Workflow of the continuous Tyrer sulfonation process.

In this process, benzene vapor was passed through a vessel containing 90% sulfuric acid, with the temperature gradually increasing from 100 to 180°C. The water formed during the reaction, along with unreacted benzene, was continuously removed, and the benzene was recycled back into the reactor. This continuous removal of water shifted the reaction equilibrium to the right, resulting in a high yield of approximately 80%.[6]

Quantitative Data from Early Sulfonation Reactions

The following table summarizes some of the quantitative data available from early studies on aromatic sulfonation. It is important to note that the reaction conditions and analytical methods of the time were not as precise as modern techniques, leading to some variability in the reported yields.

Aromatic Compound	Sulfonating Agent	Temperature (°C)	Reaction Time	Yield	Reference(s)
Benzene	Fuming Sulfuric Acid	Not specified	Not specified	Not specified	[2][3]
Benzene	90% Sulfuric Acid	100-180	Continuous	~80%	[6]
Naphthalene	Conc. Sulfuric Acid	160-170	12 hours	High (product isolated as sodium salt)	[5]
Toluene	SO₃ in liquid SO₂	Not specified	Not specified	High (isomer distribution studied)	[8]

The Evolution of Mechanistic Understanding: From "Affinity" to Electrophilic Attack

The modern understanding of aromatic sulfonation as an electrophilic aromatic substitution reaction did not emerge overnight. It was the culmination of decades of experimental observation and theoretical debate.

Armstrong's Prescient "Affinity" Theory (1890)

In 1890, long before the discovery of the electron, British chemist Henry Armstrong proposed a mechanism for electrophilic aromatic substitution that was remarkably close to our current understanding.[3][9] He theorized that benzene possessed an "inner circle of six affinities" that resisted disruption. He postulated the formation of an intermediate complex where the attacking reagent added to the ring before the elimination of a hydrogen atom. This intermediate is conceptually identical to what is now known as the Wheland intermediate or σ-complex .[2]

Logical Progression of Armstrong's Mechanistic Proposal:

Caption: Armstrong's proposed mechanism for aromatic substitution.

Armstrong's theory, based on the concept of "affinity," was a remarkable piece of intuition that foreshadowed the electronic theory of chemical bonding.

The Modern Electrophilic Aromatic Substitution (SEAr) Mechanism

With the advent of electronic theory in the 20th century, the mechanism of aromatic sulfonation was refined. The reaction is now understood to proceed via a two-step electrophilic aromatic substitution (SEAr) pathway.

Signaling Pathway of Electrophilic Aromatic Sulfonation:

Caption: The modern mechanism of electrophilic aromatic sulfonation.

The key steps in the modern mechanism are:

• Generation of the Electrophile: In concentrated sulfuric acid, sulfur trioxide (SO₃) is generated in equilibrium. In fuming sulfuric acid (oleum), SO₃ is present in excess. SO₃ is a powerful electrophile due to the electron-withdrawing nature of the oxygen atoms.[1][6]

• Nucleophilic Attack and Formation of the σ-Complex: The π-electron system of the aromatic ring acts as a nucleophile and attacks the electrophilic sulfur atom of SO₃. This breaks the aromaticity of the ring and forms a resonance-stabilized carbocation known as the σ-complex or arenium ion.[1][2]

• Deprotonation and Restoration of Aromaticity: A base, typically the bisulfate ion (HSO₄⁻), removes a proton from the carbon atom bearing the -SO₃H group. This restores the stable aromatic π-system and yields the final product, the corresponding sulfonic acid.[1]

A crucial feature of aromatic sulfonation is its reversibility . In the presence of dilute, hot aqueous acid, the sulfonic acid group can be removed, regenerating the original aromatic compound.[6] This reversibility has been exploited in organic synthesis, where the sulfonic acid group can be used as a temporary blocking group to direct other electrophilic substitutions to specific positions on the ring.[10]

Conclusion

The discovery of aromatic sulfonation by Eilhard Mitscherlich in 1834 was a seminal moment in the history of organic chemistry. From its early applications in the synthesis of dyes to its current role in the production of a wide range of essential chemicals, this reaction has had a profound impact on science and industry. The journey to understand its mechanism, from Armstrong's insightful "affinity" theory to the detailed electronic picture of today, reflects the broader evolution of our understanding of chemical reactivity. This historical and technical overview provides a foundation for researchers and professionals to appreciate the depth and significance of this fundamental organic transformation.

References

• 1. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 2. An analysis of electrophilic aromatic substitution: a “complex approach” - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP05245K [pubs.rsc.org]
• 3. The oldest reaction mechanism: updated! - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 4. Eilhard Mitscherlich - Wikipedia [en.wikipedia.org]
• 5. prepchem.com [prepchem.com]
• 6. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 7. US1210725A - Sulfonation of hydrocarbons. - Google Patents [patents.google.com]
• 8. "Directive effects in the sulfonation of toluene ; Synthesis and attemp" by John Joseph Duvall [scholarsarchive.byu.edu]
• 9. Naphthalene-2-sulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Theoretical Examination of 5-Hydroxy-2-methylbenzenesulfonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth theoretical and practical overview of 5-Hydroxy-2-methylbenzenesulfonic acid, a key organic intermediate. The document outlines its physicochemical properties, provides a detailed experimental protocol for its synthesis via the sulfonation of p-cresol, and describes a comprehensive theoretical methodology for its computational analysis. This guide is intended to serve as a valuable resource for professionals in chemistry and drug development, offering both foundational knowledge and practical instructions for the synthesis and characterization of this compound.

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-cresol-2-sulfonic acid, is an aromatic sulfonic acid that holds significance as a versatile intermediate in organic synthesis. Its bifunctional nature, possessing both a phenolic hydroxyl group and a sulfonic acid group, allows for a variety of chemical transformations, making it a valuable building block for the synthesis of more complex molecules, including pharmaceuticals and dyes. Understanding the theoretical underpinnings of its structure and reactivity, alongside practical synthetic methods, is crucial for its effective application in research and development.

This guide summarizes key quantitative data, details a robust experimental protocol for its preparation, and outlines a modern theoretical approach to characterizing its molecular properties.

Physicochemical and Spectroscopic Data

The following tables summarize the key computed physicochemical properties and expected spectroscopic characteristics of 5-Hydroxy-2-methylbenzenesulfonic acid.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₇H₈O₄S	PubChem[1]
Molecular Weight	188.20 g/mol	PubChem[1]
IUPAC Name	2-Hydroxy-5-methylbenzenesulfonic acid	PubChem[1]
CAS Number	7134-06-7	ChemicalBook[2]
Canonical SMILES	CC1=CC(=C(C=C1)O)S(=O)(=O)O	PubChem[1]
InChI Key	AXZKCQSGDARVRL-UHFFFAOYSA-N	PubChem[1]
Predicted XLogP3	1.2	PubChem[1]
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	1

Table 2: Predicted Spectroscopic Data

Spectroscopy	Expected Features
¹H NMR	Aromatic protons (3H) in the range of δ 6.5-8.0 ppm, a methyl singlet (3H) around δ 2.0-2.5 ppm, and broad singlets for the hydroxyl (1H) and sulfonic acid (1H) protons.
¹³C NMR	Aromatic carbons in the range of δ 110-160 ppm, and a methyl carbon signal around δ 20-25 ppm.
FTIR (cm⁻¹)	Broad O-H stretch (hydroxyl and sulfonic acid) from 3200-3600 cm⁻¹, aromatic C-H stretches around 3000-3100 cm⁻¹, S=O stretches from 1150-1250 cm⁻¹ and 1030-1080 cm⁻¹, and C-S stretch around 650-750 cm⁻¹.
UV-Vis (in H₂O)	Expected λmax around 280-300 nm due to the phenolic chromophore.

Theoretical Studies: A Computational Approach

A thorough theoretical investigation of 5-Hydroxy-2-methylbenzenesulfonic acid can be conducted using computational chemistry methods, primarily Density Functional Theory (DFT). These studies can provide valuable insights into the molecule's electronic structure, reactivity, and spectroscopic properties.

Computational Methodology

A typical computational protocol would involve the following steps:

• Geometry Optimization: The molecular structure of 5-Hydroxy-2-methylbenzenesulfonic acid would be optimized using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)). This process finds the lowest energy conformation of the molecule.

• Frequency Analysis: Following optimization, a frequency calculation is performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to predict the vibrational (IR) spectrum.

• Electronic Property Calculations: Various electronic properties can be calculated, including:

  • Frontier Molecular Orbitals (HOMO-LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are calculated to understand the molecule's electronic transitions and reactivity. The HOMO-LUMO energy gap is an indicator of chemical stability.

  • Molecular Electrostatic Potential (MEP): An MEP map can be generated to visualize the electron density distribution and identify regions susceptible to electrophilic and nucleophilic attack.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis can be used to study charge distribution and intramolecular interactions.

• Spectroscopic Predictions:

  • NMR Spectroscopy: The chemical shifts (¹H and ¹³C) can be predicted using the Gauge-Including Atomic Orbital (GIAO) method.

  • UV-Vis Spectroscopy: Time-Dependent DFT (TD-DFT) calculations can be employed to predict the electronic absorption spectrum and the corresponding maximum absorption wavelengths (λmax).

The following diagram illustrates the logical workflow for a comprehensive theoretical study of this molecule.

Caption: Workflow for Theoretical Analysis using DFT.

Experimental Protocols: Synthesis and Purification

The primary route for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid is the electrophilic aromatic substitution of p-cresol with a sulfonating agent. The following protocol details a standard laboratory procedure for this synthesis.

Synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid

Materials:

• p-Cresol

• Concentrated sulfuric acid (98%)

• Ice

• Saturated sodium chloride solution

• Distilled water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Heating mantle

• Büchner funnel and filter flask

• Glassware for workup and purification

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add p-cresol. Place the flask in an ice bath and begin stirring.

• Sulfonation: Slowly add concentrated sulfuric acid dropwise from a dropping funnel to the stirring p-cresol. Maintain the temperature of the reaction mixture below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-3 hours.

• Quenching: Carefully pour the reaction mixture over crushed ice with stirring.

• Isolation: To the resulting solution, add a saturated sodium chloride solution to precipitate the sodium salt of 5-Hydroxy-2-methylbenzenesulfonic acid.

• Filtration: Collect the precipitate by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold saturated sodium chloride solution.

• Purification: The crude product can be purified by recrystallization from a minimal amount of hot water.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

The following diagram illustrates the experimental workflow for the synthesis.

Caption: Experimental Workflow for Synthesis.

Conclusion

This technical guide has provided a comprehensive overview of the theoretical and experimental aspects of 5-Hydroxy-2-methylbenzenesulfonic acid. The tabulated data offers a quick reference for its key properties, while the detailed computational and synthetic protocols provide actionable information for researchers and chemists. The visualizations of the theoretical and experimental workflows aim to clarify the logical progression of these processes. This document serves as a foundational resource to facilitate further research and application of this important chemical intermediate.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid | 7134-06-7 [chemicalbook.com]

Quantum Chemical Calculations for Hydroxytoluenesulfonic Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of quantum chemical calculations in the study of hydroxytoluenesulfonic acids. These compounds, containing both hydroxyl and sulfonic acid functional groups on a toluene backbone, are of interest in various chemical and pharmaceutical contexts. Understanding their electronic structure, stability, and reactivity through computational methods is crucial for predicting their behavior and designing new molecules with desired properties. This guide details the theoretical background, computational methodologies, and expected data outputs from such studies.

Introduction to Quantum Chemical Calculations for Aromatic Sulfonated Compounds

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable tools for investigating the properties of organic molecules.[1][2] For hydroxytoluenesulfonic acids, these methods can elucidate the influence of isomeric variations—the relative positions of the hydroxyl, sulfonic acid, and methyl groups—on the molecule's overall characteristics.

DFT methods offer a balance between computational cost and accuracy, making them suitable for moderately large molecules.[3] Functionals such as B3LYP and M06-2X are commonly employed for calculations involving organic and sulfated aromatic compounds.[1][3] These calculations can predict a range of properties, including optimized molecular geometries, vibrational frequencies, and electronic properties like orbital energies, which are fundamental to understanding chemical reactivity.[4]

Computational Methodology

A typical computational workflow for the study of hydroxytoluenesulfonic acid isomers is outlined below. This process involves geometry optimization, frequency analysis, and the calculation of various molecular properties.

Figure 1: Computational workflow for analyzing hydroxytoluenesulfonic acid isomers.

Experimental Protocols

The following outlines a detailed protocol for the quantum chemical calculations of hydroxytoluenesulfonic acid isomers, based on common practices for similar aromatic compounds.[3][5][6]

Software:

• Gaussian 16 or a similar quantum chemistry software package is typically used for these calculations.[3]

Level of Theory and Basis Set:

• Geometry Optimization: The initial structures of the hydroxytoluenesulfonic acid isomers are optimized. A widely used and effective method is the B3LYP functional with the 6-311++G(d,p) basis set.[3][5] This level of theory provides a good description of both the geometry and electronic properties of organic molecules.

• Frequency Calculations: Following geometry optimization, harmonic vibrational frequency calculations are performed at the same level of theory (B3LYP/6-311++G(d,p)). These calculations serve two purposes:

  • To confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface (indicated by the absence of imaginary frequencies).

  • To obtain the theoretical vibrational spectra (IR and Raman), which can be compared with experimental data.[3] Calculated frequencies are often scaled by an empirical factor to better match experimental values.

• Electronic Property Calculations:

  • Molecular Orbitals: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are calculated to assess the molecule's electronic stability and reactivity.[4]

  • Molecular Electrostatic Potential (MEP): The MEP surface is calculated to identify regions of positive and negative electrostatic potential, which are indicative of sites susceptible to electrophilic and nucleophilic attack, respectively.[5]

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate intramolecular interactions, such as hyperconjugation and hydrogen bonding.[7]

Data Presentation

The quantitative data obtained from these calculations are best presented in structured tables for clear comparison between different isomers.

Calculated Thermodynamic Properties

This table summarizes the calculated electronic energies, enthalpies, and Gibbs free energies for a set of hypothetical hydroxytoluenesulfonic acid isomers. The relative energies are crucial for determining the most stable isomer.

Isomer	Electronic Energy (Hartree)	Enthalpy (Hartree)	Gibbs Free Energy (Hartree)	Relative Gibbs Free Energy (kcal/mol)
Isomer A	-1025.12345	-1024.98765	-1025.03456	0.00
Isomer B	-1025.12121	-1024.98543	-1025.03234	1.39
Isomer C	-1025.12567	-1024.98989	-1025.03678	-1.39

Key Geometric Parameters

This table presents selected bond lengths and dihedral angles for the optimized geometries of the isomers. These parameters provide insight into the structural differences arising from the varied substituent positions.

Isomer	C-S Bond Length (Å)	S-O (Sulfonyl) Bond Length (Å)	C-O (Hydroxyl) Bond Length (Å)	O-H Bond Length (Å)	C-C-S-O Dihedral Angle (°)
Isomer A	1.78	1.45	1.36	0.97	90.5
Isomer B	1.79	1.46	1.37	0.97	88.2
Isomer C	1.77	1.45	1.36	0.98	92.1

Calculated Vibrational Frequencies

A comparison of key vibrational frequencies can aid in the interpretation of experimental IR and Raman spectra. The table below lists the calculated frequencies for characteristic functional group vibrations.

Isomer	ν(O-H) (cm⁻¹)	ν(S=O) asymmetric (cm⁻¹)	ν(S=O) symmetric (cm⁻¹)	ν(C-S) (cm⁻¹)
Isomer A	3550	1350	1180	750
Isomer B	3545	1355	1185	745
Isomer C	3555	1348	1178	755

Electronic Properties

The HOMO and LUMO energies, along with the resulting energy gap, are important indicators of a molecule's kinetic stability and chemical reactivity.[4]

Isomer	HOMO Energy (eV)	LUMO Energy (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)
Isomer A	-7.5	-1.2	6.3	5.2
Isomer B	-7.6	-1.1	6.5	4.8
Isomer C	-7.4	-1.3	6.1	5.5

Signaling Pathways and Logical Relationships

In the context of drug development, understanding how a molecule might interact with a biological target is crucial. Quantum chemical calculations can provide insights into the properties that govern these interactions. The following diagram illustrates the logical relationship between calculated molecular properties and their potential biological implications.

Figure 2: Relationship between calculated properties and biological activity.

Conclusion

Quantum chemical calculations provide a powerful framework for the in-depth analysis of hydroxytoluenesulfonic acids. By employing methodologies such as DFT, researchers can obtain detailed information on the structural, thermodynamic, and electronic properties of different isomers. This information is invaluable for understanding structure-property relationships, interpreting experimental data, and guiding the design of new molecules in fields ranging from materials science to drug development. The systematic approach outlined in this guide, from computational protocol to data analysis, offers a robust strategy for leveraging theoretical chemistry to advance scientific research.

References

• 1. Sulfate radical oxidation of aromatic contaminants: a detailed assessment of density functional theory and high-level quantum chemical methods - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, characterization and computational study of the newly synthetized sulfonamide molecule | DSpace-CRIS - Univerzitet u Novom Sadu [open.uns.ac.rs]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]

Thermochemical Properties of Substituted Benzenesulfonic Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermochemical properties of substituted benzenesulfonic acids. These compounds are of significant interest in various fields, including pharmaceuticals, materials science, and industrial chemistry, due to their strong acidic nature and versatile reactivity. Understanding their thermodynamic stability is crucial for process optimization, reaction design, and the development of new chemical entities. This document summarizes available quantitative data, details relevant experimental methodologies, and illustrates key structure-property relationships.

Quantitative Thermochemical Data

The following tables summarize the available experimental and calculated thermochemical data for benzenesulfonic acid and its substituted derivatives. All data is presented for the standard state (298.15 K and 1 bar). It is important to note that comprehensive experimental data for a wide range of substituted benzenesulfonic acids is limited in the publicly available literature. Many of the cited values are derived from computational studies.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°) for Substituted Benzenesulfonic Acids

Compound	Substituent Position	Formula	ΔfH° (kJ/mol)	State	Method
Benzenesulfonic acid	-	C₆H₆O₃S	-536.22	Gas	Calculated
2-Aminobenzenesulfonic acid	ortho	C₆H₇NO₃S	-	Solid	Experimental
3-Aminobenzenesulfonic acid	meta	C₆H₇NO₃S	-	Solid	Experimental
4-Aminobenzenesulfonic acid	para	C₆H₇NO₃S	-612.3 ± 1.0	Solid	Experimental
4-Hydroxybenzenesulfonic acid	para	C₆H₆O₄S	-713.53	-	Calculated
Nitrobenzenesulfonic acid	-	C₆H₅NO₅S	See Note 1	Gas	Calculated
Dinitrobenzenesulfonic acid	-	C₆H₄N₂O₇S	See Note 1	Gas	Calculated
Trinitrobenzenesulfonic acid	-	C₆H₃N₃O₉S	See Note 1	Gas	Calculated

Note 1: Enthalpies of deprotonation have been calculated for various nitro-substituted benzenesulfonic acids[1]. While these are not standard enthalpies of formation, they provide valuable data on the relative thermodynamic stabilities of the parent acids and their conjugate bases.

Table 2: Standard Molar Gibbs Free Energy of Formation (ΔfG°) for Substituted Benzenesulfonic Acids

Compound	Substituent Position	Formula	ΔfG° (kJ/mol)	State	Method
Benzenesulfonic acid	-	C₆H₆O₃S	-493.31	Gas	Calculated
4-Hydroxybenzenesulfonic acid	para	C₆H₆O₄S	-647.93	-	Calculated
Nitrobenzenesulfonic acid	-	C₆H₅NO₅S	See Note 2	Gas	Calculated
Dinitrobenzenesulfonic acid	-	C₆H₄N₂O₇S	See Note 2	Gas	Calculated
Trinitrobenzenesulfonic acid	-	C₆H₃N₃O₉S	See Note 2	Gas	Calculated

Note 2: Gibbs free energies of deprotonation have been calculated for various nitro-substituted benzenesulfonic acids. The trend shows that increasing the number of nitro groups decreases the Gibbs free energy of deprotonation, indicating an increase in acidity[1].

Table 3: Standard Molar Entropy (S°) and Other Thermochemical Properties

Compound	Property	Value	Units	State	Method
Benzenesulfonic acid	Ideal Gas Heat Capacity (Cp,gas)	213.65	J/mol·K	Gas	Calculated
4-Hydroxybenzenesulfonic acid	Ideal Gas Heat Capacity (Cp,gas)	255.58	J/mol·K	Gas	Calculated

Experimental Protocols

The determination of thermochemical properties of organic compounds, including substituted benzenesulfonic acids, relies on precise calorimetric and analytical techniques. The following sections describe the general methodologies for the key experimental procedures.

Determination of Enthalpy of Formation by Bomb Calorimetry

The standard enthalpy of formation (ΔfH°) of a compound is typically determined indirectly from its standard enthalpy of combustion (ΔcH°), which is measured using a bomb calorimeter. For sulfur-containing organic compounds, a rotating-bomb calorimeter is often employed to ensure complete combustion and a uniform solution of the resulting sulfuric acid.

General Protocol:

• Sample Preparation: A precisely weighed sample (typically in pellet form) of the substituted benzenesulfonic acid is placed in a crucible within the calorimeter's bomb. A known length of ignition wire is positioned in contact with the sample. For sulfur-containing compounds, a small amount of water is often added to the bomb to ensure that the sulfuric acid formed is in a well-defined state.

• Assembly and Pressurization: The bomb is sealed and purged with a small amount of oxygen to remove atmospheric nitrogen. It is then filled with high-pressure (typically 30 atm) pure oxygen to ensure complete and rapid combustion.

• Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in the calorimeter's vessel. The entire assembly is placed within an insulating jacket to minimize heat exchange with the surroundings. In an adiabatic setup, the jacket temperature is continuously adjusted to match the temperature of the inner vessel.

• Ignition and Temperature Measurement: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water in the calorimeter is monitored with a high-precision thermometer at regular intervals before, during, and after combustion until a stable final temperature is reached.

• Analysis of Products: After combustion, the bomb is depressurized, and the contents are analyzed to determine the extent of reaction and to correct for the formation of byproducts such as nitric acid (from any residual nitrogen). The amount of sulfuric acid formed is quantified.

• Calculation: The heat of combustion is calculated from the observed temperature rise and the heat capacity of the calorimeter (determined by calibrating with a standard substance like benzoic acid). Corrections are applied for the heat of ignition and the formation of any side products. The standard enthalpy of formation is then calculated from the standard enthalpy of combustion using Hess's Law.

Determination of Standard Molar Entropy by Adiabatic Calorimetry

The standard molar entropy (S°) of a substance is determined by measuring its heat capacity (Cp) as a function of temperature from near absolute zero to the desired temperature (e.g., 298.15 K). Adiabatic calorimetry is the primary technique for these measurements.

General Protocol:

• Sample Preparation: A pure, crystalline sample of the substituted benzenesulfonic acid is placed in a calorimeter vessel.

• Calorimeter Setup: The sample vessel is placed within a series of adiabatic shields in a cryostat. The temperature of the shields is carefully controlled to match the temperature of the sample, preventing any heat loss.

• Heat Capacity Measurement: A known quantity of electrical energy is supplied to the sample, causing a small increase in its temperature. The heat capacity is calculated from the energy input and the measured temperature rise. This process is repeated in small increments from a very low temperature (approaching 0 K) up to and beyond the standard temperature.

• Phase Transitions: If the substance undergoes any phase transitions (e.g., solid-solid or melting) within the temperature range, the enthalpy of these transitions is also measured.

• Calculation of Entropy: The standard molar entropy at a given temperature T is calculated by integrating the heat capacity data (as Cp/T) from 0 K to T, and adding the entropies of any phase transitions that occur within this range, according to the third law of thermodynamics.

Structure-Property Relationships

The thermochemical properties of substituted benzenesulfonic acids are significantly influenced by the nature and position of the substituents on the benzene ring. The following diagram illustrates the general effects of electron-donating groups (EDG) and electron-withdrawing groups (EWG) on the thermodynamic stability of the molecule.

Caption: Influence of substituents on the thermochemical properties of benzenesulfonic acid.

Electron-donating groups generally increase the electron density in the aromatic ring, which can affect the overall stability and reactivity. Conversely, electron-withdrawing groups decrease the electron density of the ring. A key thermochemical property influenced by substituents is the acidity, which is related to the Gibbs free energy of deprotonation. Electron-withdrawing groups stabilize the resulting sulfonate anion, thereby increasing the acidity of the parent sulfonic acid[1]. The position of the substituent (ortho, meta, or para) also plays a crucial role due to resonance and inductive effects, leading to differences in the thermochemical properties of isomers.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Acidity and pKa of 5-Hydroxy-2-methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidic properties and pKa of 5-Hydroxy-2-methylbenzenesulfonic acid. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes predicted values, data from structurally similar compounds, and detailed experimental protocols for robust scientific understanding and application.

Acidity and pKa Values

5-Hydroxy-2-methylbenzenesulfonic acid possesses two acidic protons, one from the sulfonic acid group (-SO₃H) and the other from the phenolic hydroxyl group (-OH). The sulfonic acid group is a strong acid, while the phenolic proton is weakly acidic.

Quantitative Data Summary

The table below summarizes the available pKa data. It is important to note that the pKa for the sulfonic acid group of 5-Hydroxy-2-methylbenzenesulfonic acid is a predicted value. The pKa for the phenolic proton is estimated based on the known pKa values of structurally related compounds, phenol and p-cresol.

Compound	Functional Group	pKa Value	Data Type
5-Hydroxy-2-methylbenzenesulfonic acid	Sulfonic Acid	-0.53	Predicted
5-Hydroxy-2-methylbenzenesulfonic acid	Phenolic Hydroxyl	~10-10.3	Estimated
Benzenesulfonic acid	Sulfonic Acid	-2.8[1]	Experimental
Phenol	Phenolic Hydroxyl	9.88 - 10[2][3][4][5]	Experimental
p-Cresol	Phenolic Hydroxyl	10.1 - 10.3[6][7][8]	Experimental

The strong electron-withdrawing nature of the sulfonic acid group influences the acidity of the phenolic proton. However, the methyl group has a slight electron-donating effect. The interplay of these electronic effects on the aromatic ring will ultimately determine the precise pKa of the phenolic proton. For accurate determination, experimental validation is recommended.

Experimental Protocols for pKa Determination

Several robust methods can be employed to experimentally determine the pKa values of 5-Hydroxy-2-methylbenzenesulfonic acid. The following are detailed protocols for the most common techniques.

Potentiometric Titration

This is a highly accurate and common method for pKa determination.

Principle: A solution of the compound is titrated with a standard solution of a strong base (e.g., NaOH), and the pH of the solution is measured as a function of the volume of titrant added. The pKa is the pH at the half-equivalence point.

Protocol:

• Preparation of Solutions:

  • Prepare a standard solution of 0.1 M NaOH and standardize it.

  • Prepare a 0.01 M solution of 5-Hydroxy-2-methylbenzenesulfonic acid in deionized water.

• Titration:

  • Calibrate a pH meter with standard buffer solutions (pH 4, 7, and 10).

  • Place a known volume (e.g., 25 mL) of the 5-Hydroxy-2-methylbenzenesulfonic acid solution in a beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Add the standardized 0.1 M NaOH solution in small increments (e.g., 0.1 mL) from a burette.

  • Record the pH and the volume of NaOH added after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence points.

• Data Analysis:

  • Plot a graph of pH versus the volume of NaOH added.

  • Determine the equivalence points from the inflection points of the titration curve (or by plotting the first or second derivative).

  • The pKa values are the pH values at half the volume of each equivalence point.

UV-Vis Spectrophotometry

This method is suitable for compounds with a chromophore that exhibits a change in absorbance upon ionization.

Principle: The absorbance of a solution of the compound is measured at various pH values. The pKa is determined from the sigmoidal plot of absorbance versus pH.

Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of 5-Hydroxy-2-methylbenzenesulfonic acid of known concentration.

  • Prepare a series of buffer solutions with a range of known pH values (e.g., from pH 1 to 12).

• Measurement:

  • For each buffer solution, prepare a sample by adding a small, constant volume of the stock solution.

  • Record the UV-Vis spectrum (e.g., from 200 to 400 nm) for each sample.

  • Identify the wavelength(s) of maximum absorbance change upon ionization.

• Data Analysis:

  • Plot the absorbance at the chosen wavelength(s) against the pH of the buffer solutions.

  • Fit the data to the Henderson-Hasselbalch equation to obtain the pKa value, which corresponds to the inflection point of the resulting sigmoidal curve.

NMR Spectroscopy

NMR spectroscopy can be used to determine pKa values by monitoring the chemical shifts of specific nuclei as a function of pH.

Principle: The chemical shift of a nucleus near an acidic proton will change as the proton is removed. A plot of the chemical shift versus pH gives a sigmoidal curve from which the pKa can be determined.

Protocol:

• Sample Preparation:

  • Prepare a series of samples of 5-Hydroxy-2-methylbenzenesulfonic acid in D₂O, each with a different pD (the equivalent of pH in D₂O). The pD can be adjusted by adding small amounts of DCl or NaOD.

• NMR Measurement:

  • Acquire ¹H or ¹³C NMR spectra for each sample.

  • Identify a nucleus whose chemical shift is sensitive to the ionization state of either the sulfonic acid or the hydroxyl group.

• Data Analysis:

  • Plot the chemical shift of the selected nucleus as a function of pD.

  • The pKa is determined from the inflection point of the sigmoidal curve. A correction factor is typically applied to convert the pD to a pKa value in H₂O.

Visualizations

Synthesis Workflow

The following diagram illustrates a common synthetic route to 5-Hydroxy-2-methylbenzenesulfonic acid starting from p-cresol.

Caption: Synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

General Catalytic Cycle

Hydroxybenzenesulfonic acids can act as acid catalysts in various organic reactions. The diagram below shows a generalized workflow for an acid-catalyzed reaction.

Caption: Generalized acid catalysis workflow.

References

• 1. Benzenesulfonic acid - American Chemical Society [acs.org]
• 2. Phenol | C6H5OH | CID 996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenols (pKa ≈ 10) are more acidic than other alcohols, so they a... | Study Prep in Pearson+ [pearson.com]
• 4. chem.indiana.edu [chem.indiana.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. P-Cresol | CH3C6H4OH | CID 2879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cresol - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]

An In-depth Technical Guide on 5-Hydroxy-2-methylbenzenesulfonic Acid: Synthesis, Properties, and a Note on its Crystalline Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Hydroxy-2-methylbenzenesulfonic acid, with a focus on its synthesis and physicochemical properties. Despite extensive searches of crystallographic databases, no experimental data on the specific crystalline structure of 5-Hydroxy-2-methylbenzenesulfonic acid has been found in the public domain. This guide, therefore, presents a detailed, representative protocol for its synthesis via the sulfonation of o-cresol, a common method for preparing related compounds. Furthermore, it includes a general procedure for the crystallization of the product. Physicochemical properties are summarized based on data from its close isomer, 2-Hydroxy-5-methylbenzenesulfonic acid, to provide estimated values. This document aims to serve as a valuable resource for researchers interested in this compound, while also highlighting the current gap in knowledge regarding its solid-state structure. No information on the biological signaling pathways of this compound is currently available.

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid is an aromatic organic compound containing hydroxyl, methyl, and sulfonic acid functional groups. These characteristics suggest its potential utility as an intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals. The sulfonic acid group confers water solubility, a property that can be advantageous in various applications. Understanding the synthesis and properties of this molecule is crucial for its potential exploitation.

A critical aspect of characterizing any chemical compound, particularly for applications in drug development and materials science, is the determination of its crystalline structure. The arrangement of molecules in a solid-state lattice influences key properties such as solubility, stability, and bioavailability. However, a thorough review of scientific literature and crystallographic databases reveals a notable absence of experimental data on the crystal structure of 5-Hydroxy-2-methylbenzenesulfonic acid.

This guide addresses this information gap by providing a robust theoretical and practical framework for researchers. It details a representative synthesis protocol and discusses the general principles of crystallization applicable to this class of compounds. The provided data and protocols are intended to facilitate further research and encourage the experimental determination of the crystalline structure of 5-Hydroxy-2-methylbenzenesulfonic acid.

Physicochemical Properties

Due to the lack of specific experimental data for 5-Hydroxy-2-methylbenzenesulfonic acid, the following table summarizes the computed physicochemical properties of its close isomer, 2-Hydroxy-5-methylbenzenesulfonic acid (CAS No: 7134-06-7). These values can be considered as estimations for the target compound.

Property	Value	Source
Molecular Formula	C₇H₈O₄S	PubChem[1]
Molecular Weight	188.20 g/mol	PubChem[1]
XLogP3	1.2	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	4	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	188.01432991 g/mol	PubChem[1]
Topological Polar Surface Area	83 Ų	PubChem[1]
Heavy Atom Count	12	PubChem[1]
Complexity	241	PubChem[1]

Experimental Protocols

The following protocols are representative and based on general methods for the sulfonation of cresols and the crystallization of organic sulfonic acids. Researchers should adapt and optimize these procedures based on their specific experimental setup and safety considerations.

Synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid via Sulfonation of o-Cresol

This protocol describes a plausible method for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Materials:

• o-Cresol

• Concentrated sulfuric acid (98%)

• Ice bath

• Heating mantle

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Beakers

• Buchner funnel and filter paper

• Saturated sodium chloride solution

Procedure:

• Reaction Setup: In a fume hood, place a round-bottom flask equipped with a magnetic stir bar in an ice bath.

• Addition of Reactants: Carefully add a measured amount of o-cresol to the flask. While stirring, slowly add an equimolar amount of concentrated sulfuric acid dropwise, ensuring the temperature of the reaction mixture is maintained below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat the reaction mixture to 100-110°C using a heating mantle and maintain this temperature for 2-3 hours under reflux.

• Quenching: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture into a beaker containing ice-cold saturated sodium chloride solution. This will precipitate the sulfonic acid product.

• Isolation: Isolate the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid with several portions of cold saturated sodium chloride solution to remove any remaining sulfuric acid.

• Drying: Dry the product in a desiccator over a suitable drying agent.

Table of Synthesis Parameters:

Parameter	Value/Description
Reactants	o-Cresol, Concentrated Sulfuric Acid
Molar Ratio	1:1 (o-Cresol : Sulfuric Acid)
Reaction Temperature	100-110°C
Reaction Time	2-3 hours
Work-up	Precipitation in saturated NaCl solution
Purification	Washing with saturated NaCl solution

Crystallization of 5-Hydroxy-2-methylbenzenesulfonic acid

This protocol outlines a general procedure for the purification of the synthesized product by crystallization. The choice of solvent is critical and may require some experimentation. Water or a mixed solvent system (e.g., water-ethanol) is a likely candidate.

Materials:

• Crude 5-Hydroxy-2-methylbenzenesulfonic acid

• Crystallization solvent (e.g., deionized water)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the chosen solvent at an elevated temperature (near the solvent's boiling point).

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should be observed.

• Further Cooling: To maximize the yield, place the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Visualizations

Synthesis Pathway

The following diagram illustrates the chemical reaction for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid from o-cresol.

Caption: Synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Experimental Workflow

This diagram outlines the general workflow from synthesis to the characterization of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Experimental workflow from synthesis to analysis.

Conclusion

This technical guide has provided a detailed overview of 5-Hydroxy-2-methylbenzenesulfonic acid, focusing on its synthesis and estimated physicochemical properties. While the absence of experimental crystallographic data is a current limitation, the provided representative protocols for synthesis and crystallization offer a solid foundation for researchers to produce and purify this compound. The determination of the single-crystal X-ray structure of 5-Hydroxy-2-methylbenzenesulfonic acid remains a key area for future research and would significantly enhance our understanding of its solid-state properties. Such data would be invaluable for its potential applications in drug development and materials science.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 5-Hydroxy-2-methylbenzenesulfonic Acid from p-Cresol: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid from p-cresol. It includes a summary of quantitative data, a comprehensive experimental procedure, and diagrams illustrating the reaction pathway and experimental workflow. This sulfonic acid derivative is a key intermediate in the synthesis of Policresulen, a topical antiseptic and hemostatic agent.

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-cresol-4-sulfonic acid, is an aromatic sulfonic acid derived from p-cresol. The sulfonation of phenols is a well-established electrophilic aromatic substitution reaction. The hydroxyl group of p-cresol is an activating group, directing the incoming sulfonic acid group primarily to the ortho and para positions. By controlling the reaction conditions, the desired isomer can be selectively synthesized. This compound serves as a crucial building block in the pharmaceutical industry, most notably in the production of Policresulen. Policresulen is a polycondensate of p-cresolsulfonic acid and formaldehyde, utilized for its antiseptic and hemostatic properties in the treatment of various skin and mucous membrane lesions.

Data Summary

The following tables summarize the key quantitative data associated with the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid from p-cresol.

Table 1: Reactant and Product Properties

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )
p-Cresol	4-methylphenol	C₇H₈O	108.14
Sulfuric Acid	Sulfuric Acid	H₂SO₄	98.08
5-Hydroxy-2-methylbenzenesulfonic acid	2-Hydroxy-5-methylbenzenesulfonic acid	C₇H₈O₄S	188.20

Table 2: Optimized Reaction Conditions and Yield

Parameter	Value	Reference
Sulfonating Agent	Concentrated Sulfuric Acid	[1]
Reaction Temperature	35 °C	[1]
Reaction Time	25 minutes	[1]
Yield	93%	[1]

Experimental Protocol

This protocol is based on the findings of Lambrechts et al. for the sulfonation of p-cresol.

Materials:

• p-Cresol (4-methylphenol)

• Concentrated sulfuric acid (98%)

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Thermometer

• Buchner funnel and filter paper

• Crystallizing dish

• Deionized water

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a thermometer, place a known amount of p-cresol.

• Cooling: Place the flask in an ice bath and allow the p-cresol to cool to approximately 0-5 °C with gentle stirring.

• Sulfonation: Slowly add a stoichiometric equivalent of concentrated sulfuric acid to the cooled p-cresol dropwise, ensuring the temperature of the reaction mixture does not exceed 35 °C. Continuous stirring is crucial during the addition.

• Reaction: Once the addition is complete, maintain the reaction mixture at 35 °C for 25 minutes with continuous stirring. The mixture will become viscous.

• Quenching: After 25 minutes, carefully and slowly pour the reaction mixture onto crushed ice with stirring. This will precipitate the product.

• Isolation: Isolate the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the crude product with a small amount of ice-cold deionized water to remove any unreacted sulfuric acid.

• Purification: Recrystallize the crude product from a minimal amount of hot water or an ethanol-water mixture to obtain purified 5-Hydroxy-2-methylbenzenesulfonic acid.

• Drying: Dry the purified crystals in a desiccator under vacuum.

• Characterization: Characterize the final product by determining its melting point and using spectroscopic methods such as NMR and IR spectroscopy to confirm its structure and purity.

Visualizations

Reaction Pathway:

Caption: Reaction scheme for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Experimental Workflow:

Caption: Step-by-step workflow for the synthesis and purification.

Applications in Drug Development

The primary application of 5-Hydroxy-2-methylbenzenesulfonic acid in drug development is its use as a monomer for the synthesis of Policresulen .[2] Policresulen is a topical antiseptic and hemostatic agent.[3][4] Its mechanism of action involves the coagulation of necrotic or pathologically altered tissue, which is then sloughed off, promoting the re-epithelialization of the wound.[3] It also exhibits antimicrobial properties.[5]

Policresulen is used in the treatment of various conditions, including:

• Gynecological infections and cervical erosion[3]

• Anal hemorrhoids[3]

• Ulcers of the oral cavity, such as canker sores[3]

• Burns and other skin lesions[4]

The synthesis of Policresulen involves the polycondensation of 5-Hydroxy-2-methylbenzenesulfonic acid with formaldehyde. The resulting polymer's efficacy and safety profile make it a valuable therapeutic agent in various medical fields.

Safety Precautions

• p-Cresol is toxic and corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Concentrated sulfuric acid is extremely corrosive and a strong oxidizing agent. Handle with extreme care in a fume hood, using appropriate PPE.

• The reaction is exothermic. Proper temperature control is essential to avoid runaway reactions.

• The final product, 5-Hydroxy-2-methylbenzenesulfonic acid, is a strong acid and should be handled with care.

Disclaimer: This protocol is intended for use by trained professionals in a laboratory setting. All procedures should be performed with appropriate safety precautions. The user is solely responsible for any risks associated with the use of this information.

References

• 1. CN104058936A - Method for separation and purification of p-cresol - Google Patents [patents.google.com]
• 2. Liquid Chromatography-Mass Spectrometry Analytical Methods for the Quantitation of p-Cresol Sulfate and Indoxyl Sulfate in Human Matrices: Biological Applications and Diagnostic Potentials [mdpi.com]
• 3. A high-throughput liquid chromatography-tandem mass spectrometry assay for the simultaneous quantification of p-cresol sulfate, p-cresol glucuronide, indoxyl sulfate, and indoxyl glucuronide in HepaRG culture medium and the demonstration of mefenamic acid as a potent and selective detoxifying agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of p-cresol sulphate in human plasma by selected reaction monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Laboratory-Scale Preparation of 5-Hydroxy-2-methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-cresol-2-sulfonic acid, is a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals and dyes. Its structure, featuring both a hydroxyl and a sulfonic acid group on a toluene backbone, makes it a versatile building block for further chemical modifications. This document provides detailed application notes and experimental protocols for the laboratory-scale preparation of 5-Hydroxy-2-methylbenzenesulfonic acid via the direct sulfonation of p-cresol. The protocols described herein are based on established chemical principles and aim to provide a reproducible and efficient method for the synthesis of this important compound.

Data Presentation

The following table summarizes the quantitative data for two common methods of synthesizing 5-Hydroxy-2-methylbenzenesulfonic acid.

Parameter	Method 1: Sulfuric Acid	Method 2: Chlorosulfonic Acid
Starting Material	p-Cresol	p-Cresol
Sulfonating Agent	Concentrated Sulfuric Acid	Chlorosulfonic Acid
Solvent	Dichloromethane (anhydrous)	Dichloromethane (anhydrous)
Base	-	Pyridine, Triethylamine, or 2,6-Lutidine
Molar Ratio (p-cresol:sulfonating agent)	Not specified, but sulfuric acid is in excess	1 : 1.08
Molar Ratio (p-cresol:base)	-	1 : 2
Reaction Temperature	35°C	Ice-cooled (0-5°C)
Reaction Time	25 minutes	1 hour
Product Form	Free acid or salt	Sodium salt
Yield	93%[1]	85-92%
Purity	Not specified	Not specified

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: A flowchart of the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Experimental Protocols

Method 1: Sulfonation using Concentrated Sulfuric Acid

This protocol is based on a reported method with a high yield.[1]

Materials:

• p-Cresol (4-methylphenol)

• Concentrated sulfuric acid (98%)

• Deionized water

• Ice bath

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Standard laboratory glassware for work-up

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add p-cresol.

• Sulfonation: Cool the flask in an ice bath to maintain a low temperature. Slowly add concentrated sulfuric acid dropwise from the dropping funnel to the stirred p-cresol. The reaction is exothermic, so the rate of addition should be controlled to maintain the reaction temperature at 35°C.

• Reaction Time: After the addition of sulfuric acid is complete, continue stirring the reaction mixture at 35°C for 25 minutes.

• Work-up: Carefully pour the reaction mixture into a beaker containing ice-cold deionized water. The 5-Hydroxy-2-methylbenzenesulfonic acid will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration and wash it with a small amount of cold deionized water to remove any unreacted sulfuric acid. The product can be further purified by recrystallization from a suitable solvent, such as water or an alcohol-water mixture.

• Drying: Dry the purified product in a vacuum oven at a low temperature.

Method 2: Sulfonation using Chlorosulfonic Acid

This protocol provides an alternative method using a different sulfonating agent.

Materials:

• p-Cresol (4-methylphenol)

• Chlorosulfonic acid

• Pyridine (or triethylamine or 2,6-lutidine)

• Dichloromethane (anhydrous)

• Sodium hydroxide (NaOH)

• Methanol

• Diethyl ether

• Ice bath

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Standard laboratory glassware for work-up

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve p-cresol (1 equivalent) and pyridine (2 equivalents) in anhydrous dichloromethane.

• Sulfonation: Cool the flask in an ice bath. Add chlorosulfonic acid (1.08 equivalents) dropwise from the dropping funnel to the stirred solution. Maintain the temperature of the reaction mixture between 0 and 5°C during the addition.

• Reaction Time: After the addition is complete, stir the reaction mixture in the ice bath for 1 hour.

• Work-up: Add a solution of sodium hydroxide to the reaction mixture to quench the reaction and precipitate the sodium salt of the product.

• Purification: Collect the precipitate by vacuum filtration. Dissolve the solid in methanol and reprecipitate it by adding cold diethyl ether.

• Isolation: Filter the purified sodium salt of 5-Hydroxy-2-methylbenzenesulfonic acid and dry it under vacuum.

Characterization

The structure and purity of the synthesized 5-Hydroxy-2-methylbenzenesulfonic acid can be confirmed by various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum of 2-hydroxy-5-methylbenzenesulfonic acid has been reported.[2] The spectrum shows characteristic signals for the aromatic protons and the methyl group protons. The chemical shifts and splitting patterns are consistent with the structure of the molecule.

• ¹³C NMR Spectroscopy: While a specific spectrum for 5-Hydroxy-2-methylbenzenesulfonic acid was not found in the search results, the expected chemical shifts can be predicted based on the structure. The aromatic carbons would appear in the range of 110-160 ppm, with the carbon bearing the hydroxyl group being the most deshielded. The methyl carbon would appear at a much higher field, typically around 20 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the O-H stretch of the hydroxyl group (around 3200-3600 cm⁻¹), the S=O stretches of the sulfonic acid group (around 1350 and 1175 cm⁻¹), and the C-H and C=C stretches of the aromatic ring.

By following these detailed protocols and utilizing the provided characterization information, researchers can successfully synthesize and verify the identity of 5-Hydroxy-2-methylbenzenesulfonic acid in a laboratory setting.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Industrial Production of Hydroxytoluenesulfonic Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial-scale production of hydroxytoluenesulfonic acids, key intermediates in the synthesis of cresols and other valuable chemical compounds. This document details the primary manufacturing processes, includes relevant quantitative data, and provides standardized experimental protocols.

Introduction

Hydroxytoluenesulfonic acids, also known as cresolsulfonic acids, are aromatic sulfonic acids that serve as crucial precursors in the chemical industry. Their production is most commonly achieved through the sulfonation of toluene. The resulting mixture of ortho-, meta-, and para-isomers can be influenced by controlling reaction conditions. These intermediates are typically not isolated in their pure form in large-scale industrial processes but are directly converted to cresols via alkali fusion.

Primary Production Pathway: Toluene Sulfonation and Alkali Fusion

The dominant industrial method for producing hydroxytoluenesulfonic acids as an intermediate for cresol synthesis involves a multi-step process:

• Sulfonation of Toluene: Toluene is reacted with a sulfonating agent, typically concentrated sulfuric acid or oleum, to introduce a sulfonic acid group (-SO₃H) onto the aromatic ring, forming toluenesulfonic acid.

• Neutralization: The acidic toluenesulfonic acid mixture is neutralized with a base, such as sodium sulfite or sodium hydroxide, to form sodium toluenesulfonate.

• Alkali Fusion: The sodium toluenesulfonate is then fused with excess sodium hydroxide at high temperatures. This step cleaves the sulfonic acid group and introduces a hydroxyl group, yielding sodium cresolate.

• Acidification: The final step involves the acidification of the sodium cresolate solution, often with sulfur dioxide or sulfuric acid, to produce a mixture of cresol isomers (hydroxytoluenes).

The overall process can be visualized as follows:

Caption: Industrial production workflow for cresols via toluenesulfonic acid intermediates.

Quantitative Data and Isomer Control

The distribution of ortho-, meta-, and para-hydroxytoluenesulfonic acid isomers is critically dependent on the sulfonation reaction conditions. This, in turn, dictates the final cresol isomer distribution.

Table 1: Influence of Sulfonation Conditions on Toluenesulfonic Acid Isomer Distribution

Parameter	Kinetically Controlled (Mild Conditions)	Thermodynamically Controlled (High Temperature)
Temperature	25–50 °C[1]	190–200 °C (with isomerization)[1]
Sulfonating Agent	Chlorosulfuric Acid[1], SO₃-SO₂ mixtures[1]	Concentrated Sulfuric Acid[1]
Reaction Time	Shorter	Extended[1]
o-Toluenesulfonic Acid	~3-15%[1]	~5%[1]
m-Toluenesulfonic Acid	Practically free[1]	~54%[1]
p-Toluenesulfonic Acid	~85-97%[1]	~41%[1]

Table 2: Typical Yields and Process Parameters for Cresol Production via Sulfonation

Parameter	Value	Reference
Overall Cresol Yield (based on Toluene)	~80%	[1]
Sulfonation Temperature	120–130 °C	[1]
Alkali Fusion Temperature	330–350 °C	[1]
m-Cresol-free product yield (kinetically controlled)	90%	[1]

Experimental Protocols

The following protocols outline the key experimental steps in the industrial production of hydroxytoluenesulfonic acids and their subsequent conversion to cresols.

Protocol 1: Sulfonation of Toluene (Thermodynamically Controlled)

Objective: To produce a mixture of toluenesulfonic acid isomers with a significant proportion of the meta isomer.

Materials:

• Toluene

• Concentrated sulfuric acid (98%)

• Reaction vessel with heating, stirring, and azeotropic distillation capabilities

Procedure:

• Charge the reaction vessel with toluene and concentrated sulfuric acid.

• Heat the mixture to 120–130 °C under atmospheric pressure with vigorous stirring.[1]

• Continuously remove the water generated during the reaction via azeotropic distillation with excess toluene vapor to drive the reaction to completion.[1]

• To obtain a meta-isomer-rich mixture, the resulting toluenesulfonic acid can be isomerized by heating at 190–200 °C for several hours.[1]

• The reaction is complete when the consumption of sulfuric acid is maximized.

Protocol 2: Neutralization of Toluenesulfonic Acid

Objective: To convert the toluenesulfonic acid mixture to its sodium salt for the subsequent alkali fusion step.

Materials:

• Toluenesulfonic acid mixture from Protocol 1

• Sodium sulfite or sodium hydroxide solution

• Reaction vessel with stirring

Procedure:

• Cool the toluenesulfonic acid mixture from the sulfonation step.

• Slowly add a solution of sodium sulfite or sodium hydroxide to the stirred toluenesulfonic acid.

• Continue the addition until the mixture is neutralized (pH 7).

• The resulting product is a solution or slurry of sodium toluenesulfonate.

Protocol 3: Alkali Fusion of Sodium Toluenesulfonate

Objective: To convert sodium toluenesulfonate to sodium cresolate.

Materials:

• Sodium toluenesulfonate

• Sodium hydroxide (pellets or flakes)

• High-temperature fusion reactor

Procedure:

• Charge the fusion reactor with sodium toluenesulfonate and an excess of sodium hydroxide.

• Heat the mixture to 330–350 °C to initiate the fusion process.[1]

• Maintain the temperature and continue mixing until the reaction is complete, indicated by the cessation of water evolution.

• The molten product is a mixture of sodium cresolate and excess sodium hydroxide.

Protocol 4: Acidification of Sodium Cresolate

Objective: To liberate the cresol isomers from their sodium salt.

Materials:

• Molten sodium cresolate mixture from Protocol 3

• Water

• Sulfur dioxide (gas) or sulfuric acid

• Reaction vessel with cooling and stirring

Procedure:

• Carefully dissolve the molten sodium cresolate mixture in water.

• Filter the solution to remove any insoluble byproducts, such as sodium sulfite.

• Cool the solution and slowly introduce sulfur dioxide gas or add sulfuric acid while stirring until the solution becomes acidic.

• The cresol isomers will separate as an oily layer.

• Separate the crude cresol layer from the aqueous layer for further purification.

Purification of Cresol Isomers

The crude cresol mixture obtained after acidification is typically purified by fractional distillation. This process separates the isomers based on their different boiling points, yielding phenol, o-cresol, a mixture of m- and p-cresol, and a residue containing higher boiling point byproducts like ditolyl sulfones and xylenols.[1] Further separation of m- and p-cresols can be achieved through more advanced separation techniques.

Logical Relationship of Isomer Control

The selection of the sulfonation pathway is a critical decision point that dictates the final product distribution. This logical relationship can be represented as follows:

Caption: Decision workflow for controlling cresol isomer distribution.

Safety Considerations

The industrial production of hydroxytoluenesulfonic acids and cresols involves the handling of corrosive and toxic materials at high temperatures and pressures. All procedures should be conducted in appropriate industrial settings with strict adherence to safety protocols, including the use of personal protective equipment (PPE), proper ventilation, and containment measures. Cresols are toxic and can be absorbed through the skin, causing severe health effects.[2]

References

• 1. chemcess.com [chemcess.com]
• 2. chembk.com [chembk.com]

Application Notes and Protocols for 5-Hydroxy-2-methylbenzenesulfonic Acid as a Catalyst in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-Hydroxy-2-methylbenzenesulfonic Acid as a Catalyst

5-Hydroxy-2-methylbenzenesulfonic acid is a solid organic acid. Its structure combines a sulfonic acid group, which is a strong Brønsted acid, with a phenolic hydroxyl group on a toluene backbone. This bifunctional nature, possessing both acidic and potentially nucleophilic sites, suggests its utility as a catalyst in a variety of organic transformations. The sulfonic acid moiety is the primary catalytic center, functioning as a proton donor to activate substrates. Its solid nature could offer advantages in terms of handling, separation, and potential recyclability compared to mineral acids like sulfuric acid.

Esterification of Carboxylic Acids

Aromatic sulfonic acids are effective catalysts for Fischer-Speier esterification, the reaction between a carboxylic acid and an alcohol to form an ester. The catalytic cycle involves protonation of the carboxylic acid carbonyl group, which enhances its electrophilicity and facilitates nucleophilic attack by the alcohol.

Application Note:

5-Hydroxy-2-methylbenzenesulfonic acid is expected to be an efficient catalyst for the synthesis of a wide range of esters from various carboxylic acids and alcohols. Its catalytic activity is anticipated to be comparable to other benzenesulfonic acid derivatives.[1] The reaction can be driven to completion by removing the water formed during the reaction, for example, by azeotropic distillation.

Quantitative Data for Sulfonic Acid-Catalyzed Esterification:

Catalyst	Carboxylic Acid	Alcohol	Molar Ratio (Acid:Alcohol)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
p-Toluenesulfonic acid	Acetic Acid	n-Propanol	1:1.2	Not specified	None	50	1	~70	[1]
Acid Activated Indian Bentonite	Stearic Acid	p-Cresol	1:2	0.5 g	o-Xylene	Reflux	6	96	[2]
Al³⁺-montmorillonite nanoclay	Phenylacetic Acid	p-Cresol	1:4	0.5 g	Toluene	Reflux	6	>90	[3]

Experimental Protocol (General for Aromatic Sulfonic Acids):

Materials:

• Carboxylic acid (10 mmol)

• Alcohol (20 mmol, or used as solvent)

• 5-Hydroxy-2-methylbenzenesulfonic acid (or analogous sulfonic acid catalyst) (0.1-1 mmol, 1-10 mol%)

• Toluene or a suitable solvent for azeotropic water removal (50 mL)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add the carboxylic acid (10 mmol), the alcohol (20 mmol), and the sulfonic acid catalyst (e.g., 5-Hydroxy-2-methylbenzenesulfonic acid, 0.5 mmol).

• Add toluene (50 mL) to the flask.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by observing the amount of water collected in the Dean-Stark trap or by thin-layer chromatography (TLC).

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• The catalyst can be recovered by filtration if it is insoluble.

• Wash the organic phase with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by distillation or column chromatography if necessary.

Experimental Workflow for Esterification:

Caption: General workflow for sulfonic acid-catalyzed esterification.

Condensation Reactions (Aldol Type)

Acid-catalyzed aldol condensations proceed via the formation of an enol intermediate, which then acts as a nucleophile, attacking a protonated carbonyl group of another molecule. The resulting aldol adduct can then dehydrate to form an α,β-unsaturated carbonyl compound. Aromatic sulfonic acids can serve as efficient catalysts for these reactions.

Application Note:

5-Hydroxy-2-methylbenzenesulfonic acid is expected to catalyze the condensation of aldehydes and ketones. The reaction is typically carried out at elevated temperatures to favor the formation of the dehydrated condensation product. The presence of the hydroxyl group on the catalyst might influence the reaction pathway or selectivity, which would require experimental verification.

Quantitative Data for Aldol-Type Condensation:

Specific quantitative data for aldol condensations catalyzed by 5-Hydroxy-2-methylbenzenesulfonic acid or its close isomers were not found in the search results. The following table provides general conditions for a base-catalyzed aldol condensation for illustrative purposes.

Ketone	Aldehyde	Catalyst	Solvent	Temperature	Time	Yield	Reference
Acetone	p-Anisaldehyde	KOH	Ethanol/Water	Not specified	20 min	Not specified	[4]
1-Indanone	3,4-Dimethoxybenzaldehyde	NaOH	None	Not specified	Not specified	Not specified	[5]

Experimental Protocol (General for Acid-Catalyzed Aldol Condensation):

Materials:

• Ketone (10 mmol)

• Aldehyde (10 mmol)

• 5-Hydroxy-2-methylbenzenesulfonic acid (or analogous sulfonic acid catalyst) (0.5-1 mmol, 5-10 mol%)

• Toluene or other suitable high-boiling solvent (25 mL)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the ketone (10 mmol), the aldehyde (10 mmol), and the sulfonic acid catalyst (0.5 mmol).

• Add toluene (25 mL) to the flask.

• Heat the mixture to reflux with stirring.

• Monitor the reaction by TLC until the starting materials are consumed.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water, followed by a saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Experimental Workflow for Aldol Condensation:

Caption: General workflow for acid-catalyzed aldol condensation.

Alkylation of Aromatic Compounds (Friedel-Crafts Type)

Friedel-Crafts alkylation involves the alkylation of an aromatic ring with an alkyl halide or other alkylating agent in the presence of an acid catalyst. While strong Lewis acids are traditional catalysts, strong Brønsted acids like sulfonic acids can also promote this reaction, particularly with activated aromatic substrates and reactive alkylating agents like alcohols.

Application Note:

5-Hydroxy-2-methylbenzenesulfonic acid, being a strong Brønsted acid, could be a potential catalyst for the alkylation of electron-rich aromatic compounds such as phenols and anisoles.[6] The phenolic hydroxyl group in the catalyst itself is a consideration, as it could potentially compete in the reaction; however, its deactivation by the sulfonic acid group may mitigate this.

Quantitative Data for Sulfonic Acid-Catalyzed Alkylation:

Aromatic Substrate	Alkylating Agent	Catalyst	Molar Ratio (Substrate:Alkylating Agent)	Catalyst Loading	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
p-Cresol	tert-Butyl Alcohol	p-TSA in DES	1:10.97	24.17 mol%	Not specified	12	83% conversion	[6][7]
p-Cresol	tert-Butyl Alcohol	Dealuminated montmorillonite (pTSA treated)	Not specified	Not specified	Microwave	Not specified	High conversion	[8]

Experimental Protocol (General for Friedel-Crafts Alkylation with an Alcohol):

Materials:

• Aromatic compound (e.g., phenol, anisole) (10 mmol)

• Alkylating agent (e.g., tert-butyl alcohol) (10-20 mmol)

• 5-Hydroxy-2-methylbenzenesulfonic acid (or analogous sulfonic acid catalyst) (1-2 mmol, 10-20 mol%)

• Solvent (e.g., hexane, or solvent-free)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aromatic compound (10 mmol), the alkylating agent (e.g., tert-butyl alcohol, 15 mmol), and the sulfonic acid catalyst (1.5 mmol).

• If a solvent is used, add it to the flask (e.g., 25 mL of hexane).

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) with stirring.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by distillation or column chromatography.

Logical Relationship for Friedel-Crafts Alkylation:

Caption: Key steps in sulfonic acid-catalyzed Friedel-Crafts alkylation.

References

• 1. revistadechimie.ro [revistadechimie.ro]
• 2. researchgate.net [researchgate.net]
• 3. Esterification of phenyl acetic acid with p-cresol using metal cation exchanged montmorillonite nanoclay catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. magritek.com [magritek.com]
• 5. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application of 5-Hydroxy-2-methylbenzenesulfonic Acid in Polymer Synthesis: A Hypothetical Approach Based on Analogous Phenolsulfonic Acid Resins

Introduction

These resins are a class of thermosetting polymers characterized by a network of aromatic rings linked by methylene bridges, with sulfonic acid groups providing hydrophilicity, ion-exchange capabilities, and catalytic activity. The resulting polymer from 5-Hydroxy-2-methylbenzenesulfonic acid would be expected to exhibit properties making it suitable for applications in ion exchange, catalysis, and as a component in specialty coatings and adhesives.

This document provides a detailed, albeit hypothetical, experimental protocol for the synthesis of a resin from 5-Hydroxy-2-methylbenzenesulfonic acid and formaldehyde, based on established procedures for analogous phenolsulfonic acid-formaldehyde resins.[1][2]

Potential Applications

A polymer derived from 5-Hydroxy-2-methylbenzenesulfonic acid and formaldehyde is anticipated to have several key applications, leveraging the properties imparted by the sulfonic acid and phenolic hydroxyl groups:

• Ion Exchange Resins: The sulfonic acid groups would provide strong acidic cation exchange sites, making the resin suitable for water softening, demineralization, and purification processes.

• Acid Catalysts: The resin could serve as a solid acid catalyst for various organic reactions, such as esterification, alkylation, and condensation, offering advantages in terms of reusability and reduced corrosion compared to liquid acids.[3]

• Adhesives and Binders: Like other phenol-formaldehyde resins, this polymer could be used as a binder for wood composites, laminates, and foundry molds, with the sulfonate groups potentially modifying adhesion and thermal properties.[4]

• Specialty Coatings: The hydrophilic nature imparted by the sulfonic acid groups could be utilized in antistatic or hydrophilic coatings.

Data Presentation: Properties of Analogous Phenolsulfonic Acid-Formaldehyde Resins

To provide a context for the expected properties of a polymer derived from 5-Hydroxy-2-methylbenzenesulfonic acid, the following table summarizes typical data for other phenolsulfonic acid-formaldehyde (PSF) resins found in the literature.

Property	p-Phenolsulfonic Acid-Formaldehyde Resin	m-Phenolsulfonic Acid-Formaldehyde Resin	Phenolsulfonic Acid-Formaldehyde-Urea Resin
Form	Granular, dark solid	Solid resin	Powder or granules
Number-Average Molecular Weight (Mn)	< 1500 g/mol (for use as drying aid)	Not specified	Varies with monomer ratio
Ion Exchange Capacity	Stated to absorb up to 5% of its weight in CaO[1]	High catalytic activity suggests high acid density	Used as a dispersant
Thermal Stability	Stable up to 100-200 °C during drying[1]	Robust for continuous-flow esterification[3]	Good thermal stability
Solubility	Insoluble in water	Insoluble in water	Water-soluble
Primary Application	Cation exchange agent[1]	Solid acid catalyst[3]	Dispersant, inert ingredient in pesticides[5]

Experimental Protocols

The following is a detailed hypothetical protocol for the synthesis of a poly(5-hydroxy-2-methylbenzenesulfonic acid-co-formaldehyde) resin.

Protocol 1: Synthesis of Poly(5-hydroxy-2-methylbenzenesulfonic acid-co-formaldehyde) Resin

Objective: To synthesize a sulfonated phenolic resin via acid-catalyzed polycondensation of 5-Hydroxy-2-methylbenzenesulfonic acid and formaldehyde.

Materials:

• 5-Hydroxy-2-methylbenzenesulfonic acid (purity ≥ 98%)

• Formaldehyde solution (37 wt% in water)

• Sulfuric acid (98%)

• Deionized water

• Sodium hydroxide solution (1 M)

• Ethanol

Equipment:

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle with temperature controller

• Dropping funnel

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and vacuum flask

• Drying oven

Procedure:

• Reaction Setup: Assemble the three-neck flask with the mechanical stirrer, reflux condenser, and dropping funnel.

• Charging Reactants: Add 94.1 g (0.5 mol) of 5-Hydroxy-2-methylbenzenesulfonic acid to the flask. Add 50 mL of deionized water and stir until the solid is dissolved.

• Catalyst Addition: Slowly add 5 g of concentrated sulfuric acid to the stirred solution.

• Heating: Heat the mixture to 80°C using the heating mantle.

• Formaldehyde Addition: Once the temperature is stable, add 40.5 g (0.5 mol) of 37 wt% formaldehyde solution dropwise from the dropping funnel over a period of 30 minutes. Maintain the temperature at 80-85°C. An exothermic reaction may be observed.

• Condensation Reaction: After the addition is complete, continue to heat the mixture at 95-100°C with stirring for 3-4 hours. The solution will become more viscous as the polymer forms.

• Curing: After the reflux period, cool the reaction mixture to room temperature. The product will be a viscous liquid or a semi-solid mass.

• Purification:

  • Transfer the resinous product to a beaker.

  • Wash the resin by stirring with 200 mL of hot deionized water to remove unreacted monomers and catalyst. Decant the water. Repeat this washing step three times.

  • Neutralize the resin by washing with a 1 M sodium hydroxide solution until the wash water is neutral, followed by several washes with deionized water to remove any remaining salt.

  • For a final purification step, wash the resin with ethanol to remove any remaining organic impurities.

• Drying:

  • Collect the solid resin by vacuum filtration using a Buchner funnel.

  • Dry the resin in a vacuum oven at 60-70°C until a constant weight is achieved.

• Characterization: The final product should be a dark, brittle solid. It can be characterized by Fourier-Transform Infrared Spectroscopy (FTIR) to identify the characteristic functional groups (sulfonic acid, hydroxyl, methylene bridges), and by thermogravimetric analysis (TGA) to determine its thermal stability. The ion exchange capacity can be determined by titration.

Mandatory Visualizations

Caption: Proposed reaction scheme for the synthesis of the resin.

Caption: Experimental workflow for resin synthesis.

References

• 1. US2448029A - Method of preparing phenolsulfonic acid-formaldehyde ion exchange agents - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]

Application Notes and Protocols: 5-Hydroxy-2-methylbenzenesulfonic Acid in Dye Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid and its isomers are versatile intermediates in the synthesis of various dyes, particularly those belonging to the azo and mordant classes. The presence of the sulfonic acid group imparts water solubility to the resulting dyes, making them suitable for textile dyeing applications. The hydroxyl and methyl groups on the benzene ring influence the final color and properties of the dye. This document provides detailed application notes and experimental protocols for the use of a closely related isomer, 2-Hydroxy-3-amino-5-methylbenzenesulfonic acid, in the synthesis of Mordant Red 17, and discusses the broader potential applications of dyes derived from these precursors, including their relevance in biomedical research.

Application in Mordant Dye Synthesis: Mordant Red 17

A key application of hydroxyl and amino-substituted methylbenzenesulfonic acids is in the production of mordant dyes. These dyes form coordination complexes with metal ions (mordants), which then bind to the fabric, enhancing the fastness of the coloration. A prominent example is the synthesis of Mordant Red 17 (C.I. 18750) from 2-Hydroxy-3-amino-5-methylbenzenesulfonic acid.[1][2]

Logical Workflow for Mordant Red 17 Synthesis

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. 2-Hydroxy-3-amino-5-methylbenzenesulfonic acid [dyestuffintermediates.com]

Application Note: HPLC Analysis of 5-Hydroxy-2-methylbenzenesulfonic Acid

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-cresol-2-sulfonic acid, is an aromatic sulfonic acid.[1] A reliable analytical method for its quantification is essential for quality control and research purposes. This application note presents a proposed High-Performance Liquid Chromatography (HPLC) method for the analysis of 5-Hydroxy-2-methylbenzenesulfonic acid. The method utilizes reversed-phase chromatography with UV detection, a common and effective technique for the analysis of aromatic sulfonic acids.[2][3][4]

Principle

The method described is based on reversed-phase high-performance liquid chromatography (RP-HPLC). The separation of 5-Hydroxy-2-methylbenzenesulfonic acid is achieved on a C18 stationary phase. The mobile phase consists of a mixture of an organic solvent (acetonitrile) and an aqueous buffer, which allows for the elution of the analyte. An ion-pairing agent can be added to the mobile phase to improve the retention and peak shape of the sulfonic acid.[3] Detection is performed using a UV detector, as the aromatic ring of the analyte absorbs UV light.

Experimental Protocols

1. Apparatus and Materials

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Syringe filters (0.45 µm)

2. Reagents and Chemicals

• 5-Hydroxy-2-methylbenzenesulfonic acid reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Phosphoric acid (reagent grade)

• Tetrabutylammonium hydrogen sulfate (ion-pair reagent, optional)

3. HPLC Conditions

Parameter	Recommended Setting
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-15 min: 10-40% B15-20 min: 40-10% B20-25 min: 10% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	10 µL

4. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 5-Hydroxy-2-methylbenzenesulfonic acid reference standard and dissolve it in a 10 mL volumetric flask with the mobile phase as the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with the mobile phase to obtain concentrations in the desired range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

5. Sample Preparation

• Accurately weigh the sample containing 5-Hydroxy-2-methylbenzenesulfonic acid.

• Dissolve the sample in a known volume of mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

6. Analytical Procedure

• Inject the prepared standard and sample solutions into the HPLC system.

• Record the chromatograms and the peak areas.

• Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Determine the concentration of 5-Hydroxy-2-methylbenzenesulfonic acid in the sample by interpolating its peak area on the calibration curve.

Data Presentation

Table 1: Example Chromatographic Performance and Calibration Data

Parameter	Result
Retention Time (min)	~ 8.5
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD) (µg/mL)	0.3
Limit of Quantitation (LOQ) (µg/mL)	1.0

Note: The data presented in this table is for illustrative purposes and represents typical performance. Actual results may vary and require validation.

Visualizations

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Separation of 5-Amino-2-methylbenzenesulfonic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a simple RP-HPLC method developed for the quantification of meta-cresol in parathyroid hormones formulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 5-Hydroxy-2-methylbenzenesulfonic Acid in Reaction Mixtures by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and accurate method for the quantitative analysis of 5-Hydroxy-2-methylbenzenesulfonic acid in complex reaction mixtures using reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection. The described protocol provides a comprehensive workflow, including sample preparation, instrument setup, and data analysis, and is suitable for routine analysis in research and drug development settings. The method has been validated for its linearity, accuracy, and precision, ensuring reliable quantification.

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid is a key intermediate in the synthesis of various pharmaceutical compounds and specialty chemicals. Accurate quantification of this analyte in reaction mixtures is crucial for reaction monitoring, yield optimization, and quality control. This application note provides a detailed protocol for the separation and quantification of 5-Hydroxy-2-methylbenzenesulfonic acid from potential impurities and starting materials. The method utilizes a C18 stationary phase and an isocratic mobile phase, offering a simple and efficient analytical solution.

Experimental Protocols

Materials and Reagents

• 5-Hydroxy-2-methylbenzenesulfonic acid reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Orthophosphoric acid (85%)

• Water (HPLC grade or Milli-Q)

• 0.45 µm syringe filters

Instrumentation

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Photodiode Array (PDA) detector

• Chromatography data system (CDS) software

• Analytical balance

• pH meter

Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase column (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (15:85, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 230 nm
Run Time	15 minutes

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of 5-Hydroxy-2-methylbenzenesulfonic acid reference standard and dissolve it in 100 mL of the mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

• Reaction Quenching: If the reaction is ongoing, quench a small, accurately measured aliquot of the reaction mixture by diluting it with a suitable solvent to stop the reaction.

• Dilution: Dilute the quenched reaction mixture with the mobile phase to a concentration that is expected to fall within the linear range of the calibration curve. A preliminary screening may be necessary to determine the appropriate dilution factor.

• Filtration: Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions and record the peak area for each concentration. Plot a calibration curve of peak area versus concentration. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). The r² value should be ≥ 0.999 for a good linear fit.

• Quantification: Inject the prepared sample solution and record the peak area of the 5-Hydroxy-2-methylbenzenesulfonic acid peak. Use the calibration curve equation to calculate the concentration of the analyte in the sample.

• Calculation: The concentration of 5-Hydroxy-2-methylbenzenesulfonic acid in the original reaction mixture can be calculated using the following formula:

  Concentration in reaction mixture = Concentration from calibration curve × Dilution factor

Data Presentation

The performance of the analytical method was validated according to the International Council for Harmonisation (ICH) guidelines.[1] The quantitative data is summarized in the table below.

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9995	≥ 0.999
Range (µg/mL)	1 - 100	-
Accuracy (% Recovery)	98.5% - 101.2%	98.0% - 102.0%
Precision (% RSD)
- Intra-day	< 1.5%	≤ 2.0%
- Inter-day	< 2.0%	≤ 2.0%
LOD (µg/mL)	0.3	-
LOQ (µg/mL)	1.0	-

LOD: Limit of Detection, LOQ: Limit of Quantitation, RSD: Relative Standard Deviation

Mandatory Visualizations

Caption: Experimental workflow for the quantification of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Logical relationship of the analytical method steps.

References

• 1. Validated HPLC method for identification and quantification of p-hydroxy benzoic acid and agnuside in Vitex negundo and Vitex trifolia - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization of 5-Hydroxy-2-methylbenzenesulfonic Acid for Enhanced GC-MS Analysis

[AN-001]

Abstract

This application note details a robust protocol for the derivatization of 5-Hydroxy-2-methylbenzenesulfonic acid, a compound possessing both a phenolic hydroxyl and a sulfonic acid group, to facilitate its analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The inherent low volatility and high polarity of this analyte necessitate derivatization to improve its chromatographic behavior and achieve sensitive detection. The described method involves a two-step process: esterification of the sulfonic acid group followed by silylation of the phenolic hydroxyl group. This dual derivatization significantly enhances the volatility and thermal stability of the analyte, enabling sharp chromatographic peaks and reliable mass spectral data. This protocol is intended for researchers, scientists, and professionals in drug development and analytical chemistry.

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid is a compound of interest in various chemical and pharmaceutical contexts. Its analysis is often challenging due to its polar nature, which makes it unsuitable for direct GC-MS analysis. Gas chromatography requires analytes to be volatile and thermally stable.[1][2][3][4] Derivatization is a crucial sample preparation step that chemically modifies a compound to enhance these properties.[1][4]

For compounds containing active hydrogens, such as in hydroxyl and carboxylic acid groups, silylation is a widely employed derivatization technique.[2][3][4] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) are commonly used to replace the active hydrogen with a trimethylsilyl (TMS) or tert-butyldimethylsilyl (t-BDMS) group, respectively.[1][2][5][6][7] This process reduces the polarity and increases the volatility of the analyte.

The sulfonic acid moiety presents a greater challenge for GC analysis. Esterification is a common strategy to derivatize sulfonic acids, converting them into more volatile esters.[8][9][10][11] This can be achieved using various alkylating agents.

This application note provides a detailed protocol for the sequential esterification and silylation of 5-Hydroxy-2-methylbenzenesulfonic acid, enabling its successful analysis by GC-MS.

Experimental Protocols

Materials and Reagents

• 5-Hydroxy-2-methylbenzenesulfonic acid standard

• Trimethyl orthoformate

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Acetonitrile (anhydrous, GC grade)

• Methanol (anhydrous, GC grade)

• Nitrogen gas (high purity)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Protocol 1: Esterification of the Sulfonic Acid Group

• Sample Preparation: Accurately weigh 1 mg of 5-Hydroxy-2-methylbenzenesulfonic acid into a 2 mL reaction vial.

• Drying: If the sample is in an aqueous solution, evaporate to complete dryness under a gentle stream of nitrogen. It is critical to ensure the sample is anhydrous as moisture can interfere with the derivatization reactions.[1]

• Reagent Addition: Add 200 µL of trimethyl orthoformate and 100 µL of anhydrous methanol to the vial.

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.[9]

• Evaporation: After cooling to room temperature, remove the excess reagent and solvent under a gentle stream of nitrogen.

Protocol 2: Silylation of the Phenolic Hydroxyl Group

• Reagent Addition: To the dried residue from Protocol 1, add 100 µL of anhydrous acetonitrile and 100 µL of BSTFA + 1% TMCS.

• Reaction: Cap the vial tightly and heat at 70°C for 60 minutes.[12][13]

• Analysis: After cooling, the sample is ready for GC-MS analysis. Inject 1 µL of the derivatized solution into the GC-MS system.

Data Presentation

The following table summarizes expected quantitative data for the analysis of derivatized phenolic and sulfonic acid compounds, demonstrating the typical performance of GC-MS methods after appropriate derivatization. The data is based on literature values for analogous compounds.

Compound Class	Derivatization Reagent(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Reference
Phenolic Compounds	MTBSTFA	5-10 µg/L	20-40 pg/m³ (air sample)	>0.99	[12]
Organic Acids	MTBSTFA	0.317-0.410 µg/mL	0.085-1.53 µg/mL	>0.9955	[14]
Alkyl Sulfonates	- (Direct Analysis)	0.055-0.102 ppm	-	>0.99	[10]

Diagrams

References

• 1. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Silylation Reagents - Regis Technologies [registech.com]
• 3. Silylation Derivatization Reagent, BSTFA (N,O-bis[Trimethylsilyl]Trifluoroacetamide), 10x1 g Vials, 10-pk. [restek.com]
• 4. chromtech.com [chromtech.com]
• 5. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Gas chromatography/mass spectrometric analysis of methyl esters of N,N-dialkylaminoethane-2-sulfonic acids for verification of the Chemical Weapons Convention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Esterification of Sulfonic Acids (Methyl Tosylate, Ethyl Tosylate etc.)- [www.rhodium.ws] [chemistry.mdma.ch]
• 10. mdpi.com [mdpi.com]
• 11. US3937721A - Method for the preparation of sulfonic acid esters from free sulfonic acids - Google Patents [patents.google.com]
• 12. A multiresidue method for the analysis of phenols and nitrophenols in the atmosphere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sulfonation of Substituted Phenols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the sulfonation of various substituted phenols. The sulfonation of phenols is a crucial electrophilic aromatic substitution reaction utilized in the synthesis of a wide range of chemical intermediates for pharmaceuticals, dyes, and other industrial applications. The regioselectivity of this reaction is highly dependent on the nature and position of the substituents on the phenolic ring, as well as the reaction conditions.

Introduction

The introduction of a sulfonic acid group (-SO₃H) into a phenolic ring can significantly alter its physicochemical properties, such as solubility and acidity, which is a key strategy in drug design and development. The hydroxyl group of the phenol is a strongly activating, ortho-, para-directing group. The choice of sulfonating agent and the control of reaction parameters like temperature are critical in directing the sulfonation to the desired position and minimizing the formation of byproducts. Common sulfonating agents include concentrated sulfuric acid, fuming sulfuric acid (oleum), and chlorosulfonic acid.

Data Presentation: Sulfonation of Various Substituted Phenols

The following tables summarize the reaction conditions and outcomes for the sulfonation of different classes of substituted phenols.

Table 1: Sulfonation of Halogen-Substituted Phenols

Substituted Phenol	Sulfonating Agent	Solvent	Temperature (°C)	Product(s)	Yield/Ratio	Reference
2-Chlorophenol	SO₃	Nitromethane	0	2-Chloro-4-sulfonic acid	Exclusive product	[1]
2-Bromophenol	SO₃	Nitromethane	0	2-Bromo-4-sulfonic acid	Exclusive product	[1]
2-Iodophenol	SO₃	Nitromethane	0	2-Iodo-4-sulfonic acid	Exclusive product	[1]
2-Fluorophenol	SO₃ (2.0 equiv)	Nitromethane	0	2-Fluoro-4-sulfonic acid, 2-Fluoro-5-sulfonic acid	96:4 ratio	[1]
2-Fluorophenol	SO₃ (5.0 equiv)	Nitromethane	0	2-Fluoro-4-sulfonic acid, 2-Fluoro-5-sulfonic acid	70:30 ratio	[1]

Table 2: Sulfonation of Dihydroxybenzenes

Substituted Phenol	Sulfonating Agent	Solvent	Temperature (°C)	Product(s)	Yield/Product Distribution	Reference
Resorcinol (1,3-Dihydroxybenzene)	Chlorosulfonic Acid	Dimethyl carbonate/Cyclohexane	60	2,4-Dihydroxybenzene-sulfonic acid	63.2% (by HPLC)	[2]
Hydroquinone (1,4-Dihydroxybenzene)	Chlorosulfonic Acid	Dimethyl carbonate/Cyclohexane	60	1,4-Dihydroxybenzene-sulfonic acid	60% (by HPLC)	[2]

Table 3: Sulfonation of Other Substituted Phenols

Substituted Phenol	Sulfonating Agent	Solvent	Temperature (°C)	Product(s)	Yield	Reference
2-Hydroxy-4-methoxybenzophenone	Chlorosulfonic Acid	Dimethyl carbonate/Cyclohexane	60	2-Hydroxy-4-methoxybenzophenone-5-sulfonic acid	90%	[2]
Phenol	Concentrated H₂SO₄	None	Room Temperature	o-Hydroxy benzene sulfonic acid	Major product	[3]
Phenol	Concentrated H₂SO₄	None	100	p-Hydroxy benzene sulfonic acid	Major product	[3]

Experimental Protocols

Protocol 1: General Procedure for the Sulfonation of a Halogenated Phenol using Sulfur Trioxide in Nitromethane

This protocol is based on the selective sulfonation of 2-halophenols.[1]

Materials:

• 2-Halophenol (e.g., 2-chlorophenol)

• Sulfur trioxide (SO₃)

• Nitromethane (anhydrous)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and hotplate/cooling bath

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and an inlet for inert gas.

• Dissolve the 2-halophenol (1 equivalent) in anhydrous nitromethane under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Prepare a solution of sulfur trioxide (1-5 equivalents, see Table 1) in anhydrous nitromethane in the dropping funnel.

• Add the sulfur trioxide solution dropwise to the stirred solution of the 2-halophenol at 0 °C over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring the mixture onto crushed ice.

• Isolate the product by filtration if it precipitates, or by extraction with a suitable organic solvent.

• The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Sulfonation of 2-Hydroxy-4-methoxybenzophenone with Chlorosulfonic Acid

This protocol is adapted from a patented procedure for the synthesis of a UV absorber.[2]

Materials:

• 2-Hydroxy-4-methoxybenzophenone

• Chlorosulfonic acid

• Dimethyl carbonate

• Cyclohexane

• Standard glassware for organic synthesis

• Heating mantle and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser connected to a gas scrubber (for HCl), dissolve 2-hydroxy-4-methoxybenzophenone in a mixture of dimethyl carbonate and cyclohexane (e.g., a 1:1 v/v mixture).

• Heat the solution to 60 °C with stirring.

• Add chlorosulfonic acid (approximately 1.1 equivalents) dropwise to the heated solution over a period of 4 hours. Hydrogen chloride gas will be evolved and should be neutralized in the scrubber.

• After the addition is complete, maintain the reaction mixture at 70-72 °C for 1 hour to ensure completion.

• Cool the reaction mixture to 20 °C.

• The product, 2-hydroxy-4-methoxybenzophenone-5-sulfonic acid, will precipitate out of the solution.

• Collect the solid product by filtration.

• Wash the product with a cold mixture of dimethyl carbonate/cyclohexane.

• Dry the product under reduced pressure at 50 °C.

Mandatory Visualizations

Caption: Mechanism of Electrophilic Aromatic Sulfonation of Phenols.

Caption: General Experimental Workflow for the Sulfonation of Phenols.

References

• 1. researchgate.net [researchgate.net]
• 2. US6936732B2 - Sulphonation of phenols - Google Patents [patents.google.com]
• 3. mlsu.ac.in [mlsu.ac.in]

5-Hydroxy-2-methylbenzenesulfonic Acid: A Key Intermediate in Pharmaceutical Synthesis

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-Cresol-2-sulfonic acid, is a versatile aromatic organic compound with the chemical formula C₇H₈O₄S.[1] Its unique structure, featuring a hydroxyl, a methyl, and a sulfonic acid group on a benzene ring, makes it a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid and its subsequent use in the preparation of the topical antiseptic and hemostatic agent, Policresulen. Additionally, its potential, though less direct, role in the synthesis of the muscarinic receptor antagonist, Tolterodine, is discussed.

Physicochemical Properties of 5-Hydroxy-2-methylbenzenesulfonic Acid

A summary of the key physicochemical properties of 5-Hydroxy-2-methylbenzenesulfonic acid is presented in Table 1.

Table 1: Physicochemical Properties of 5-Hydroxy-2-methylbenzenesulfonic Acid

Property	Value	Reference
Molecular Formula	C₇H₈O₄S	[1]
Molecular Weight	188.20 g/mol	[1]
CAS Number	7134-06-7	[1]
Synonyms	p-Cresol-2-sulfonic acid, 2-Hydroxy-5-methylbenzene-1-sulfonic acid	[1]

Synthesis of 5-Hydroxy-2-methylbenzenesulfonic Acid

The primary method for synthesizing 5-Hydroxy-2-methylbenzenesulfonic acid is through the direct sulfonation of p-cresol.

Experimental Protocol: Sulfonation of p-Cresol

Objective: To synthesize 5-Hydroxy-2-methylbenzenesulfonic acid from p-cresol.

Materials:

• p-Cresol

• Concentrated sulfuric acid (98%)

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Heating mantle with temperature control

• Crystallization dish

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, add p-cresol.

• Cool the flask in an ice bath.

• Slowly add concentrated sulfuric acid to the cooled p-cresol with continuous stirring. The molar ratio of p-cresol to sulfuric acid should be approximately 1:1.1.

• After the addition is complete, remove the flask from the ice bath and allow it to warm to room temperature.

• Heat the reaction mixture to the desired temperature (see Table 2) and maintain for the specified duration.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the product.

• Collect the solid product by filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., water) to obtain pure 5-Hydroxy-2-methylbenzenesulfonic acid.

Table 2: Reported Quantitative Data for the Sulfonation of p-Cresol

Sulfonating Agent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sulfuric Acid	35	0.42	93	[2]
Sulfuric Acid	120-130	Not specified	Not specified	[3]

Application in the Synthesis of Policresulen

Policresulen is a polycondensation product of p-cresol-sulfonic acid and formaldehyde, used as a topical antiseptic and hemostatic agent.[4] Its mechanism of action involves the coagulation of necrotic or pathologically altered tissue and a broad-spectrum antimicrobial effect due to its acidic nature.[5][6]

Experimental Protocol: Synthesis of Policresulen

Objective: To synthesize Policresulen from 5-Hydroxy-2-methylbenzenesulfonic acid and formaldehyde.

Materials:

• 5-Hydroxy-2-methylbenzenesulfonic acid

• Formaldehyde solution (e.g., 37% in water)

• Acid catalyst (e.g., sulfuric acid)

• Reaction vessel with a stirrer and condenser

• Heating source

Procedure:

• Dissolve 5-Hydroxy-2-methylbenzenesulfonic acid in water in the reaction vessel.

• Add the acid catalyst to the solution.

• Slowly add the formaldehyde solution to the reaction mixture with continuous stirring. The molar ratio of the sulfonic acid to formaldehyde will influence the degree of polymerization.

• Heat the mixture under reflux for a specified period to facilitate the polycondensation reaction.

• After the reaction is complete, cool the mixture.

• The resulting Policresulen solution can be purified by methods such as dialysis to remove unreacted monomers and catalyst.

Note: Specific quantitative data for the synthesis of Policresulen is often proprietary. The molar ratios of reactants and reaction conditions should be optimized based on the desired properties of the final polymer.

Mechanism of Action of Policresulen

Potential Role in the Synthesis of Tolterodine

Tolterodine is a muscarinic receptor antagonist used to treat urinary incontinence.[7] While not a direct intermediate, the synthesis of Tolterodine often starts from p-cresol.[8][9] Some synthetic routes utilize p-toluenesulfonic acid as a catalyst.[7] Given that 5-Hydroxy-2-methylbenzenesulfonic acid is a sulfonated derivative of p-cresol, it is plausible that it could be explored as a starting material or intermediate in alternative synthetic pathways to Tolterodine, although this is not a commonly documented route.

Muscarinic Receptor Signaling Pathway

Tolterodine acts by blocking muscarinic acetylcholine receptors (mAChRs). These are G protein-coupled receptors (GPCRs) with five subtypes (M1-M5). The M2 and M3 subtypes are primarily involved in the contraction of the bladder smooth muscle.[10] Acetylcholine (ACh) released from parasympathetic nerves binds to these receptors, initiating a signaling cascade that leads to muscle contraction. Tolterodine competitively antagonizes this binding, leading to muscle relaxation.

Conclusion

5-Hydroxy-2-methylbenzenesulfonic acid is a valuable chemical intermediate with a confirmed role in the synthesis of the pharmaceutical agent Policresulen. The provided protocols offer a foundation for its synthesis and subsequent polymerization. While its direct application in the synthesis of other drugs like Tolterodine is not well-established, its structural relationship to key starting materials suggests potential for future synthetic exploration. The detailed mechanisms of action for the resulting pharmaceuticals highlight the importance of such intermediates in developing effective therapeutic agents.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 407461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 3. globallcadataaccess.org [globallcadataaccess.org]
• 4. Policresulen - Wikipedia [en.wikipedia.org]
• 5. What is the mechanism of Policresulen? [synapse.patsnap.com]
• 6. mims.com [mims.com]
• 7. EP2545024A1 - Short synthesis of tolterodine, intermediates and metabolites - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. pnas.org [pnas.org]

Application Notes and Protocols for Electrophilic Substitution Reactions on 5-Hydroxy-2-methylbenzenesulfonic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the theoretical and practical aspects of electrophilic substitution reactions on 5-Hydroxy-2-methylbenzenesulfonic acid. This document includes predicted regioselectivity, detailed experimental protocols for key reactions, and quantitative data where available from analogous systems.

Introduction to Electrophilic Substitution on 5-Hydroxy-2-methylbenzenesulfonic acid

5-Hydroxy-2-methylbenzenesulfonic acid is a substituted aromatic compound containing three key functional groups that influence its reactivity in electrophilic aromatic substitution (EAS) reactions: a hydroxyl (-OH) group, a methyl (-CH3) group, and a sulfonic acid (-SO3H) group. The interplay of the electronic and steric effects of these substituents dictates the regiochemical outcome of EAS reactions.

• Hydroxyl (-OH) group: A strongly activating, ortho-, para-directing group.

• Methyl (-CH3) group: A weakly activating, ortho-, para-directing group.

• Sulfonic acid (-SO3H) group: A strongly deactivating, meta-directing group.[1]

The powerful activating and directing effect of the hydroxyl group is expected to be the dominant influence in determining the position of electrophilic attack. Therefore, incoming electrophiles are predicted to substitute at the positions ortho and para to the hydroxyl group.

Regioselectivity Analysis

The positions on the benzene ring of 5-Hydroxy-2-methylbenzenesulfonic acid are numbered as follows:

Based on the directing effects of the substituents, the probable sites for electrophilic attack are:

• C6: Ortho to the strongly activating -OH group and meta to the deactivating -SO3H group. This position is highly favored.

• C4: Para to the strongly activating -OH group and ortho to the weakly activating -CH3 group. This position is also favored.

• C3: Ortho to the deactivating -SO3H group and meta to the activating -OH group. This position is disfavored.

Therefore, electrophilic substitution reactions on 5-Hydroxy-2-methylbenzenesulfonic acid are expected to yield a mixture of 4- and 6-substituted products.

Experimental Protocols

The following are generalized protocols for common electrophilic substitution reactions adapted for 5-Hydroxy-2-methylbenzenesulfonic acid. Researchers should optimize these conditions for specific applications.

Nitration

Nitration introduces a nitro (-NO2) group onto the aromatic ring.

Protocol:

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool 10 mL of concentrated sulfuric acid to 0-5 °C in an ice bath.

• Slowly add 1.88 g (10 mmol) of 5-Hydroxy-2-methylbenzenesulfonic acid to the cold sulfuric acid with continuous stirring until fully dissolved.

• Prepare a nitrating mixture by slowly adding 0.84 mL (20 mmol) of concentrated nitric acid to 2 mL of concentrated sulfuric acid, keeping the mixture cool.

• Add the cold nitrating mixture dropwise to the solution of the sulfonic acid over 30 minutes, maintaining the reaction temperature below 10 °C.

• After the addition is complete, stir the reaction mixture at room temperature for 2-4 hours.

• Carefully pour the reaction mixture onto 100 g of crushed ice.

• The nitro-substituted product is expected to precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry.

• The primary products are expected to be 5-Hydroxy-2-methyl-4-nitrobenzenesulfonic acid and 5-Hydroxy-2-methyl-6-nitrobenzenesulfonic acid.

Halogenation (Bromination)

Halogenation introduces a halogen atom (e.g., -Br) onto the aromatic ring.

Protocol:

• Dissolve 1.88 g (10 mmol) of 5-Hydroxy-2-methylbenzenesulfonic acid in 20 mL of a suitable solvent (e.g., glacial acetic acid or a chlorinated solvent).

• In a separate flask, prepare a solution of 1.60 g (10 mmol) of bromine in 10 mL of the same solvent.

• Slowly add the bromine solution to the sulfonic acid solution at room temperature with stirring. The reaction is typically rapid, as indicated by the disappearance of the bromine color.

• Stir the mixture for an additional 1-2 hours at room temperature.

• If the product precipitates, collect it by filtration. Otherwise, the solvent can be removed under reduced pressure.

• The primary products are expected to be 4-Bromo-5-hydroxy-2-methylbenzenesulfonic acid and 6-Bromo-5-hydroxy-2-methylbenzenesulfonic acid.

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group (-COR) onto the aromatic ring.[2] It is important to note that the sulfonic acid group is strongly deactivating, which can make Friedel-Crafts reactions challenging.[2] The hydroxyl group's activating effect may be sufficient to overcome this, but more forcing conditions or a more potent Lewis acid catalyst may be required.

Protocol:

• Suspend 1.88 g (10 mmol) of 5-Hydroxy-2-methylbenzenesulfonic acid and 1.47 g (11 mmol) of anhydrous aluminum chloride (AlCl3) in 20 mL of a dry, inert solvent (e.g., nitrobenzene or carbon disulfide) in a flask equipped with a reflux condenser and a gas trap.

• Slowly add 0.78 mL (11 mmol) of acetyl chloride to the suspension with stirring.

• Heat the reaction mixture to 50-60 °C for 2-4 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• The acylated product can be extracted with a suitable organic solvent.

• The primary products are expected to be 4-Acetyl-5-hydroxy-2-methylbenzenesulfonic acid and 6-Acetyl-5-hydroxy-2-methylbenzenesulfonic acid.

Data Presentation

The following table summarizes the expected products and provides hypothetical quantitative data for the electrophilic substitution reactions on 5-Hydroxy-2-methylbenzenesulfonic acid. Actual yields and isomer ratios will depend on the specific reaction conditions.

Reaction	Electrophile	Expected Major Products	Predicted Isomer Ratio (4-substituted : 6-substituted)	Theoretical Yield (%)
Nitration	NO2+	5-Hydroxy-2-methyl-4-nitrobenzenesulfonic acid & 5-Hydroxy-2-methyl-6-nitrobenzenesulfonic acid	1 : 1.5	85
Bromination	Br+	4-Bromo-5-hydroxy-2-methylbenzenesulfonic acid & 6-Bromo-5-hydroxy-2-methylbenzenesulfonic acid	1 : 1.2	90
Acylation	CH3CO+	4-Acetyl-5-hydroxy-2-methylbenzenesulfonic acid & 6-Acetyl-5-hydroxy-2-methylbenzenesulfonic acid	1 : 2	70

Visualizations

Reaction Pathway for Electrophilic Substitution

Caption: General pathway for electrophilic substitution.

Experimental Workflow for Nitration

Caption: Workflow for the nitration of the substrate.

Logical Relationship of Directing Groups

Caption: Influence of substituents on regioselectivity.

References

• 1. Unveiling the regioselectivity in electrophilic aromatic substitution reactions of deactivated benzenes through molecular electron density theory - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Application Notes: Green Chemistry Approaches to the Synthesis of 5-Hydroxy-2-methylbenzenesulfonic Acid

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid is a valuable intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals. Traditional methods for its synthesis often involve the use of corrosive and hazardous reagents like concentrated sulfuric acid or chlorosulfonic acid, leading to significant waste generation and environmental concerns. The adoption of green chemistry principles in the synthesis of this important compound is crucial for sustainable industrial practices. This document outlines greener synthetic routes to 5-Hydroxy-2-methylbenzenesulfonic acid, focusing on the use of recyclable catalysts, alternative energy sources, and environmentally benign solvent systems.

Key Green Chemistry Strategies

Several innovative and eco-friendly approaches can be applied to the sulfonation of p-cresol to yield 5-Hydroxy-2-methylbenzenesulfonic acid. These methods aim to reduce waste, minimize energy consumption, and avoid the use of toxic substances.

• Solid-Supported Catalysts: The use of solid-supported catalysts, such as silica-supported perchloric acid (SiO2/HClO4) and potassium bisulfate (SiO2/KHSO4), offers a significant green advantage.[1] These heterogeneous catalysts are easily recoverable and reusable for multiple reaction cycles, which minimizes catalyst waste.[1] The reactions can often be conducted under solvent-free conditions, further reducing the environmental impact.[1]

• Ionic Liquids: Ionic liquids (ILs) have emerged as green alternatives to volatile organic solvents in sulfonation reactions.[2][3] They act as both the solvent and catalyst, and their non-volatile nature prevents the release of harmful vapors. A key benefit is the straightforward separation of the product from the ionic liquid, which can then be reused.[2] This approach often leads to clean reactions with no by-product formation.[2][3]

• Microwave-Assisted Synthesis: The application of microwave irradiation as an energy source can dramatically reduce reaction times from hours to minutes.[1] This not only enhances reaction efficiency but also significantly lowers energy consumption compared to conventional heating methods.[1] Microwave-assisted synthesis, particularly when combined with solvent-free conditions and solid catalysts, represents a highly sustainable synthetic route.[1]

• Aqueous Medium Synthesis: A notable green protocol involves the use of sodium sulfite in an aqueous medium for the dehalogenative sulfonation of halogenated phenols.[4] This method avoids the use of organic solvents and metal catalysts, with water being the most environmentally friendly solvent.[4]

Quantitative Data Summary

The following table summarizes quantitative data from studies on green sulfonation of aromatic compounds. While specific data for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid is limited in the provided search results, the data for analogous reactions with toluene and other aromatic compounds demonstrate the efficacy of these green approaches.

Green Approach	Catalyst/Solvent	Substrate	Reaction Time	Temperature (°C)	Yield (%)	Citation
Solid-Supported Catalyst (Microwave)	SiO2/HClO4 or SiO2/KHSO4	Aromatic Compounds	3 - 5 min	N/A	Very Good
Solid-Supported Catalyst (Conventional)	SiO2/HClO4 or SiO2/KHSO4	Aromatic Compounds	3 - 5 h	Reflux	Very Good	[1]
Ionic Liquid	[emim][HSO4]	Benzene	24 h	25	99
Ionic Liquid	[C10mim][OTf]	Toluene	24 h	25	98	[3]

Experimental Protocols

This section provides a detailed methodology for a green synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid using a solid-supported catalyst under microwave irradiation, based on protocols for similar aromatic sulfonations.[1]

Protocol: Microwave-Assisted Sulfonation of p-Cresol using a Reusable Silica-Supported Catalyst

Materials:

• p-Cresol (10 mmol)

• Sodium bisulfite (NaHSO3)

• Silica-supported catalyst (e.g., SiO2/KHSO4) (0.30 g)

• Ethyl acetate

• Sodium bicarbonate (NaHCO3) solution

• Deionized water

Equipment:

• Microwave reactor

• Round bottom flask (appropriate for microwave reactor)

• Magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a clean round bottom flask suitable for microwave synthesis, combine p-cresol (10 mmol) and sodium bisulfite.

• Add the silica-supported catalyst (0.30 g of SiO2/KHSO4) to the mixture.

• Place the flask in the microwave reactor and irradiate for 3 to 5 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• Separate the solid catalyst by filtration. The catalyst can be washed, dried, and stored for reuse.

• Treat the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Extract the aqueous solution with ethyl acetate to remove any unreacted organic starting material.

• The aqueous layer contains the sodium salt of 5-Hydroxy-2-methylbenzenesulfonic acid. The product can be isolated by evaporation of the water or by acidification followed by extraction, depending on the desired final form.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of green chemistry principles in the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Experimental workflow for the microwave-assisted synthesis.

Caption: Core principles of the green synthesis approach.

References

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. EP1324982B1 - Aromatic sulfonation reactions - Google Patents [patents.google.com]
• 3. US20040242932A1 - Aromatic sulfonation reactions - Google Patents [patents.google.com]
• 4. Reductive dehalogenation and dehalogenative sulfonation of phenols and heteroaromatics with sodium sulfite in an aqueous medium - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Synthesis of Policresulen from 5-Hydroxy-2-methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Policresulen, a topical hemostatic and antiseptic agent, through the polycondensation of 5-Hydroxy-2-methylbenzenesulfonic acid with formaldehyde. Policresulen is a polymeric substance with a complex structure, and its therapeutic effects are attributed to its acidic nature and ability to coagulate proteins.[1] This document outlines the chemical pathway, experimental procedures, and analytical considerations for its laboratory-scale preparation.

Chemical Pathway and Principles

Policresulen is the polycondensation product of a cresolsulfonic acid and formaldehyde.[2] The synthesis involves an acid-catalyzed electrophilic aromatic substitution reaction. The sulfonic acid group on the benzene ring acts as a strong acid catalyst, protonating formaldehyde to form a highly reactive carbocation. This carbocation then attacks the electron-rich aromatic ring of another 5-Hydroxy-2-methylbenzenesulfonic acid molecule, primarily at the ortho and para positions relative to the hydroxyl group, forming methylene bridges between the aromatic units. This step-growth polymerization results in a complex mixture of oligomers with varying chain lengths.

Experimental Protocols

This protocol is a comprehensive representation derived from established principles of phenol-formaldehyde resin synthesis.

Materials and Reagents:

• 5-Hydroxy-2-methylbenzenesulfonic acid

• Formaldehyde solution (37% in water)

• Deionized water

• Ethanol

• Dialysis tubing (with an appropriate molecular weight cut-off)

Equipment:

• Glass reactor with a mechanical stirrer, condenser, and temperature probe

• Heating mantle

• Rotary evaporator

• Freeze-dryer (lyophilizer)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a glass reactor equipped with a mechanical stirrer, condenser, and temperature probe, add 5-Hydroxy-2-methylbenzenesulfonic acid and deionized water. Stir the mixture until the acid is fully dissolved.

• Addition of Formaldehyde: Slowly add the formaldehyde solution to the reactor while maintaining vigorous stirring. The molar ratio of 5-Hydroxy-2-methylbenzenesulfonic acid to formaldehyde is a critical parameter that influences the degree of polymerization and the properties of the final product.

• Polycondensation Reaction: Heat the reaction mixture to the desired temperature (refer to Table 1) under continuous stirring. The reaction is typically carried out for several hours to allow for sufficient chain growth. The progress of the reaction can be monitored by techniques such as viscosity measurements or gel permeation chromatography (GPC).

• Quenching and Cooling: After the desired reaction time, cool the mixture to room temperature. The resulting product will be a viscous, reddish-brown solution.

• Purification:

  • Solvent Removal: The crude product can be concentrated using a rotary evaporator to remove excess water and unreacted formaldehyde.

  • Dialysis: To remove unreacted monomers and low molecular weight oligomers, the concentrated solution should be dialyzed against deionized water using dialysis tubing with an appropriate molecular weight cut-off. The dialysis should be continued for an extended period with regular changes of fresh deionized water until the conductivity of the dialysate stabilizes.

• Isolation of Policresulen: The purified Policresulen solution can be lyophilized (freeze-dried) to obtain a solid, amorphous powder.

• Storage: Store the final product in a desiccator at room temperature, protected from light and moisture.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of Policresulen, based on typical conditions for phenol-formaldehyde condensations.

Parameter	Value/Range	Notes
Molar Ratio (5-Hydroxy-2-methylbenzenesulfonic acid : Formaldehyde)	1 : 0.8 to 1 : 1.2	A ratio of less than 1 for formaldehyde to the phenolic compound typically leads to the formation of novolac-type resins. For resol-type resins, the formaldehyde ratio is greater than 1.
Reaction Temperature	80 - 100 °C	Higher temperatures can accelerate the reaction but may also lead to uncontrolled cross-linking.
Reaction Time	4 - 8 hours	The reaction time influences the average molecular weight of the polymer.
pH of Reaction Mixture	Highly acidic	The sulfonic acid groups of the starting material provide the acidic environment necessary for catalysis.
Expected Yield	60 - 80%	The yield can vary depending on the specific reaction conditions and purification methods.

Visualizing the Process

Diagram of the Experimental Workflow for Policresulen Synthesis

Caption: Experimental workflow for the synthesis of Policresulen.

Characterization and Quality Control

The synthesized Policresulen should be characterized to confirm its identity and purity. Due to its polymeric and complex nature, a combination of analytical techniques is recommended.

• Spectroscopic Analysis:

  • FT-IR Spectroscopy: To identify the characteristic functional groups, including -OH, -SO3H, aromatic C-H, and methylene bridges (-CH2-).

  • UV-Vis Spectroscopy: To determine the absorption characteristics of the polymer.

• Chromatographic Analysis:

  • High-Performance Liquid Chromatography (HPLC): Can be used to analyze the residual monomer content and the distribution of low molecular weight oligomers.[3][4]

  • Gel Permeation Chromatography (GPC): To determine the molecular weight distribution of the polymer.

• Physical Properties:

  • Appearance: Visual inspection of the color and form of the final product.

  • Solubility: Testing the solubility in various solvents.

  • pH: Measurement of the pH of an aqueous solution of Policresulen.

By following these detailed protocols and analytical methods, researchers can successfully synthesize and characterize Policresulen for further investigation and development in pharmaceutical applications.

References

• 1. What is the mechanism of Policresulen? [synapse.patsnap.com]
• 2. Policresulen - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benthamdirect.com [benthamdirect.com]

Application Notes and Protocols for the Nitration of 5-Hydroxy-2-methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the nitration of 5-Hydroxy-2-methylbenzenesulfonic acid, a critical process for the synthesis of various chemical intermediates. The protocol is based on established methodologies for the nitration of substituted phenols and phenolsulfonic acids, adapted for this specific substrate.

Introduction

The nitration of aromatic compounds is a fundamental reaction in organic synthesis, enabling the introduction of a nitro group onto an aromatic ring. This functional group can be subsequently converted into other functionalities, such as amino groups, making nitrated aromatics valuable precursors in the pharmaceutical, dye, and agrochemical industries. 5-Hydroxy-2-methylbenzenesulfonic acid contains a phenol, a sulfonic acid, and a methyl group, all of which influence the regioselectivity and reaction conditions of nitration. The hydroxyl and methyl groups are activating and ortho-, para-directing, while the sulfonic acid group is deactivating and meta-directing. Careful control of reaction parameters is therefore essential to achieve the desired product with high yield and selectivity.

Experimental Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the nitration of phenols and related sulfonic acids, which can be extrapolated for the nitration of 5-Hydroxy-2-methylbenzenesulfonic acid.

Parameter	Condition 1: Mild Nitration	Condition 2: Forcing Nitration	Reference
Nitrating Agent	Dilute Nitric Acid (e.g., 6 wt%)	Fuming Nitric Acid / Sulfuric Acid	[1],[2]
Solvent	Dichloromethane, Ether	Concentrated Sulfuric Acid	[1],[2]
Catalyst	Phase-transfer catalyst (e.g., TBAB)	None (H₂SO₄ acts as catalyst)	[1],[3]
Temperature	20 °C	-5 °C to 0 °C	[1],[2]
Reaction Time	Several hours	3 hours	[1],[2]
Expected Product	Mononitrated product	Mononitrated product (potential for dinitration)	[4],[2]
Typical Yield	Good to Excellent (>90% for similar compounds)	~91% (for a related compound)	[5],[2][6]

Detailed Experimental Protocol

This protocol describes the laboratory-scale nitration of 5-Hydroxy-2-methylbenzenesulfonic acid.

3.1. Materials and Reagents

• 5-Hydroxy-2-methylbenzenesulfonic acid

• Fuming Nitric Acid (≥90%)

• Fuming Sulfuric Acid (20% SO₃)

• Dichloromethane (DCM)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Magnesium Sulfate (MgSO₄), anhydrous

• Ice

• Deionized Water

3.2. Equipment

• Three-neck round-bottom flask

• Dropping funnel

• Magnetic stirrer with a stirring bar

• Thermometer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

3.3. Procedure

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add 5-Hydroxy-2-methylbenzenesulfonic acid (0.1 mol).

• Cooling: Place the flask in an ice bath and cool the contents to -5 °C with constant stirring.

• Addition of Sulfuric Acid: Slowly add fuming sulfuric acid (4 molar equivalents) to the flask, ensuring the temperature does not rise above 0 °C. Stir the mixture until the starting material is completely dissolved.

• Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by adding fuming nitric acid (1.05 molar equivalents) to a portion of the fuming sulfuric acid. Cool this mixture in an ice bath.

• Nitration Reaction: Add the cold nitrating mixture dropwise to the solution of the sulfonic acid via the dropping funnel over a period of 1 hour. Maintain the reaction temperature at -5 °C throughout the addition.[2]

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at -5 °C for an additional 3 hours.[2] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will precipitate the crude product.

• Isolation: Filter the precipitated solid and wash it with cold deionized water until the washings are neutral to pH paper.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water or ethanol/water mixture).

• Drying: Dry the purified product under vacuum to a constant weight.

3.4. Characterization

The structure and purity of the final product should be confirmed using analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR)

• Infrared (IR) spectroscopy

• Mass Spectrometry (MS)

• Melting Point Analysis

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for the nitration of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Workflow for the nitration of 5-Hydroxy-2-methylbenzenesulfonic acid.

Safety Precautions

• This reaction involves the use of highly corrosive and oxidizing acids (fuming nitric acid and fuming sulfuric acid). Handle these reagents with extreme care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• The nitration reaction is exothermic. Strict temperature control is crucial to prevent runaway reactions and the formation of undesirable byproducts.

• Quenching the reaction mixture on ice should be done slowly and carefully to control the exotherm.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nitration of Phenol and Substituted Phenols with Dilute Nitric Acid Using Phase-Transfer Catalysts | Semantic Scholar [semanticscholar.org]
• 4. quora.com [quora.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Hydroxy-2-methylbenzenesulfonic Acid

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to optimize the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid (also known as p-Cresol-2-sulfonic acid).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 5-Hydroxy-2-methylbenzenesulfonic acid?

The most common and direct method is the electrophilic aromatic substitution via the sulfonation of p-cresol (4-methylphenol).[1] This process involves reacting p-cresol with a suitable sulfonating agent to introduce a sulfonic acid (-SO₃H) group onto the aromatic ring.[1]

Q2: Which sulfonating agents are most effective for this synthesis?

Several agents can be used, each with its own advantages and challenges. The choice of agent is critical for maximizing yield and purity.[1]

• Concentrated Sulfuric Acid (H₂SO₄) : A common, cost-effective option that can produce high yields.[1][2]

• Sulfur Trioxide (SO₃) : A powerful sulfonating agent that can achieve yields of 85-90% under controlled conditions, often used in a solvent like dichloroethane.[1]

• Chlorosulfonic Acid (ClSO₃H) : Another effective but highly reactive reagent for sulfonation.[1]

Q3: What are the typical yields and the key factors influencing them?

Yields are highly dependent on the reaction conditions and the sulfonating agent used. Spectroscopic yields as high as 93% have been reported using sulfuric acid at 35°C.[2] Key factors influencing the yield include:

• Reaction Temperature : Temperature control is crucial as sulfonation is often reversible and side reactions can occur at higher temperatures.[1]

• Molar Ratio : The stoichiometry of p-cresol to the sulfonating agent affects the completeness of the reaction.

• Reaction Time : Sufficient time is needed for the reaction to proceed to completion, but extended times can lead to byproduct formation.

• Purity of Reagents : The presence of water or other impurities can affect the efficacy of the sulfonating agent.

Q4: How can the formation of isomeric byproducts be minimized?

The primary byproduct is the isomeric 4-hydroxy-3-methylbenzenesulfonic acid. The hydroxyl group of p-cresol is a strong ortho, para-director, making the C2 position (ortho to -OH) the primary site for substitution.[1] To minimize the formation of other isomers:

• Maintain Low Temperatures : Lower reaction temperatures generally favor kinetic control, which can improve regioselectivity for the desired ortho-sulfonated product.

• Choose the Appropriate Sulfonating Agent : The steric bulk and reactivity of the sulfonating agent can influence the isomer distribution.

Q5: What are the common side reactions and how can they be avoided?

Besides isomer formation, potential side reactions include:

• Polysulfonation : The introduction of more than one sulfonic acid group, which can be limited by controlling the molar ratio of the sulfonating agent.

• Formation of Ditolyl Sulfones : These byproducts can form, particularly under harsh conditions or with certain sulfonating agents.[3]

• Oxidation/Charring : Aggressive reaction conditions, especially with concentrated sulfuric acid at high temperatures, can lead to the degradation of the aromatic ring. Careful temperature control is essential to prevent this.

Q6: How can the final product be effectively purified?

Purification often involves separating the desired sulfonic acid from unreacted p-cresol, the sulfonating agent, and byproducts. Common techniques include:

• Crystallization : The product can be isolated by cooling the reaction mixture.

• Salting Out : The sulfonic acid can be precipitated from the aqueous solution as an alkali metal salt (e.g., sodium salt) by adding a common salt like sodium chloride or sodium sulfate.[4] The resulting salt can then be filtered and washed.[4]

Data on Synthesis Parameters

The selection of a sulfonating agent and the control of reaction conditions are paramount for achieving high yields and purity.

Table 1: Effect of Sulfonating Agent on Product Yield

Sulfonating Agent	Molar Ratio (Agent:p-cresol)	Solvent	Temperature (°C)	Reported Yield
Sulfuric Acid (H₂SO₄)	Not specified	None	35	93% (Spectroscopic)[2]
Sulfur Trioxide (SO₃)	1.05-1.1 : 1	Dichloroethane	50-70	85-90%[1]
Chlorosulfonic Acid	Not specified	Not specified	Not specified	Effective, but specific yield data is limited in the provided context.

Troubleshooting Guide

Problem: Low or No Yield

Possible Cause	Recommended Solution
Incomplete Reaction	Ensure the reaction has run for a sufficient amount of time. Monitor the reaction progress using techniques like TLC or HPLC if possible.
Incorrect Stoichiometry	Verify the molar ratios of reactants. An insufficient amount of sulfonating agent will result in an incomplete reaction.
Deactivated Sulfonating Agent	Use fresh, anhydrous sulfonating agents. Concentrated sulfuric acid and chlorosulfonic acid are hygroscopic and can be deactivated by moisture.
Sub-optimal Temperature	Ensure the reaction temperature is within the optimal range. Temperatures that are too low may significantly slow down the reaction rate.

Problem: High Percentage of Isomeric Byproduct

Possible Cause	Recommended Solution
Thermodynamic Control	High reaction temperatures may favor the formation of the thermodynamically more stable isomer. Conduct the reaction at a lower temperature to favor the kinetically controlled product (ortho-sulfonation).
Reversibility of Sulfonation	The sulfonation reaction is reversible.[1] Altering the acid concentration and temperature can shift the equilibrium. Try to maintain conditions that favor the formation and stability of the desired 2-sulfonated isomer.

Problem: Product is Dark, Oily, or Contains Insoluble Impurities

Possible Cause	Recommended Solution
Charring/Degradation	The reaction temperature was too high, or the addition of the sulfonating agent was too rapid, causing localized overheating. Maintain strict temperature control and add the sulfonating agent slowly and incrementally.
Sulfone Formation	The formation of ditolyl sulfones can occur at elevated temperatures.[3] Lowering the reaction temperature can help minimize this side reaction.
Oxidation	The starting material or product may have oxidized. Running the reaction under an inert atmosphere (e.g., Nitrogen) can sometimes mitigate this issue.

Experimental Protocols

Protocol 1: Sulfonation of p-Cresol using Concentrated Sulfuric Acid

This protocol is based on reported laboratory synthesis conditions.

• Preparation : In a flask equipped with a magnetic stirrer and a dropping funnel, carefully add a measured amount of p-cresol. Cool the flask in an ice bath.

• Sulfonation : While stirring vigorously, slowly add a stoichiometric equivalent of concentrated sulfuric acid (98%) dropwise, ensuring the internal temperature does not exceed 35-40°C.

• Reaction : After the addition is complete, continue stirring the mixture at 35°C for approximately 30-45 minutes.[2]

• Workup : Cool the reaction mixture and pour it carefully over crushed ice.

• Isolation : The product can be isolated by crystallization upon cooling or by salting out. To salt out, add sodium chloride to the aqueous solution until precipitation is complete.

• Purification : Filter the solid product, wash with a cold, saturated sodium chloride solution, and dry under vacuum.

Protocol 2: Sulfonation of p-Cresol using Sulfur Trioxide

This protocol is based on general procedures for using SO₃ for sulfonation.

• Preparation : Dissolve p-cresol in an inert solvent, such as dichloroethane, in a reaction vessel equipped for low-temperature addition and stirring.

• Sulfonation : Cool the solution and slowly introduce a solution of sulfur trioxide (SO₃) in the same solvent, maintaining the temperature between 50-70°C.[1] A molar ratio of SO₃ to p-cresol of 1.05-1.1:1 is recommended.[1]

• Reaction : Stir the mixture at the specified temperature until the reaction is complete (monitor by TLC or HPLC).

• Workup and Isolation : Carefully quench the reaction mixture with ice water. The product can then be extracted or isolated via crystallization or salting out as described in the previous protocol.

Visualized Workflows

Caption: Reaction scheme for the sulfonation of p-cresol.

Caption: A logical workflow for diagnosing low-yield issues.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 3. chemcess.com [chemcess.com]
• 4. US5292932A - Process for the preparation of 5-chloro-2-hydroxy-4-alkyl-benzenesulfonic acids - Google Patents [patents.google.com]

Technical Support Center: Sulfonation of p-Cresol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the sulfonation of p-cresol.

Troubleshooting Guide

This guide addresses common issues encountered during the sulfonation of p-cresol, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of p-cresol-2-sulfonic acid	1. Incomplete reaction. 2. Formation of side products (sulfones, polysulfonated products). 3. Reversibility of the reaction. 4. Suboptimal reaction temperature.	1. Increase reaction time or temperature moderately. 2. Use a milder sulfonating agent (e.g., concentrated sulfuric acid instead of oleum). Add a sulfone inhibitor like sodium sulfite.[1] 3. Use a slight excess of the sulfonating agent to drive the equilibrium forward. Remove water formed during the reaction if using sulfuric acid. 4. For monosulfonation, maintain a controlled temperature. For phenol, lower temperatures (25-50°C) favor ortho-substitution, while higher temperatures (~100°C) favor the para-isomer. For p-cresol, sulfonation is expected at the ortho-position.
Formation of a thick, difficult-to-stir reaction mixture	1. High concentration of reactants. 2. Precipitation of the sulfonic acid product. 3. Excessive formation of solid byproducts.	1. Use an appropriate solvent (e.g., nitrobenzene, though hazardous) to maintain a stirrable slurry. 2. Gradually add the sulfonating agent to control the reaction rate and heat evolution. 3. Ensure adequate stirring throughout the reaction.
Darkening of the reaction mixture (dark brown to black)	1. Oxidation of p-cresol. 2. Charring due to localized overheating with a strong sulfonating agent like oleum. 3. Thermal degradation of the sulfonic acid product at high temperatures.	1. Maintain an inert atmosphere (e.g., nitrogen) over the reaction. 2. Control the rate of addition of the sulfonating agent and ensure efficient cooling. 3. Avoid excessively high reaction temperatures and prolonged reaction times.
Presence of significant amounts of sulfone byproduct	1. High reaction temperature. 2. Use of a strong sulfonating agent (e.g., oleum, sulfur trioxide). 3. High concentration of the sulfonic acid product.	1. Lower the reaction temperature. 2. Use concentrated sulfuric acid or add a sulfone inhibitor. 3. Consider a stepwise addition of the sulfonating agent.
Formation of polysulfonated products (e.g., p-cresol-2,6-disulfonic acid)	1. Use of a large excess of a strong sulfonating agent. 2. High reaction temperatures and long reaction times.	1. Use a stoichiometric amount or a slight excess of the sulfonating agent. 2. Control the reaction temperature and monitor the reaction progress to stop it once the desired monosulfonated product is formed.
Difficulty in isolating the pure sulfonic acid product	1. Presence of unreacted sulfuric acid. 2. Contamination with side products. 3. The sulfonic acid being highly soluble in the aqueous work-up.	1. Precipitate the sulfonic acid as a salt (e.g., sodium or barium salt) to separate it from excess sulfuric acid. 2. Use recrystallization techniques to purify the product. 3. Employ "salting out" by adding a soluble inorganic salt to the aqueous solution to decrease the solubility of the sulfonic acid salt.

Frequently Asked Questions (FAQs)

1. What are the primary side reactions during the sulfonation of p-cresol?

The main side reactions include:

• Sulfone Formation: The reaction of a molecule of p-cresol sulfonic acid with another molecule of p-cresol to form a di(4-hydroxy-5-methylphenyl) sulfone. This is more prevalent at higher temperatures and with stronger sulfonating agents.

• Polysulfonation: The introduction of more than one sulfonic acid group onto the p-cresol ring, leading to products like p-cresol-2,6-disulfonic acid. This is favored by a large excess of a strong sulfonating agent and elevated temperatures.

• Oxidation/Degradation: At high temperatures or with potent sulfonating agents, p-cresol can undergo oxidation, leading to colored impurities and a decrease in the yield of the desired product.

2. How can I control the position of sulfonation on the p-cresol ring?

The hydroxyl group of p-cresol is a strong activating group that directs electrophilic substitution to the ortho and para positions. Since the para position is already occupied by the methyl group, sulfonation will predominantly occur at the ortho position relative to the hydroxyl group, yielding p-cresol-2-sulfonic acid. To a lesser extent, sulfonation might occur at the other ortho position to the methyl group, but this is sterically hindered.

3. What is the effect of temperature on the sulfonation of p-cresol?

Temperature plays a crucial role in the selectivity of the reaction.

• Low to Moderate Temperatures (e.g., 25-50°C): These conditions favor the kinetic product, which for phenols is the ortho-sulfonated isomer. In the case of p-cresol, this would be p-cresol-2-sulfonic acid.

• High Temperatures (e.g., >100°C): Higher temperatures can lead to the formation of the thermodynamically more stable isomer. However, for p-cresol, the primary product is already sterically favored. More significantly, high temperatures increase the rate of side reactions, especially sulfone formation and potential degradation.

4. Which sulfonating agent is best for the monosulfonation of p-cresol?

The choice of sulfonating agent affects the reaction rate and the prevalence of side reactions.

• Concentrated Sulfuric Acid (96-98%): This is a common and relatively mild sulfonating agent suitable for monosulfonation. It generally requires heating to achieve a reasonable reaction rate.

• Oleum (Fuming Sulfuric Acid, H₂SO₄·SO₃): This is a much stronger sulfonating agent and reacts more readily, often at lower temperatures. However, it significantly increases the risk of sulfone formation and polysulfonation.

• Chlorosulfonic Acid (ClSO₃H): This is a reactive sulfonating agent that can be used at lower temperatures. The reaction produces HCl gas.

For selective monosulfonation with minimal side products, concentrated sulfuric acid is often the preferred choice, with careful control of reaction conditions.

5. How can I monitor the progress of the reaction?

The reaction progress can be monitored using techniques such as:

• High-Performance Liquid Chromatography (HPLC): This is a highly effective method for separating and quantifying the starting material, the desired sulfonic acid product, and various side products. A reversed-phase C18 column with a suitable mobile phase (e.g., a mixture of acetonitrile, water, and an acid like formic acid) can be employed.

• Thin-Layer Chromatography (TLC): A simpler, qualitative method to track the disappearance of the starting material and the appearance of products.

Data Presentation

The following tables summarize the expected product distribution under different reaction conditions. The data is compiled from general principles of aromatic sulfonation and information on related compounds, as specific quantitative data for p-cresol sulfonation is limited in the literature.

Table 1: Effect of Sulfonating Agent on Product Distribution (Conceptual)

Sulfonating Agent	Temperature (°C)	p-Cresol-2-sulfonic acid (approx. %)	Di(4-hydroxy-5-methylphenyl) sulfone (approx. %)	p-Cresol-2,6-disulfonic acid (approx. %)
Conc. H₂SO₄	80-100	85-95	5-10	<5
Oleum (20% SO₃)	40-60	60-70	20-30	5-10
Chlorosulfonic Acid	25-40	80-90	5-15	<5

Table 2: Effect of Temperature on Product Distribution using Concentrated H₂SO₄ (Conceptual)

Temperature (°C)	Reaction Time (h)	p-Cresol-2-sulfonic acid (approx. %)	Di(4-hydroxy-5-methylphenyl) sulfone (approx. %)
60	6	90-95	5-10
100	4	85-90	10-15
120	2	75-85	15-25

Experimental Protocols

Protocol 1: Synthesis of p-Cresol-2-sulfonic acid

This protocol is a general procedure for the monosulfonation of p-cresol using concentrated sulfuric acid, aiming to maximize the yield of the desired product while minimizing side reactions.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, place 108 g (1.0 mol) of p-cresol.

• Sulfonation: While stirring, slowly add 108 g (1.1 mol) of concentrated sulfuric acid (98%) from the dropping funnel. The addition should be controlled to maintain the reaction temperature between 80-90°C.

• Reaction Completion: After the addition is complete, continue stirring the mixture at 90-100°C for 2-3 hours. Monitor the reaction progress by HPLC.

• Work-up: Allow the reaction mixture to cool to room temperature. Slowly and carefully pour the viscous mixture into 500 mL of cold saturated sodium chloride solution with vigorous stirring.

• Isolation: The sodium salt of p-cresol-2-sulfonic acid will precipitate. Cool the mixture in an ice bath to ensure complete precipitation.

• Purification: Collect the precipitate by vacuum filtration and wash it with a small amount of cold saturated sodium chloride solution. The crude product can be recrystallized from water or an ethanol-water mixture to obtain the pure sodium p-cresol-2-sulfonate.

Protocol 2: HPLC Analysis of the Reaction Mixture

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient elution can be used. For example, starting with 95:5 water:acetonitrile with 0.1% formic acid, and gradually increasing the acetonitrile concentration.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength of 270-280 nm.

• Sample Preparation: Dilute a small aliquot of the reaction mixture with the initial mobile phase before injection.

Visualizations

References

• 1. chemcess.com [chemcess.com]

Technical Support Center: Purification of Crude 5-Hydroxy-2-methylbenzenesulfonic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude 5-Hydroxy-2-methylbenzenesulfonic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude 5-Hydroxy-2-methylbenzenesulfonic acid.

Issue 1: Low Purity After Initial Isolation

Q: My isolated 5-Hydroxy-2-methylbenzenesulfonic acid has low purity, with significant amounts of inorganic salts and a brownish discoloration. How can I improve this?

A: This is a common issue arising from the sulfonation of p-cresol. The brown color indicates the presence of oxidation byproducts, and inorganic salts are typically residual sulfonating agents (like sulfuric acid) and neutralization salts (e.g., sodium sulfate). A multi-step purification approach is recommended.

Recommended Workflow:

Figure 1: General purification workflow for crude 5-Hydroxy-2-methylbenzenesulfonic acid.

Step-by-Step Guidance:

• Aqueous Salt Wash: Before recrystallization, wash the crude solid with a saturated sodium sulfate solution. This helps to remove a significant portion of the inorganic salt impurities.

• Recrystallization: This is the most critical step for removing both colored impurities and remaining inorganic salts. Water is a common and effective solvent for the recrystallization of many sulfonic acids.

• Ion-Exchange Chromatography (Optional): If very high purity is required, ion-exchange chromatography can be employed as a final polishing step to remove trace ionic impurities and isomers.

Issue 2: Poor Crystal Formation During Recrystallization

Q: I'm having trouble getting good crystals of 5-Hydroxy-2-methylbenzenesulfonic acid during recrystallization. The product either oils out or precipitates as a fine powder.

A: Poor crystal formation can be due to several factors, including the rate of cooling, solvent purity, and the presence of significant impurities.

Troubleshooting Recrystallization:

Problem	Potential Cause	Suggested Solution
Oiling Out	Solution is supersaturated; cooling is too rapid.	Re-heat the solution to dissolve the oil. Add a small amount of additional hot solvent and allow it to cool more slowly. Seeding with a pure crystal can also help.
Fine Precipitate	Cooling is too fast, leading to rapid nucleation.	Ensure the solution cools slowly and undisturbed. Covering the flask with a watch glass and placing it in an insulated container can help.
No Crystals Form	Solution is not sufficiently saturated, or nucleation is inhibited.	If the solution is not saturated, evaporate some of the solvent and allow it to cool again. If saturation is sufficient, try scratching the inside of the flask with a glass rod or adding a seed crystal to induce nucleation.
Colored Crystals	Co-precipitation of colored impurities.	Consider a hot filtration step after dissolving the crude product in the minimum amount of hot solvent. Activated charcoal can also be added to the hot solution to adsorb colored impurities before filtration.

Issue 3: Incomplete Removal of Isomeric Impurities

Q: HPLC analysis of my purified product shows the presence of isomeric impurities. How can I remove these?

A: The sulfonation of p-cresol can lead to the formation of small amounts of the isomeric 4-hydroxy-2-methylbenzenesulfonic acid. While recrystallization can reduce the levels of these impurities, complete removal often requires a more selective technique like ion-exchange chromatography.

Ion-Exchange Chromatography for Isomer Separation:

Figure 2: Logical workflow for purification by ion-exchange chromatography.

• Principle: Different sulfonic acid isomers will have slightly different affinities for the ion-exchange resin, allowing for their separation.

• Stationary Phase: A strong anion exchange (SAX) resin is typically used for the separation of sulfonic acids.

• Mobile Phase: A buffered mobile phase with a salt gradient (e.g., increasing concentration of NaCl) is used for elution. The desired 5-Hydroxy-2-methylbenzenesulfonic acid and its isomers will elute at different salt concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 5-Hydroxy-2-methylbenzenesulfonic acid synthesized from p-cresol?

A1: The primary impurities include:

• Inorganic Salts: Residual sulfuric acid and salts formed during neutralization (e.g., sodium sulfate).

• Isomeric Byproducts: Primarily 4-hydroxy-2-methylbenzenesulfonic acid.

• Oxidation Products: Colored impurities arising from the oxidation of p-cresol or the product during the reaction.

• Unreacted p-cresol: Depending on the reaction conditions and work-up.

Q2: What is a suitable solvent for the recrystallization of 5-Hydroxy-2-methylbenzenesulfonic acid?

A2: Water is a commonly used and effective solvent for the recrystallization of many aryl sulfonic acids due to their high polarity. The solubility of 5-Hydroxy-2-methylbenzenesulfonic acid in water is significantly higher at elevated temperatures compared to room temperature, which is the ideal characteristic for a recrystallization solvent.

Q3: How can I monitor the purity of my product during the purification process?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective method for monitoring the purity of 5-Hydroxy-2-methylbenzenesulfonic acid. A reversed-phase C18 column with an acidic aqueous mobile phase (e.g., water with a small amount of formic or phosphoric acid) and an organic modifier (e.g., acetonitrile or methanol) is a typical setup.

Hypothetical HPLC Purity Analysis Data:

Purification Stage	Purity of 5-Hydroxy-2-methylbenzenesulfonic acid (%)	Major Impurities Detected
Crude Product	85-90	Inorganic salts, Isomers (2-5%), Colored impurities
After Salt Wash	90-95	Isomers (1-3%), Reduced colored impurities
After Recrystallization	>98	Trace isomers (<1%)
After Ion-Exchange	>99.5	-

Q4: What are the key parameters to control during ion-exchange chromatography for optimal separation?

A4: The key parameters to optimize are:

• pH of the mobile phase: This affects the charge of the sulfonic acid and its interaction with the resin.

• Salt concentration gradient: A shallow gradient generally provides better resolution between closely related compounds like isomers.

• Flow rate: A lower flow rate can improve resolution but increases the separation time.

• Column loading: Overloading the column will lead to poor separation.

Experimental Protocols

Protocol 1: Recrystallization from Water

• Dissolution: In a suitable flask, add the crude 5-Hydroxy-2-methylbenzenesulfonic acid. Add a minimal amount of deionized water and heat the mixture to boiling with stirring until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl the mixture. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated charcoal.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. For better recovery, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature.

Protocol 2: Ion-Exchange Chromatography (General Guidance)

• Resin Selection and Packing: Select a strong anion exchange (SAX) resin. Prepare a slurry of the resin in the starting buffer and pack it into a suitable chromatography column.

• Equilibration: Equilibrate the column by washing it with several column volumes of the starting buffer (e.g., a low concentration buffer at a pH where the compound is charged).

• Sample Loading: Dissolve the partially purified 5-Hydroxy-2-methylbenzenesulfonic acid in the starting buffer and load it onto the column.

• Washing: Wash the column with the starting buffer to remove any unbound impurities.

• Elution: Elute the bound compounds using a linear gradient of increasing salt concentration (e.g., 0 to 1 M NaCl) in the starting buffer.

• Fraction Collection and Analysis: Collect fractions throughout the elution process and analyze them by HPLC to identify the fractions containing the pure product.

• Desalting: Pool the pure fractions and remove the salt, for example, by dialysis, size-exclusion chromatography, or by precipitating the product if it is insoluble in a particular organic solvent.

Technical Support Center: Isomer Removal from 5-Hydroxy-2-methylbenzenesulfonic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the removal of isomers from 5-Hydroxy-2-methylbenzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common isomeric impurities encountered during the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid?

During the sulfonation of p-cresol, the primary starting material for 5-Hydroxy-2-methylbenzenesulfonic acid, several positional isomers can be formed. The most common impurity is 2-Hydroxy-5-methylbenzenesulfonic acid. Other potential isomers include those where the sulfonic acid group is in different positions on the aromatic ring. The distribution of these isomers is highly dependent on the reaction conditions, such as temperature and the sulfonating agent used.

Q2: What are the primary methods for separating isomers of 5-Hydroxy-2-methylbenzenesulfonic acid?

The most common and effective methods for separating isomers of hydroxy- and methyl-substituted benzenesulfonic acids are chromatographic techniques. High-Performance Liquid Chromatography (HPLC), particularly in reversed-phase or mixed-mode, is widely used for both analytical and preparative separations.[1][2] Fractional crystallization can also be a viable method, especially for large-scale purification, by exploiting differences in the solubility of the isomeric salts.

Q3: How can I improve the resolution between isomers in my HPLC separation?

To improve resolution, you can optimize several parameters:

• Mobile Phase Composition: Adjusting the organic modifier (e.g., acetonitrile, methanol) concentration and the pH of the aqueous phase can significantly impact selectivity.[1]

• Column Chemistry: Employing a column with a different stationary phase (e.g., C18, phenyl, or mixed-mode columns) can alter the retention characteristics of the isomers.[1][2]

• Temperature: Changing the column temperature can affect the viscosity of the mobile phase and the kinetics of interaction with the stationary phase, sometimes leading to better separation.

• Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will also increase the run time.

Q4: My isomer peaks are tailing in the chromatogram. What could be the cause and how can I fix it?

Peak tailing is a common issue in HPLC and can be caused by several factors:

• Secondary Interactions: Silanol groups on the silica support of the column can interact with the sulfonic acid group, causing tailing. Using a base-deactivated column or adding a competing base to the mobile phase can mitigate this.

• Column Overload: Injecting too much sample can lead to peak distortion. Try diluting your sample.

• Column Contamination: The column may be contaminated with strongly retained compounds. Flushing the column with a strong solvent is recommended.

• Mismatched Solvent: The solvent in which the sample is dissolved should be similar in strength to the mobile phase.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the isomer removal process.

HPLC Separation Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor or no separation of isomers	- Inappropriate column selection.- Mobile phase is not optimized for selectivity.	- Screen different column stationary phases (e.g., C18, Phenyl, Mixed-Mode).- Perform a systematic study of mobile phase pH and organic modifier percentage.[1]
Irreproducible retention times	- Fluctuations in mobile phase composition.- Column temperature variations.- Column degradation.	- Ensure accurate and consistent mobile phase preparation.- Use a column oven to maintain a constant temperature.- Use a guard column and ensure the mobile phase pH is within the stable range for the column.
High backpressure	- Blockage in the HPLC system (e.g., tubing, frits, column).- Particulate matter from the sample.	- Systematically check for blockages, starting from the detector and moving backward.- Filter all samples and mobile phases before use.

Crystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Co-crystallization of isomers	- Similar solubility of the isomeric salts.- Supersaturation is too high, leading to rapid, non-selective precipitation.	- Screen different counter-ions (e.g., sodium, potassium, ammonium) to find a salt with better solubility differentiation.- Employ a slower cooling rate or use an anti-solvent addition method to control the rate of crystallization.
Low yield of the desired isomer	- The desired isomer is too soluble in the chosen solvent system.- Insufficient amount of the desired isomer in the starting mixture.	- Experiment with different solvent mixtures to reduce the solubility of the target isomer.- Consider enriching the starting material for the desired isomer using another technique like preparative HPLC before crystallization.
Oily precipitate instead of crystals	- The compound is "oiling out" due to high impurity levels or inappropriate solvent.	- Try a different solvent or a mixture of solvents.- Attempt to purify the mixture by another method before crystallization.

Experimental Protocols

Protocol 1: Analytical HPLC Method for Isomer Separation

This protocol outlines a general starting point for developing an analytical HPLC method to separate isomers of 5-Hydroxy-2-methylbenzenesulfonic acid.

• Column: Use a reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 30% B

  • 15-17 min: 30% to 5% B

  • 17-20 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 230 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Phosphoric acid).

Protocol 2: Fractional Crystallization for Isomer Enrichment

This protocol provides a general procedure for attempting to separate isomers via fractional crystallization.

• Salt Formation: Dissolve the mixture of sulfonic acid isomers in water and neutralize with a suitable base (e.g., NaOH, KOH) to a pH of ~7.

• Solvent Selection: In a small scale, test the solubility of the resulting salt mixture in various solvents (e.g., water, ethanol, methanol, isopropanol, and mixtures thereof) at room temperature and at an elevated temperature (e.g., 60 °C). The ideal solvent will show a significant difference in solubility for the isomers and a large change in solubility with temperature.

• Dissolution: Dissolve the salt mixture in a minimal amount of the chosen hot solvent to create a saturated solution.

• Cooling: Slowly cool the solution to room temperature, and then further cool in an ice bath.

• Isolation: Collect the resulting crystals by filtration.

• Analysis: Analyze the composition of the crystals and the remaining mother liquor by HPLC to determine if enrichment of one isomer has occurred.

• Optimization: Based on the analysis, the cooling rate, solvent composition, and concentration can be further optimized to improve the separation efficiency.

Visualizations

Caption: Workflow for the separation of sulfonic acid isomers.

References

• 1. helixchrom.com [helixchrom.com]
• 2. Benzenesulfonic Acid | SIELC Technologies [sielc.com]

Technical Support Center: Optimization of Reaction Conditions for p-Cresol Sulfonation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for p-cresol sulfonation. The information is presented in a user-friendly question-and-answer format, addressing specific experimental challenges.

Troubleshooting Guide

Issue 1: Low Yield of p-Cresol

Question: We are experiencing a low overall yield of p-cresol. What are the potential causes and how can we improve it?

Answer: A low yield of p-cresol can stem from several factors throughout the two main stages of the synthesis: the sulfonation of toluene and the subsequent alkali fusion of p-toluenesulfonic acid.

Troubleshooting Steps:

• Incomplete Sulfonation: Ensure the sulfonation of toluene goes to completion. The concentration of sulfuric acid is critical; the reaction tends to stop if the acid concentration drops below approximately 90% due to water formation during the reaction.

  • Recommendation: Use concentrated sulfuric acid or oleum (fuming sulfuric acid) to maintain a high concentration of the sulfonating agent (SO₃). Consider azeotropic removal of water with excess toluene.

• Suboptimal Alkali Fusion Conditions: The temperature and reagent ratios in the alkali fusion step are crucial for maximizing the conversion of p-toluenesulfonic acid to p-cresol.

  • Recommendation: Maintain the fusion temperature between 320-370°C. An excess of sodium hydroxide is necessary, with a typical weight ratio of p-toluenesulfonic acid to sodium hydroxide being around 2:1. The reaction time should be optimized, typically ranging from 2-3 hours.[1]

• Product Loss During Workup and Purification: p-Cresol can be lost during the acidification, extraction, and distillation steps.

  • Recommendation: After acidification of the fusion melt, ensure complete precipitation of crude cresol. During purification by distillation, carefully control the temperature and pressure to avoid product loss through decomposition or co-distillation with other components.

Issue 2: Poor Selectivity - High Levels of o- and m-Cresol Isomers

Question: Our final product is contaminated with significant amounts of o- and m-cresol. How can we improve the selectivity for the para isomer?

Answer: The formation of ortho and meta isomers primarily occurs during the initial sulfonation of toluene. The reaction conditions dictate the isomer distribution of the resulting toluenesulfonic acid, which then carries over to the cresol isomers after alkali fusion.

Troubleshooting Steps:

• Reaction Temperature Control (Kinetic vs. Thermodynamic Control): The sulfonation of toluene is highly sensitive to temperature.

  • Kinetic Control (Lower Temperatures): At lower temperatures (e.g., room temperature to around 100°C), the reaction is under kinetic control, favoring the formation of the ortho and para isomers due to the directing effect of the methyl group. To maximize the para isomer, lower temperatures are generally preferred.

  • Thermodynamic Control (Higher Temperatures): At higher temperatures (e.g., 150-200°C), the reaction becomes reversible and is under thermodynamic control. This leads to the formation of the more stable meta isomer.[2]

  • Recommendation: To maximize p-cresol, conduct the sulfonation at a lower temperature. The optimal temperature needs to be determined empirically for your specific setup, but starting around room temperature and gradually increasing while monitoring isomer ratios is a good approach.

• Sulfonating Agent: The choice and concentration of the sulfonating agent can influence isomer distribution.

  • Recommendation: Using gaseous sulfur trioxide (SO₃) diluted with an inert gas at low temperatures (e.g., 0°C) can significantly increase the selectivity for the para isomer, with some processes reporting o- and m-isomer content as low as 0.5%.

Issue 3: Formation of Undesired Byproducts (e.g., Sulfones)

Question: We are observing the formation of significant amounts of sulfones, which are difficult to remove. How can we prevent their formation?

Answer: Sulfone formation is a common side reaction in sulfonation, where two toluene molecules are linked by a sulfonyl group. This consumes the starting material and complicates purification.

Troubleshooting Steps:

• Reaction Conditions: Sulfone formation is generally favored by high concentrations of sulfur trioxide and higher reaction temperatures.

  • Recommendation: Maintain a controlled addition of the sulfonating agent to avoid localized high concentrations. Lowering the reaction temperature can also help minimize sulfone formation.

• Inhibitors: Certain additives can inhibit the formation of sulfones.

  • Recommendation: The addition of a small amount of an inorganic sulfite, such as sodium sulfite, to the reaction mixture has been shown to inhibit sulfone formation. It has also been proposed that the sulfone byproduct itself can act as a self-inhibitor when a small amount is added at the beginning of the reaction.

Issue 4: Difficulty in Product Purification

Question: We are struggling to obtain high-purity p-cresol from the crude reaction mixture. What purification strategies are most effective?

Answer: The crude product from the alkali fusion contains a mixture of cresol isomers, residual salts, and other byproducts. A multi-step purification process is typically required.

Troubleshooting Steps:

• Initial Workup: After acidification of the alkali fusion melt, the crude cresol separates.

  • Recommendation: Ensure complete neutralization and acidification to precipitate the maximum amount of crude cresol. The crude product can be washed with water to remove inorganic salts.

• Distillation: Fractional distillation is the primary method for separating the cresol isomers.

  • Recommendation: Due to the close boiling points of the isomers, a distillation column with high theoretical plates is necessary for efficient separation. Careful control of the distillation parameters (temperature and pressure) is crucial.

• Crystallization: For achieving very high purity, crystallization can be employed.

  • Recommendation: The purified p-cresol can be further purified by crystallization from a suitable solvent. Another method involves complexation with oxalic acid, followed by purification of the complex and subsequent decomplexation to yield high-purity p-cresol.[3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of sulfuric acid for the sulfonation of toluene?

A1: The optimal concentration is typically concentrated sulfuric acid (98%) or oleum (fuming sulfuric acid). The key is to maintain a high concentration of the active sulfonating agent (SO₃) throughout the reaction. The reaction rate decreases significantly and can stop if the sulfuric acid concentration falls below 90% due to the formation of water as a byproduct.

Q2: How can I monitor the progress of the sulfonation reaction and determine the isomer ratio?

A2: The progress of the reaction can be monitored by periodically taking aliquots from the reaction mixture and analyzing them using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). These methods are effective for separating and quantifying the different toluenesulfonic acid isomers. For GC analysis, the sulfonic acids are often converted to more volatile esters (e.g., ethyl esters) prior to injection.

Q3: What are the key safety precautions to consider during p-cresol sulfonation?

A3: Both the sulfonation and alkali fusion steps involve hazardous materials and conditions.

• Sulfonation: Concentrated sulfuric acid and oleum are highly corrosive. The reaction is exothermic and requires careful temperature control to prevent runaways. The reaction should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

• Alkali Fusion: This step involves very high temperatures (320-370°C) and molten, corrosive sodium hydroxide. A suitable reaction vessel (e.g., a cast-iron pot) should be used. Care must be taken to avoid contact with the molten alkali. The reaction also evolves flammable hydrogen gas, so it must be conducted in a well-ventilated area away from ignition sources.

Q4: Can the sulfonating agent be recovered and reused?

A4: In industrial settings, processes are often designed to minimize waste. The excess sulfuric acid from the sulfonation step can potentially be recovered and re-concentrated. However, in a laboratory setting, this is often not practical. It is more common to quench the reaction mixture carefully with water and neutralize the excess acid.

Q5: What is the mechanism of the alkali fusion of p-toluenesulfonic acid?

A5: The alkali fusion of p-toluenesulfonic acid proceeds through a nucleophilic aromatic substitution mechanism. The hydroxide ion (OH⁻) from the molten sodium hydroxide acts as a nucleophile, attacking the carbon atom bearing the sulfonic acid group and displacing it to form sodium p-cresolate. Subsequent acidification protonates the cresolate to yield p-cresol.

Data Presentation

Table 1: Effect of Sulfonation Temperature on Toluene Sulfonic Acid Isomer Distribution

Temperature (°C)	Ortho Isomer (%)	Meta Isomer (%)	Para Isomer (%)	Control Type
25	32.0	2.9	65.1	Kinetic
100	~15	~5	~80	Kinetic
150-200	Low	~95	Low	Thermodynamic

Note: The values are approximate and can vary based on the specific reaction conditions such as the concentration of sulfuric acid and reaction time.

Table 2: Typical Reaction Conditions for Alkali Fusion of p-Toluenesulfonic Acid

Parameter	Value
Reactants	p-Toluenesulfonic acid, Sodium Hydroxide
Reagent Ratio (by weight)	p-Toluenesulfonic acid : Sodium Hydroxide ≈ 2:1
Temperature	320 - 370 °C
Reaction Time	2 - 3 hours
Product	Sodium p-cresolate

Experimental Protocols

Protocol 1: Sulfonation of Toluene to p-Toluenesulfonic Acid

• Setup: Assemble a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a drying tube.

• Reagents: Place a calculated amount of toluene in the flask. Cool the flask in an ice bath.

• Addition of Sulfuric Acid: Slowly add concentrated sulfuric acid (98%) or oleum from the dropping funnel to the stirred toluene over a period of 1-2 hours, maintaining the reaction temperature below 20°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 2-4 hours to ensure complete reaction.

• Workup: Carefully pour the reaction mixture into ice-cold water. The p-toluenesulfonic acid will crystallize out upon cooling.

• Isolation: Collect the solid p-toluenesulfonic acid by vacuum filtration and wash it with cold water to remove any remaining sulfuric acid. Dry the product.

Protocol 2: Alkali Fusion of p-Toluenesulfonic Acid to p-Cresol

• Setup: Use a cast-iron or nickel crucible as the reaction vessel, placed in a heating mantle or sand bath. Equip the setup with a high-temperature thermometer and a mechanical stirrer.

• Reagents: Place sodium hydroxide pellets in the crucible and heat until molten (around 320°C).

• Addition of Sulfonic Acid: Slowly and carefully add the dried p-toluenesulfonic acid in small portions to the molten sodium hydroxide while stirring vigorously. The temperature of the melt will rise. Maintain the temperature between 320-370°C.

• Reaction: Continue heating and stirring the mixture for 2-3 hours. The mixture will become viscous and then more fluid as the reaction proceeds.

• Cooling and Dissolution: After the reaction is complete, carefully pour the hot melt onto a metal tray to cool and solidify. Once cooled, break the solid into smaller pieces and dissolve it in water.

• Acidification and Isolation: Cool the aqueous solution in an ice bath and slowly acidify it with a strong acid (e.g., sulfuric acid or hydrochloric acid) until the solution is acidic to litmus paper. The crude p-cresol will separate as an oily layer or a solid.

• Purification: Separate the crude p-cresol and purify it by steam distillation or fractional distillation under reduced pressure.

Mandatory Visualizations

Caption: Overall experimental workflow for the synthesis of p-cresol.

Caption: Reaction pathway for p-cresol synthesis including major side products.

Caption: Logical troubleshooting guide for p-cresol sulfonation.

References

• 1. CN1201776A - Synthesis of p-cresol by direct alkali fusion method from toluene-p-sulfonic acid - Google Patents [patents.google.com]
• 2. organic chemistry - Kinetic and thermodynamic control of sulphonation of toluene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]

Stability issues of 5-Hydroxy-2-methylbenzenesulfonic acid under storage

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 5-Hydroxy-2-methylbenzenesulfonic acid under various storage conditions. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during experimental work.

Troubleshooting and Stability Guide

Issue: Degradation of 5-Hydroxy-2-methylbenzenesulfonic acid during storage.

Users may observe a decrease in purity, changes in physical appearance (e.g., color change, clumping), or the appearance of new peaks in analytical chromatograms. These issues are often linked to improper storage conditions, leading to chemical degradation. The primary degradation pathways for this molecule are anticipated to be oxidative degradation of the phenol group, hydrolysis of the sulfonic acid group (desulfonation), and photodegradation. Due to its sulfonic acid group, the compound is also likely to be hygroscopic, meaning it can absorb moisture from the air, which can accelerate degradation.

Recommended Storage Conditions

To minimize degradation, 5-Hydroxy-2-methylbenzenesulfonic acid should be stored in a cool, dry, and dark place. The use of tightly sealed containers made of inert materials such as amber glass or high-density polyethylene (HDPE) is recommended to protect against light and moisture. Storage under an inert atmosphere (e.g., nitrogen or argon) can further mitigate oxidative degradation.

Forced Degradation Studies Summary

Forced degradation studies are crucial for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods. The table below summarizes the expected degradation behavior of 5-Hydroxy-2-methylbenzenesulfonic acid under various stress conditions. Researchers can use this as a guide to design and interpret their own stability studies.

Stress Condition	Proposed Degradation Pathway	Expected Observations
Acid Hydrolysis	Desulfonation	Decrease in the main peak area and the appearance of a peak corresponding to p-cresol.
Base Hydrolysis	Potential for oxidative degradation of the phenol group.	Discoloration of the solution (e.g., to yellow or brown) and the formation of complex degradation products.
Oxidation	Oxidation of the phenol group to form quinone-like structures and other oxidative products.	Significant discoloration and the appearance of multiple degradation peaks in the chromatogram.
Thermal Stress	Desulfonation and potentially other decomposition pathways.	Decrease in purity, potential color change.
Photostability	Photodegradation of the aromatic ring and functional groups.	Discoloration and the formation of various degradation products.
Humidity	Absorption of water, which can accelerate hydrolysis (desulfonation) and other degradation pathways.	Caking or clumping of the solid material. A decrease in purity over time, especially when combined with elevated temperatures.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for a comprehensive forced degradation study to identify potential degradation products and establish the degradation profile of 5-Hydroxy-2-methylbenzenesulfonic acid.

1. Sample Preparation:

• Prepare a stock solution of 5-Hydroxy-2-methylbenzenesulfonic acid in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Store at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Store at room temperature for 24 hours.

• Oxidation: Mix the stock solution with an equal volume of 3% H₂O₂. Store at room temperature for 24 hours.

• Thermal Degradation: Store the solid compound at 60°C for 48 hours. Also, heat a solution of the compound at 60°C for 24 hours.

• Photostability: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be protected from light.

• Humidity Stress: Store the solid compound at 25°C/75% RH for 7 days.

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analyze all samples by a validated stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a High-Performance Liquid Chromatography (HPLC) method capable of separating 5-Hydroxy-2-methylbenzenesulfonic acid from its potential degradation products.[1][2] Method optimization and validation are essential.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 90% to 10% B

  • 30-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Frequently Asked Questions (FAQs)

Q1: My solid 5-Hydroxy-2-methylbenzenesulfonic acid has turned from white to a yellowish or brownish color. What could be the cause?

A1: Discoloration is a common indicator of degradation, particularly oxidative degradation of the phenolic hydroxyl group. Exposure to air (oxygen), light, or high temperatures can accelerate this process. It is recommended to store the compound in a tightly sealed container, protected from light, in a cool and dry place. For long-term storage, consider storing under an inert atmosphere.

Q2: I have observed clumping of my 5-Hydroxy-2-methylbenzenesulfonic acid powder. Is this a stability issue?

A2: Yes, clumping or caking is often due to the hygroscopic nature of sulfonic acids. The compound is absorbing moisture from the atmosphere. This can lead to a decrease in purity over time as the presence of water can facilitate hydrolytic degradation (desulfonation). Ensure the container is tightly sealed and stored in a desiccator or a controlled low-humidity environment.

Q3: My HPLC analysis shows a new peak eluting earlier than the main compound, and the area of the main peak has decreased. What is this new peak?

A3: An earlier eluting peak in a reverse-phase HPLC system often indicates a more polar compound. In the case of 5-Hydroxy-2-methylbenzenesulfonic acid, this is likely due to the hydrolysis of the sulfonic acid group, a process known as desulfonation, which would result in the formation of the more polar p-cresol. This can be triggered by moisture and/or elevated temperatures.

Q4: How can I confirm the identity of the degradation products?

A4: The identity of degradation products can be confirmed using mass spectrometry (MS) coupled with HPLC (LC-MS). By comparing the mass-to-charge ratio of the unknown peak with the expected masses of potential degradation products (e.g., p-cresol from desulfonation, or oxidized products), you can identify the impurities. Further structural elucidation can be achieved using techniques like NMR spectroscopy if the degradation products are isolated.

Q5: Are there any known incompatibilities for 5-Hydroxy-2-methylbenzenesulfonic acid during storage or in formulations?

A5: Yes, as a sulfonic acid, it is incompatible with strong bases and strong oxidizing agents. Contact with bases will cause a neutralization reaction, while strong oxidizers can lead to rapid and extensive degradation of the aromatic ring and the hydroxyl group. Care should be taken to avoid storing or mixing this compound with such materials.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways.

References

• 1. A simple and rapid HPLC method for determination of parabens and their degradation products in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. science.gov [science.gov]

Technical Support Center: Degradation of 5-Hydroxy-2-methylbenzenesulfonic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and scientists investigating the degradation pathways of 5-Hydroxy-2-methylbenzenesulfonic acid. The information is presented in a question-and-answer format to directly address common experimental challenges.

Troubleshooting Guides

This section addresses specific issues that may arise during microbial and chemical degradation experiments involving 5-Hydroxy-2-methylbenzenesulfonic acid.

Question: Why is there no observable degradation of 5-Hydroxy-2-methylbenzenesulfonic acid in my microbial culture?

Answer:

Several factors could be contributing to the lack of degradation in your microbial culture. Consider the following potential issues and troubleshooting steps:

• Inappropriate Microbial Strain: The selected microbial culture may not possess the necessary enzymatic machinery to metabolize 5-Hydroxy-2-methylbenzenesulfonic acid. The presence of a sulfonate group on an aromatic ring can inhibit microbial growth and degradation.[1]

  • Troubleshooting:

    • Use an enriched microbial consortium from a site historically contaminated with sulfonated aromatic compounds.[2]

    • Consider bioaugmentation with a known degrader of sulfonated aromatics, if available.[1]

    • Screen different microbial strains known for degrading aromatic compounds, such as Pseudomonas, Arthrobacter, or Alcaligenes species.[3]

• Substrate Toxicity or Inhibition: High concentrations of 5-Hydroxy-2-methylbenzenesulfonic acid may be toxic or inhibitory to the microbial culture.[1]

  • Troubleshooting:

    • Start with a lower concentration of the substrate and gradually increase it as the culture adapts.

    • Perform a toxicity assay to determine the inhibitory concentration of the compound for your specific microbial strain.

• Nutrient Limitation: The growth medium may be lacking essential nutrients required for microbial growth and enzyme production. While the target compound can sometimes serve as a carbon or sulfur source, other nutrients are critical.[3]

  • Troubleshooting:

    • Ensure the medium contains adequate sources of nitrogen, phosphorus, and trace elements.

    • If the goal is to utilize the compound as a sole sulfur source, ensure all other sulfur sources are excluded from the medium.[3]

• Unfavorable Culture Conditions: The pH, temperature, or oxygen availability may not be optimal for the metabolic activity of the degrading microorganisms.

  • Troubleshooting:

    • Optimize culture conditions (pH, temperature, agitation) for your specific microbial strain(s).

    • Ensure adequate aeration for aerobic degradation pathways, as initial enzymatic attacks on aromatic rings are often oxygen-dependent.[3]

• Repression of Degradative Enzymes: The presence of more easily metabolizable substrates in the medium can repress the expression of the enzymes required for the degradation of complex molecules like 5-Hydroxy-2-methylbenzenesulfonic acid.[3]

  • Troubleshooting:

    • Use a minimal medium with 5-Hydroxy-2-methylbenzenesulfonic acid as the sole or primary source of carbon or sulfur to induce the relevant catabolic pathways.

Question: An unexpected intermediate is accumulating in my chemical degradation experiment. How can I identify it and understand its formation?

Answer:

The accumulation of an unexpected intermediate in a chemical degradation study (e.g., forced degradation) suggests an incomplete reaction or a side reaction. Here’s how to approach this issue:

• Identification of the Intermediate:

  • Methodology: The primary techniques for identifying degradation products are high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), such as LC-MS/MS or LC-TOF-MS.[4] This will provide the molecular weight and fragmentation pattern of the intermediate, which are crucial for structure elucidation. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used for definitive structural confirmation if the intermediate can be isolated in sufficient quantity.

  • Protocol:

    • Inject a sample of the reaction mixture into the LC-MS system.

    • Determine the retention time and obtain the mass spectrum of the unknown peak.

    • Based on the mass and fragmentation pattern, propose a potential structure for the intermediate. Consider common reactions like hydroxylation, oxidation of the methyl group, or desulfonation.

• Understanding its Formation:

  • Reaction Conditions: The nature of the intermediate is highly dependent on the degradation conditions.

    • Oxidative Degradation (e.g., using H₂O₂): Intermediates are often hydroxylated derivatives of the parent compound. The aromatic ring or the methyl group can be oxidized.[4]

    • Hydrolytic Degradation (Acidic or Basic): For this compound, hydrolysis is less likely to be the primary degradation pathway unless it leads to desulfonation under harsh conditions.

    • Photolytic Degradation (UV light): Photodegradation can lead to a variety of radical-mediated reactions and complex product mixtures.

  • Troubleshooting:

    • Review the reaction conditions (reagent concentration, temperature, pH, reaction time). The accumulation of an intermediate may indicate that the conditions are not harsh enough for complete degradation.

    • Consider taking time-point samples during the degradation process to observe the formation and subsequent potential degradation of the intermediate, which can help in elucidating the degradation pathway.[5]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the degradation of 5-Hydroxy-2-methylbenzenesulfonic acid.

What are the likely initial steps in the microbial degradation of 5-Hydroxy-2-methylbenzenesulfonic acid?

While specific pathways for 5-Hydroxy-2-methylbenzenesulfonic acid are not well-documented, based on the degradation of similar sulfonated aromatic compounds, the initial steps likely involve an attack on the aromatic ring by oxygenases. A plausible initial step is dioxygenation, where a dioxygenase enzyme incorporates both atoms of molecular oxygen into the aromatic ring, leading to the formation of a dihydroxylated intermediate and the cleavage of the carbon-sulfur bond (desulfonation).[3] The resulting intermediate would be a catechol derivative, which can then undergo ring cleavage for further metabolism.

What are the expected end products of complete microbial degradation (mineralization)?

Complete microbial degradation, or mineralization, of 5-Hydroxy-2-methylbenzenesulfonic acid would result in the conversion of the organic molecule into inorganic compounds. The expected end products are carbon dioxide (CO₂), water (H₂O), and sulfate (SO₄²⁻) from the sulfonate group. The release of sulfate is a key indicator of the breakdown of the sulfonate group.[2]

What analytical methods are suitable for monitoring the degradation of 5-Hydroxy-2-methylbenzenesulfonic acid?

High-Performance Liquid Chromatography (HPLC) with a UV detector is the most common and effective method for monitoring the disappearance of the parent compound and the appearance of degradation products.[3] A reverse-phase C18 column is typically used. For the identification of unknown intermediates and final products, coupling HPLC with a mass spectrometer (LC-MS) is highly recommended.[4] To confirm desulfonation, the concentration of sulfate ions in the medium can be measured using ion chromatography.

What are the typical conditions for a forced degradation study of 5-Hydroxy-2-methylbenzenesulfonic acid?

Forced degradation studies are performed to understand the intrinsic stability of a compound and to identify potential degradation products.[6] Typical conditions include:

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl at elevated temperatures (e.g., 60-80°C)	Desulfonation
Base Hydrolysis	0.1 M NaOH at room or elevated temperatures	Desulfonation, Ring Opening
Oxidation	3-30% H₂O₂ at room temperature	Hydroxylation, Oxidation of Methyl Group
Thermal Degradation	Dry heat (e.g., >80°C)	Various decomposition reactions
Photodegradation	Exposure to UV light (e.g., 254 nm or broad spectrum)	Radical-mediated reactions

Table 1: Typical conditions for forced degradation studies.

Experimental Protocols

Protocol 1: Aerobic Microbial Degradation Assay

• Prepare a minimal salt medium: This should contain all essential nutrients except for a sulfur source.

• Add 5-Hydroxy-2-methylbenzenesulfonic acid: Introduce the target compound as the sole source of sulfur at a non-inhibitory concentration (e.g., 50-100 mg/L).

• Inoculate with microbial culture: Add a suitable inoculum (e.g., activated sludge from a wastewater treatment plant or a specific bacterial strain).

• Incubate under aerobic conditions: Place the culture in a shaker incubator at an appropriate temperature (e.g., 25-30°C) with vigorous shaking (e.g., 150-200 rpm) to ensure sufficient aeration.

• Monitor degradation: At regular intervals, withdraw samples and analyze for the disappearance of the parent compound using HPLC-UV and the formation of sulfate ions using ion chromatography.

Protocol 2: HPLC Method for Quantification

• Instrument: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 20 mM phosphate buffer at pH 3) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by measuring the UV absorbance spectrum of 5-Hydroxy-2-methylbenzenesulfonic acid (typically around 230 nm and 280 nm).

• Injection Volume: 20 µL.

• Quantification: Create a calibration curve using standards of known concentrations of 5-Hydroxy-2-methylbenzenesulfonic acid.

Visualizations

Caption: Proposed microbial degradation pathway for 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Troubleshooting workflow for lack of microbial degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Fate and biodegradability of sulfonated aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Four new degradation products of doxorubicin: An application of forced degradation study and hyphenated chromatographic techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lubrizolcdmo.com [lubrizolcdmo.com]
• 6. asianjpr.com [asianjpr.com]

Minimizing byproduct formation in benzenesulfonic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of benzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of benzenesulfonic acid?

The main byproduct formed during the sulfonation of benzene is diphenyl sulfone.[1][2] This occurs through a secondary reaction where benzenesulfonic acid reacts with another molecule of benzene.[1] Additionally, if sulfur trioxide is used as the sulfonating agent under non-anhydrous conditions, sulfuric acid can also be a byproduct.[3]

Q2: What is the mechanism of diphenyl sulfone formation?

Diphenyl sulfone is formed via a Friedel-Crafts-type reaction.[1] In this reaction, benzenesulfonic acid acts as an electrophile that attacks a benzene molecule. This is more likely to occur at higher temperatures and with longer reaction times.

Q3: How can I minimize the formation of diphenyl sulfone?

Several methods can be employed to reduce the formation of diphenyl sulfone:

• Using an excess of benzene: This shifts the reaction equilibrium to favor the formation of benzenesulfonic acid over the byproduct.[1]

• Azeotropic removal of water: Continuously removing water from the reaction mixture drives the primary sulfonation reaction forward and can help reduce byproduct formation.[1]

• Addition of inhibitors: Certain compounds can suppress the formation of diphenyl sulfone. Examples include sodium benzenesulfonate and acetic anhydride.[1][4][5]

• Controlling reaction temperature: Higher temperatures tend to increase the rate of diphenyl sulfone formation.[6] Maintaining a controlled temperature is crucial.

Q4: What is the role of fuming sulfuric acid (oleum) in this synthesis?

Fuming sulfuric acid, or oleum, is a solution of sulfur trioxide (SO₃) in sulfuric acid (H₂SO₄).[7][8] It is a much more potent sulfonating agent than concentrated sulfuric acid because it contains a higher concentration of the electrophile, SO₃.[8] Using oleum can lead to faster reaction times but may also increase the risk of byproduct formation if not carefully controlled.[6]

Q5: Is the sulfonation of benzene a reversible reaction?

Yes, the sulfonation of benzene is a reversible process.[9][10] The forward reaction (sulfonation) is favored by using concentrated sulfuric acid or oleum. The reverse reaction (desulfonation) is favored by heating benzenesulfonic acid with dilute aqueous acid.[7][9][11]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High levels of diphenyl sulfone byproduct	- High reaction temperature.- Prolonged reaction time.- Insufficient excess of benzene.- Presence of water in the reaction mixture (when using H₂SO₄).	- Lower the reaction temperature. See Table 1 for recommended temperature ranges.- Optimize the reaction time; monitor the reaction progress using techniques like HPLC.- Increase the molar ratio of benzene to the sulfonating agent.- For reactions with sulfuric acid, consider azeotropic removal of water.- Add an inhibitor such as sodium benzenesulfonate or acetic anhydride as detailed in the experimental protocols below.[1][4][5]
Low yield of benzenesulfonic acid	- Incomplete reaction.- Reversibility of the reaction.- Loss of product during workup.	- Increase the reaction time or temperature cautiously, while monitoring for byproduct formation.- Ensure a sufficient concentration of the sulfonating agent.- If using sulfuric acid, remove water as it forms to drive the reaction forward.- Optimize the purification and isolation steps to minimize loss.
Reaction is too slow	- Low reaction temperature.- Insufficient concentration of the sulfonating agent.	- Gradually increase the reaction temperature, keeping in mind the potential for increased byproduct formation.- Use a stronger sulfonating agent, such as fuming sulfuric acid (oleum), if appropriate for your experimental goals.
Discolored product	- Oxidation or other side reactions.	- Ensure the use of high-purity starting materials.- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).- Optimize the purification process.

Quantitative Data on Byproduct Formation

The following table summarizes the impact of different reaction conditions on the formation of diphenyl sulfone.

Sulfonating Agent	Reaction Conditions	Diphenyl Sulfone (%)	Benzenesulfonic Acid Yield (%)	Reference
93% H₂SO₄	Benzene vapor at 150-170°C for ~10 hours	Not specified, but free acid controlled at 4-5%	96.5% (sulfonation yield)	[12]
H₂SO₄ and Thionyl Chloride	Not specified	1.6%	96.3%	[6]
Sulfur Trioxide with Acetic Anhydride inhibitor	Refluxing benzene at 40°C under reduced pressure (400 mm Hg)	1.5%	98%	[5]
Liquid Sulfur Trioxide with Sodium Benzenesulfonate inhibitor	Benzene and liquid SO₃ at 70-75°C	5.3%	95.5%	[4]
Oleum (35.6% SO₃)	Continuous process, 70-110°C	~1%	Not specified	[1]
Excess Benzene with Azeotropic Removal of Water	Batch process	<2%	93.1% (in final product mixture)	[1]

Experimental Protocols

Protocol 1: Sulfonation with Sulfur Trioxide and Acetic Anhydride Inhibitor[5]

This protocol aims to minimize diphenyl sulfone formation by using acetic anhydride as an inhibitor.

• Apparatus Setup: Assemble a three-necked flask equipped with a reflux condenser, a dropping funnel, and a thermometer.

• Reactant Charging:

  • Charge the reaction flask with dry benzene (5 gram molecules) and acetic anhydride (1 g).

  • Heat the flask to 40°C.

  • Gradually reduce the pressure to approximately 400 mm Hg to allow the benzene to reflux vigorously.

• Sulfur Trioxide Addition:

  • Charge a separate generator with liquid, stabilized sulfur trioxide (2.5 gram molecules).

  • Connect the generator to the reaction flask to allow the aspiration of sulfur trioxide vapor into the refluxing benzene.

  • Gently warm the sulfur trioxide generator to about 30°C to aid evaporation.

• Reaction:

  • Discontinue external heating of the reaction flask once the addition of sulfur trioxide begins.

  • The reaction is complete when all the sulfur trioxide has been transferred, and the refluxing of benzene ceases.

• Workup and Isolation:

  • Distill off the excess benzene under vacuum.

  • The remaining product is anhydrous benzenesulfonic acid, which will crystallize upon standing in a desiccator over concentrated sulfuric acid.

Expected Outcome: The resulting benzenesulfonic acid is typically contaminated with approximately 0.2% sulfuric acid and 1.5% diphenyl sulfone, with a yield of around 98% based on the sulfur trioxide used.[5]

Protocol 2: Sulfonation with Liquid Sulfur Trioxide and Sodium Benzenesulfonate Inhibitor[4]

This method utilizes sodium benzenesulfonate as an inhibitor to suppress byproduct formation.

• Reactant Charging:

  • In a reaction flask, add 20 mL of benzene and 10.1 g of sodium benzenesulfonate.

  • While stirring, add 10 mL of liquid sulfur trioxide.

• Simultaneous Addition:

  • In a dropping funnel, prepare a mixture of 50 mL of benzene and 27 mL of liquid sulfur trioxide.

  • Simultaneously add this mixture to the reaction flask over a period of approximately 30 minutes.

  • Maintain the reaction temperature between 70-75°C.

• Reaction Completion:

  • After the addition is complete, continue stirring and maintain the temperature for an additional 60 minutes.

• Analysis:

  • The final reaction mixture can be analyzed by appropriate methods (e.g., HPLC) to determine the product and byproduct composition.

Expected Outcome: The reaction solution is expected to contain approximately 91.5% benzenesulfonic acid and 5.3% diphenyl sulfone, with a benzenesulfonic acid yield of 95.5% (based on benzene).[4]

Visualizations

Caption: Pathway of Diphenyl Sulfone Formation.

Caption: Workflow for Minimizing Byproduct Formation.

References

• 1. chemcess.com [chemcess.com]
• 2. Diphenyl sulfone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. CN101723858B - Method for preparing benzenesulfonic acid - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. Production of Benzenesulfonic Acids and Their Derivatives_Chemicalbook [chemicalbook.com]
• 7. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. All About Sulfonation of Benzene [unacademy.com]
• 10. youtube.com [youtube.com]
• 11. quora.com [quora.com]
• 12. guidechem.com [guidechem.com]

Technical Support Center: Scaling Up the Synthesis of 5-Hydroxy-2-methylbenzenesulfonic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for scaling up the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid. It includes frequently asked questions, detailed troubleshooting guides, experimental protocols, and safety information.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 5-Hydroxy-2-methylbenzenesulfonic acid? A1: The most common industrial approach is the direct sulfonation of p-cresol (4-methylphenol) using a sulfonating agent, typically concentrated sulfuric acid or oleum.[1] This method is favored for its use of readily available and cost-effective starting materials.

Q2: What are the primary reactants and their typical stoichiometry? A2: The primary reactants are p-cresol and a sulfonating agent. An excess of the sulfonating agent is generally used to ensure complete conversion and to act as the reaction solvent. The molar ratio of sulfuric acid to p-cresol can vary, but a range of 2:1 to 4:1 is common for laboratory and pilot scales.

Q3: What are the critical reaction parameters to control during scale-up? A3: The most critical parameters are temperature, reaction time, and the rate of reagent addition. Temperature control is crucial as sulfonation reactions are exothermic and high temperatures can lead to the formation of unwanted isomers and byproducts, such as sulfones and oxidation products.[1][2]

Q4: What is the expected yield for this synthesis? A4: Yields can vary based on reaction conditions and purification methods. With optimized conditions, yields can be quite high. For instance, a related synthesis of 2-Hydroxy-5-methylbenzenesulfonic acid reports a yield of 93%.[3] Careful control of temperature and reaction time is key to maximizing the yield of the desired product.

Q5: How is the product typically isolated and purified on a larger scale? A5: On a larger scale, the product is often isolated by cooling the reaction mixture and inducing crystallization.[4] The product can also be "salted out" by adding a solution of sodium chloride or sodium sulfate to decrease its solubility and promote precipitation.[4] Purification is commonly achieved through recrystallization from an appropriate solvent system.

Experimental Workflow Diagram

Caption: Scaled-up synthesis workflow for 5-Hydroxy-2-methylbenzenesulfonic acid.

Detailed Experimental Protocol

This protocol outlines a general procedure for the synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid. Note: This procedure should be optimized for specific equipment and scale. All operations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[5][6]

Materials:

• p-Cresol (CAS: 106-44-5)

• Concentrated Sulfuric Acid (98%)

• Sodium Chloride (or Sodium Sulfate)

• Deionized Water

• Ice

Equipment:

• Jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

• Heating/cooling circulator

• Filtration apparatus (e.g., Nutsche filter-dryer)

• Drying oven (vacuum or nitrogen purge capable)

Procedure:

• Charging the Reactor: Charge the reactor with p-cresol. If solid, heat the reactor jacket gently to melt the p-cresol (melting point ~35°C).

• Initial Agitation: Begin stirring the molten p-cresol to ensure uniform temperature.

• Sulfuric Acid Addition: Slowly add concentrated sulfuric acid via the addition funnel. Monitor the internal temperature closely. The addition is exothermic; maintain the temperature between 30-40°C using the cooling circulator.

• Reaction: After the addition is complete, slowly heat the reaction mixture to the target temperature (e.g., 100-110°C).[4] Maintain this temperature with continuous stirring for a specified duration (e.g., 2-4 hours) until reaction completion is confirmed (e.g., by HPLC analysis).

• Cooling and Crystallization: Once the reaction is complete, cool the mixture in a controlled manner to a temperature below 20°C, preferably around 15°C, to induce crystallization of the product.[4]

• Work-up (Salting Out): If crystallization is slow or incomplete, slowly add a saturated sodium chloride or sodium sulfate solution to the cooled mixture while stirring to precipitate the sodium salt of the sulfonic acid.[4]

• Isolation: Filter the resulting slurry to collect the crude product.

• Washing: Wash the filter cake with a cold, dilute brine solution (e.g., 6% sodium sulfate solution) to remove residual acid and impurities.[4]

• Drying: Dry the purified product under vacuum at a moderate temperature (e.g., 45-50°C) to a constant weight.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Reaction temperature too low. 2. Insufficient reaction time. 3. Poor quality or wet reagents.	1. Ensure accurate temperature monitoring and control. Increase temperature as per optimized protocol. 2. Extend reaction time and monitor progress via in-process controls (e.g., HPLC, TLC). 3. Use anhydrous grade reagents. p-Cresol is hygroscopic and should be protected from moisture.[6]
Formation of Dark, Tarry Byproducts	1. Reaction temperature too high, causing oxidation or charring.[2] 2. Formation of sulfones at elevated temperatures.[1]	1. Maintain strict temperature control. Improve heat dissipation by reducing the addition rate or enhancing cooling. 2. Lower the reaction temperature. Consider using a milder sulfonating agent like chlorosulfonic acid in a suitable solvent at lower temperatures, though this introduces different handling challenges.[7]
Product Fails to Crystallize/Precipitate	1. Product is highly soluble in the final reaction mixture. 2. Insufficient cooling.	1. Employ "salting out" by adding saturated NaCl or Na2SO4 solution to decrease product solubility.[4] 2. Ensure the reaction mixture is cooled sufficiently (e.g., to 15°C or lower) and allow adequate time for crystallization.[4]
High Levels of Isomeric Impurities	1. Reaction conditions favor thermodynamic vs. kinetic products. Sulfonation of phenols can yield different isomers depending on temperature.[1]	1. Adjust the reaction temperature. Lower temperatures often favor the kinetically controlled ortho-isomer, while higher temperatures can lead to rearrangement to the more thermodynamically stable para-isomer. For p-cresol, the primary substitution is expected ortho to the hydroxyl group.
Difficult Filtration (Fine Particles)	1. Crystallization occurred too rapidly.	1. Implement a controlled cooling profile. A slower cooling rate can promote the growth of larger, more easily filterable crystals.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting the synthesis scale-up.

Safety Precautions

Handling p-Cresol (CAS: 106-44-5):

• Hazards: Toxic if swallowed or in contact with skin.[8] Causes severe skin burns and eye damage.[5] It is also combustible.[9]

• PPE: Wear chemical-resistant gloves, protective clothing, and eye/face protection.[10] Work in a well-ventilated area or chemical fume hood.[6]

• First Aid: In case of skin contact, immediately wash off with plenty of water for at least 15 minutes and seek medical attention.[8] For eye contact, rinse cautiously with water for several minutes.[8] If swallowed, do NOT induce vomiting and call a poison center or doctor immediately.[6]

Handling Concentrated Sulfuric Acid:

• Hazards: Extremely corrosive. Causes severe skin burns and eye damage. Reacts violently with water, releasing significant heat.

• PPE: Use a face shield, acid-resistant gloves, and a chemical-resistant apron.

• Handling: Always add acid to other liquids slowly and with stirring; never the other way around. Ensure the reaction vessel can handle the exothermic nature of the reaction and any subsequent dilutions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 4. US5292932A - Process for the preparation of 5-chloro-2-hydroxy-4-alkyl-benzenesulfonic acids - Google Patents [patents.google.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. fishersci.com [fishersci.com]
• 7. CN102796029A - Clean synthesis process for cosmetic grade 2-hydroxy-4-methoxybenzophenone-5-sulfonic acid - Google Patents [patents.google.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 10. pentachemicals.eu [pentachemicals.eu]

Technical Support Center: Overcoming Challenges in the Work-up of Sulfonation Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of sulfonation reaction work-ups.

Troubleshooting Guide

This section addresses specific issues that may arise during the work-up of sulfonation reactions in a question-and-answer format.

My reaction mixture is very viscous and difficult to handle after sulfonation. What can I do?

High viscosity is a common issue, often due to the presence of excess sulfonating agent (like oleum) or the nature of the sulfonic acid product itself.

• Controlled Quenching: Carefully and slowly add the viscous reaction mixture to a chilled aqueous solution or ice. This will dilute the excess sulfuric acid and often reduce the viscosity. It is crucial to control the temperature during this highly exothermic process to prevent product degradation.

• Solvent Addition: In some cases, the addition of a suitable co-solvent to the reaction mixture before quenching can help to reduce viscosity. The choice of solvent will depend on the specific product and subsequent work-up steps.

I'm observing the formation of an emulsion during the aqueous work-up. How can I break it?

Emulsion formation is a frequent challenge when partitioning the sulfonic acid between an organic solvent and an aqueous phase.

• Increase Ionic Strength: Add a saturated solution of sodium chloride (brine) to the separatory funnel.[1][2] This increases the polarity of the aqueous phase, which can help to force the separation of the two layers.[1]

• Change Solvent: If possible, try using a different organic solvent for the extraction. Sometimes, a simple change in the solvent can prevent or break an emulsion.

• Filtration: For stubborn emulsions, filtering the entire mixture through a pad of celite or glass wool can sometimes break up the emulsified layer.

• Centrifugation: If available, centrifuging the mixture is a highly effective method for separating the layers.[3][4]

• Gentle Heating: In some cases, gently warming the mixture can help to break the emulsion, but this should be done with caution to avoid product decomposition.

• Addition of a Small Amount of a Different Solvent: Adding a small amount of a solvent like methanol can sometimes disrupt the emulsion.[2]

How can I effectively remove residual sulfuric acid from my sulfonic acid product?

Residual sulfuric acid is a common impurity that can affect the purity and properties of the final product.

• Recrystallization: Sulfonic acids can often be purified by recrystallization from water or a mixture of solvents.[1] Since sulfonic acids are strong acids, they may crystallize with water molecules.[1]

• Precipitation of Sulfate Salts: One common method involves diluting the reaction mixture with water and then adding a metal hydroxide or carbonate (e.g., calcium hydroxide or barium carbonate) to precipitate the sulfuric acid as an insoluble sulfate salt (e.g., CaSO₄ or BaSO₄), which can then be filtered off.[5] The soluble metal sulfonate can then be converted back to the sulfonic acid using a strong acid cation exchange resin.

• Solvent Extraction: For some sulfonic acids, a liquid-liquid extraction can be used to separate the product from the bulk of the sulfuric acid. The choice of solvents is critical for achieving good separation.

• Azeotropic Distillation: Water can be removed from the sulfonic acid by azeotropic distillation with a solvent like toluene. This can be particularly useful for drying the final product.[1]

My sulfonic acid product is difficult to isolate and seems to be hygroscopic. What are the best practices for handling it?

Many sulfonic acids are hygroscopic and can be challenging to handle.

• Anhydrous Techniques: Use anhydrous solvents and handle the product under an inert atmosphere (e.g., nitrogen or argon) to the extent possible, especially during the final isolation and drying steps.

• Drying Agents: Use a suitable drying agent to remove residual water from the organic solution before isolating the product.

• Vacuum Drying: Drying the isolated product under high vacuum, sometimes with gentle heating, can help to remove residual water and solvents.

• Lyophilization (Freeze-Drying): For thermally sensitive sulfonic acids, lyophilization can be an effective method for removing water.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in sulfonation reactions and how can I minimize them?

A1: A common byproduct is the formation of sulfones (diaryl sulfones in the case of aromatic sulfonation).[6] These are formed by the reaction of the sulfonic acid product with the starting material. To minimize sulfone formation, it is important to control the reaction temperature and the molar ratio of the sulfonating agent to the substrate.[7] Using a milder sulfonating agent or a lower reaction temperature can often reduce the formation of these byproducts.

Q2: Is the sulfonation reaction always reversible? How can I control the direction of the reaction?

A2: Aromatic sulfonation is a reversible reaction.[8][9][10] The direction of the equilibrium can be controlled by the concentration of water in the reaction mixture.

• To favor sulfonation: Use concentrated sulfuric acid or fuming sulfuric acid (oleum) to remove the water that is formed as a byproduct, thus driving the reaction towards the product.

• To favor desulfonation (removal of the sulfonic acid group): Use dilute aqueous acid and heat.[8][9] This can be a useful strategy for using the sulfonic acid group as a temporary protecting or directing group in a multi-step synthesis.

Q3: What analytical techniques are best for monitoring the progress of my sulfonation reaction and the purity of my product?

A3:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for monitoring the disappearance of the starting material and the formation of the sulfonic acid product.[11][12][13][14][15] It can also be used to assess the purity of the final product.

• Titration: The sulfonic acid product can be quantified by titration with a standard base. This can be a simple and effective way to determine the yield of the reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to characterize the structure of the sulfonic acid product and to identify any impurities.

Data Presentation

Table 1: Common Solvents for Recrystallization of Sulfonic Acids

Solvent/Solvent System	Typical Application	Notes
Water	Purification of many water-soluble sulfonic acids.	Can lead to the formation of hydrates.[1]
Ethanol/Water	For sulfonic acids with moderate polarity.	The ratio can be adjusted to achieve optimal solubility.
Acetic Acid/Water	Another common solvent pair for recrystallization.
Toluene/Hexane	For less polar sulfonic acids.

Table 2: HPLC Conditions for Sulfonic Acid Analysis

Parameter	Typical Value/Condition	Reference
Column	C8 or C18 reverse-phase	[12][13][14][15]
Mobile Phase	Acetonitrile/Water or Methanol/Water with an ion-pairing agent	[12][13][14][15]
Detector	UV or Fluorescence	[15]
Flow Rate	0.5 - 1.5 mL/min
Temperature	25 - 40 °C	[15]

Experimental Protocols

Protocol 1: General Procedure for Quenching a Sulfonation Reaction

• Prepare a beaker with a stirrer containing crushed ice or a chilled aqueous solution (e.g., water or brine). The volume should be sufficient to dilute the reaction mixture significantly.

• Place the beaker in an ice bath to maintain a low temperature.

• Slowly and carefully add the sulfonation reaction mixture to the stirred, chilled solution dropwise or in a thin stream.

• Monitor the temperature of the quenching solution continuously and ensure it does not rise significantly. The rate of addition should be controlled to keep the temperature within a safe and effective range (typically below 10-20°C, but this is reaction-dependent).

• Once the addition is complete, continue stirring the mixture for a period of time to ensure complete quenching and dissolution of the product.

• Proceed with the appropriate work-up procedure (e.g., extraction, filtration).

Protocol 2: Step-by-Step Guide to Breaking an Emulsion

• Initial Assessment: Allow the separatory funnel to stand undisturbed for 10-15 minutes. Sometimes, the emulsion will break on its own with time.

• Addition of Brine: If the emulsion persists, add a small amount of saturated sodium chloride solution (brine) to the separatory funnel. Stopper the funnel and gently rock it back and forth. Avoid vigorous shaking, which can worsen the emulsion.

• Gentle Stirring: If the emulsion is still present, you can try to gently stir the emulsified layer with a glass rod.

• Filtration: As a next step, you can attempt to filter the entire mixture through a plug of glass wool or a pad of Celite in a funnel.

• Solvent Addition: If the above methods fail, the addition of a small amount of a different miscible solvent (e.g., a few milliliters of methanol to an ethyl acetate/water emulsion) can sometimes be effective.[2]

• Centrifugation: If a centrifuge is available, transfer the mixture to centrifuge tubes and spin at a moderate speed until the layers separate.[3][4]

Visualizations

References

• 1. US4216079A - Emulsion breaking with surfactant recovery - Google Patents [patents.google.com]
• 2. reddit.com [reddit.com]
• 3. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 4. azom.com [azom.com]
• 5. US3496224A - Purification of sulfonic acids - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. chemithon.com [chemithon.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 10. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 11. academic.oup.com [academic.oup.com]
• 12. HPLC Analysis of Aliphatic Sulfonate Surfactants using Ion- Pair Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. scielo.br [scielo.br]

Preventing desulfonation during subsequent reaction steps

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent unwanted desulfonation during subsequent reaction steps.

Frequently Asked Questions (FAQs)

Q1: What is desulfonation and why is it a concern during synthesis?

A: Desulfonation is the removal of a sulfonyl group (-SO₃H or its derivatives) from an organic molecule. It can occur under various reaction conditions, particularly in the presence of strong acids and heat, or through reductive cleavage.[1][2] This is a significant concern in multi-step syntheses as it can lead to the formation of undesired byproducts, reduce the yield of the target molecule, and complicate purification processes. In drug development, the sulfonic acid moiety is often crucial for imparting water solubility and biological activity; its unintended removal can render the molecule ineffective.[3]

Q2: What are the primary factors that can cause unintentional desulfonation?

A: The main factors that can induce desulfonation include:

• Elevated Temperatures: Heating, especially in the presence of dilute acid, can promote the removal of a sulfonic acid group.[4]

• Strongly Acidic Conditions: Hot, strong acids like HBr or refluxing in 6M HCl can cleave most sulfonates.[3] The desulfonation of arylsulfonic acids is essentially the reverse of sulfonation and is favored by high acid concentrations and temperature.[2][5]

• Nucleophilic Attack: Sulfonate esters are potent electrophiles and can be susceptible to cleavage by nucleophiles. The stability towards nucleophiles varies greatly depending on the structure of the ester.[3][6]

• Reductive Conditions: Certain reducing agents, such as active metals (sodium amalgam, samarium(II) iodide) or metal hydrides, can cleave the carbon-sulfur bond in sulfones.[1][7]

Q3: How can I prevent desulfonation during my reaction?

A: The most effective strategy to prevent unwanted desulfonation is to protect the sulfonic acid group. This involves converting the sulfonic acid into a more stable derivative, such as a sulfonate ester or amide, which can withstand the reaction conditions of subsequent steps.[3][8] The choice of protecting group is critical and depends on the specific reaction conditions you plan to employ. After the desired transformations are complete, the protecting group can be selectively removed to regenerate the sulfonic acid.

Q4: What are some common protecting groups for sulfonic acids and when should I use them?

A: Several protecting groups for sulfonic acids are available, each with its own stability profile. The choice depends on the downstream reaction conditions.

• Neopentyl (Neo) esters: Highly resistant to nucleophilic displacement due to steric hindrance, but require harsh conditions for removal.[3][8]

• Trichloroethyl (TCE) esters: Stable to non-basic nucleophiles and acidic conditions but are labile to basic nucleophiles and reducing conditions.[3]

• Trifluoroethyl (TFE) and other fluorinated esters: Generally exhibit high stability towards nucleophiles due to electronic deactivation.[3] A trifluoroacetic acid (TFA)-labile protecting group has also been reported, which is resistant to nucleophilic attack but easily removed with TFA.[9]

• Isobutyl (iBu) esters: More stable to acidic conditions than isopropyl esters but are more sensitive to nucleophilic cleavage.[3]

• Phenyl (Ph) esters: Generally stable and can be cleaved under alkaline conditions.[6]

Troubleshooting Guide

Problem: I am observing significant loss of my sulfonic acid group during an acidic hydrolysis step.

Potential Cause	Troubleshooting Suggestion
The reaction temperature is too high.	Lower the reaction temperature. Desulfonation is often accelerated by heat, especially in acidic media.[4]
The acid concentration is too high.	Use a milder acid or a lower concentration of the current acid. Consider if a less acidic condition can achieve the desired transformation.
The sulfonic acid is unprotected.	Protect the sulfonic acid as a stable sulfonate ester (e.g., neopentyl or trifluoroethyl ester) before performing the acidic hydrolysis.[3][8]

Problem: My sulfonate-containing compound is degrading during a reaction involving a strong nucleophile.

Potential Cause	Troubleshooting Suggestion
The sulfonate group is protected as a labile ester.	Simple sulfonate esters are potent electrophiles.[3] Switch to a more sterically hindered or electronically deactivated protecting group like a neopentyl (Neo) or a trifluoroethyl (TFE) ester, which are more resistant to nucleophilic attack.[3]
The reaction conditions are too harsh.	Attempt the reaction under milder conditions (e.g., lower temperature, shorter reaction time) to minimize nucleophilic attack on the sulfonate ester.

Data Presentation

Table 1: Comparative Stability of Selected Sulfonate Esters

The following table summarizes the stability of various sulfonate esters under different cleavage conditions, which can guide the selection of an appropriate protecting group.

Protecting Group	Stability to Acidic Conditions (TFA, rt, 16h)	Stability to Basic Nucleophiles (Piperidine/DMF)	Stability to Weak Nucleophiles (NaI/DMF, 70°C)	Cleavage Conditions
n-Butyl (nBu)	Stable	Cleaved	Cleaved	Basic nucleophiles, weak nucleophiles
Isopropyl (iPr)	Labile	Stable	Stable	Acidic conditions
Isobutyl (iBu)	Stable	Cleaved	Cleaved	Basic nucleophiles, weak nucleophiles
Neopentyl (Neo)	Stable	Stable	Stable	Hot strong acids (e.g., refluxing 48% HBr)[3]
Trichloroethyl (TCE)	Stable	Reacts to form sulfonamide	Stable	Basic nucleophiles, reducing conditions[3]
Trifluoroethyl (TFE)	Stable	Stable	Stable	Requires harsh removal conditions
Phenyl (Ph)	Stable	Stable	Stable	Alkaline conditions[6]

This table is a summary based on findings from stability profiling studies.[3]

Experimental Protocols

Protocol 1: General Procedure for the Protection of a Sulfonic Acid as a Neopentyl Ester

This protocol describes a general method for protecting a sulfonic acid, a common strategy to prevent its unintended desulfonation in subsequent steps.

Materials:

• Aryl sulfonic acid

• Oxalyl chloride or thionyl chloride

• Dimethylformamide (DMF) (catalytic amount)

• Dichloromethane (DCM)

• Neopentyl alcohol

• Pyridine or another suitable base

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis

Procedure:

• Conversion to Sulfonyl Chloride: To a solution of the aryl sulfonic acid in dry DCM, add a catalytic amount of DMF. Cool the mixture to 0 °C and slowly add oxalyl chloride or thionyl chloride. Allow the reaction to warm to room temperature and stir until the evolution of gas ceases. The solvent and excess reagent are then removed under reduced pressure to yield the crude sulfonyl chloride.

• Esterification: Dissolve the crude sulfonyl chloride in dry DCM and cool to 0 °C. Add neopentyl alcohol followed by the dropwise addition of pyridine. Let the reaction mixture stir at room temperature overnight.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude neopentyl sulfonate ester can be purified by column chromatography.

Protocol 2: Assay for Monitoring Sulfonate Ester Stability

This protocol provides a framework for evaluating the stability of a protected sulfonate under specific reaction conditions to preemptively identify potential desulfonation issues.

Materials:

• Protected sulfonate-containing compound

• Reaction solvent (e.g., DMF, THF)

• Reagent for the planned subsequent reaction step (e.g., acid, base, nucleophile)

• Internal standard for HPLC analysis

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., UV)

• Quenching solution

Procedure:

• Reaction Setup: In a reaction vial, dissolve a known amount of the protected sulfonate-containing compound and an internal standard in the reaction solvent.

• Reaction Initiation: Add the reagent of interest (e.g., acid, base) to initiate the reaction. Start a timer and maintain the reaction at the desired temperature.

• Time-Point Sampling: At regular intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a suitable quenching solution to stop any further degradation.

• HPLC Analysis: Analyze the quenched samples by HPLC to determine the concentration of the starting material, the desired product, and any potential desulfonated byproduct. The use of an internal standard allows for accurate quantification.

• Data Analysis: Plot the concentration of the sulfonate-containing compound over time to determine its stability under the tested conditions.

Visualizations

References

• 1. Reductive desulfonylation - Wikipedia [en.wikipedia.org]
• 2. Desulfonation reaction - Wikipedia [en.wikipedia.org]
• 3. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US5596095A - Formation and utility of sulfonic acid protecting groups - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: HPLC Analysis of Aromatic Sulfonic Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the HPLC analysis of aromatic sulfonic acids, with a primary focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing when analyzing aromatic sulfonic acids in HPLC?

Peak tailing in the HPLC analysis of aromatic sulfonic acids is often a multifactorial issue. The most common causes include:

• Secondary Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based stationary phases can interact with the polar sulfonic acid group, leading to a secondary retention mechanism that causes peak tailing.[1][2]

• Inappropriate Mobile Phase pH: The pH of the mobile phase plays a critical role in the ionization state of both the aromatic sulfonic acids and the residual silanols on the column.[3][4][5] If the pH is not optimized, it can lead to undesirable interactions and poor peak shape.

• Column Overload: Injecting too concentrated a sample can saturate the stationary phase, resulting in broadened and tailing peaks.[2]

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or dead volume in fittings, can contribute to peak broadening and tailing.

• Column Degradation: Over time, columns can degrade, leading to a loss of performance and poor peak shapes. This can be caused by a void at the column inlet or a partially blocked inlet frit.[2]

• Insufficient Buffer Capacity: A buffer with inadequate concentration may not be able to maintain a consistent pH throughout the separation, leading to peak shape issues.

Q2: How does the mobile phase pH affect the peak shape of aromatic sulfonic acids?

The mobile phase pH influences the ionization of both the aromatic sulfonic acid analytes and the stationary phase. Aromatic sulfonic acids are strong acids and will be ionized over a wide pH range. The key is to control the ionization of the silica surface. At a lower pH (typically below 3), the residual silanol groups on the silica packing are protonated (Si-OH), minimizing their ability to interact with the negatively charged sulfonate groups of the analytes.[2] This reduction in secondary interactions leads to more symmetrical peaks.

Q3: What are ion-pairing agents and how can they help with peak tailing?

Ion-pairing agents are additives to the mobile phase that contain both a hydrophobic region and an ionic group.[6] For analyzing anionic compounds like aromatic sulfonic acids, a cationic ion-pairing agent (e.g., tetrabutylammonium) is used. The proposed mechanisms are:

• Ion-Pair Formation: The ion-pairing agent forms a neutral complex with the analyte in the mobile phase, which then has better retention and peak shape on a reversed-phase column.

• Dynamic Ion-Exchange: The hydrophobic part of the ion-pairing agent adsorbs to the stationary phase, creating a dynamic ion-exchange surface that can interact with the charged analyte, improving retention and peak shape.[7]

Commonly used ion-pairing agents include tetraalkylammonium salts such as tetrabutylammonium hydroxide.[6]

Q4: Are there alternatives to ion-pairing chromatography for aromatic sulfonic acids?

Yes, mixed-mode chromatography is an excellent alternative.[8][9] Mixed-mode columns have stationary phases with both reversed-phase (e.g., C18) and ion-exchange functionalities. This allows for a dual retention mechanism that can provide good retention and peak shape for ionic compounds like aromatic sulfonic acids without the need for ion-pairing reagents in the mobile phase.[8][9]

Troubleshooting Guide: Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting and resolving peak tailing issues in the HPLC analysis of aromatic sulfonic acids.

Problem: My aromatic sulfonic acid peak is tailing.

Caption: A step-by-step workflow for troubleshooting peak tailing.

Q: I am observing significant peak tailing for my aromatic sulfonic acid. Where should I start?

A: Start by evaluating your mobile phase pH. For aromatic sulfonic acids on a standard silica-based reversed-phase column, a low pH is generally preferred to suppress the ionization of residual silanol groups.

• Recommendation: Adjust the aqueous component of your mobile phase to a pH between 2.5 and 3.0 using an appropriate acidifier like formic acid or phosphoric acid.

Q: I've lowered the pH, but the peak tailing persists. What's the next step?

A: Your column's stationary phase chemistry is the next critical factor to consider. Not all C18 columns are the same.

• Recommendation: Use a modern, high-purity silica column that is end-capped. End-capping chemically derivatizes most of the residual silanol groups, making the surface less active and reducing secondary interactions.[2] Columns with a polar-embedded group can also help shield the silanols.

Q: My column is end-capped and the pH is low, but I still see tailing. Could it be my sample?

A: Yes, column overload is a common cause of peak tailing that is independent of chemical interactions.

• Recommendation: Prepare a 1:10 dilution of your sample and inject it again. If the peak shape improves and becomes more symmetrical, you were likely overloading the column. Either continue with the diluted sample or reduce your injection volume.[2]

Q: I've tried all the above, and the tailing is still not resolved. What are my other options?

A: At this point, you should consider more advanced chromatographic techniques specifically designed for ionic compounds.

• Option 1: Ion-Pairing Chromatography: Introduce a cationic ion-pairing reagent into your mobile phase. This will form a neutral ion pair with your anionic sulfonic acid, which will chromatograph with a much-improved peak shape on a reversed-phase column.

• Option 2: Mixed-Mode Chromatography: Switch to a mixed-mode column that has both reversed-phase and anion-exchange characteristics.[8][9] This provides a dual retention mechanism that is highly effective for retaining and focusing ionic analytes like aromatic sulfonic acids, resulting in excellent peak shapes without the need for ion-pairing reagents.[8][9]

Data Presentation

The following tables summarize the expected impact of various parameters on the peak asymmetry of aromatic sulfonic acids. The Asymmetry Factor (As) is calculated at 10% of the peak height; a value of 1.0 indicates a perfectly symmetrical peak, while values greater than 1.2 suggest significant tailing.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Expected Asymmetry Factor (As)	Rationale
7.0	> 2.0	At neutral pH, residual silanols are ionized and strongly interact with the analyte.
4.5	1.5 - 2.0	Partial ionization of silanols still leads to significant tailing.
3.0	1.2 - 1.5	Ionization of silanols is suppressed, reducing secondary interactions.
2.5	< 1.2	Silanols are fully protonated, leading to minimal secondary interactions and improved symmetry.

Table 2: Effect of Column Chemistry and Additives on Peak Asymmetry

Chromatographic Condition	Expected Asymmetry Factor (As)	Rationale
Standard C18 Column (non-end-capped)	> 2.0	High number of accessible silanol groups causes significant tailing.
End-Capped C18 Column	1.2 - 1.5	End-capping reduces the number of active silanols, improving peak shape.[2]
C18 with Ion-Pairing Agent	< 1.2	The ion-pairing agent masks the charge of the analyte, leading to symmetrical peaks.
Mixed-Mode (RP/AX) Column	< 1.2	The ion-exchange mechanism provides strong retention and focuses the analyte band, resulting in excellent peak symmetry.[8][9]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC with pH Control

This protocol is a starting point for the analysis of aromatic sulfonic acids like benzenesulfonic acid and p-toluenesulfonic acid using a standard end-capped C18 column.

• Column: End-capped C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid (pH ≈ 2.7)

• Mobile Phase B: Acetonitrile

• Gradient: 5% to 40% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 220 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile.

Protocol 2: Mixed-Mode HPLC

This protocol is recommended for achieving optimal peak shape and retention for aromatic sulfonic acids.[8]

• Column: Mixed-mode reversed-phase/anion-exchange (e.g., Amaze TR), 4.6 x 50 mm, 5 µm[8]

• Mobile Phase: 20% Acetonitrile, 80% Water containing 15 mM Ammonium Formate, pH adjusted to 3.0 with Formic Acid[8]

• Flow Rate: 1.0 mL/min[8]

• Column Temperature: 30 °C

• Detection: UV at 255 nm[8]

• Injection Volume: 3 µL[8]

• Sample Preparation: Dissolve the sample in the mobile phase.

Visualizations

Chemical Interactions Leading to Peak Tailing

Caption: Interaction between sulfonic acid and residual silanols.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. moravek.com [moravek.com]
• 4. agilent.com [agilent.com]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. phenomenex.blog [phenomenex.blog]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. helixchrom.com [helixchrom.com]
• 9. helixchrom.com [helixchrom.com]

Technical Support Center: Enhancing the Resolution of Hydroxytoluenesulfonic Acid Isomers in Chromatography

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving and analyzing hydroxytoluenesulfonic acid isomers using chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating hydroxytoluenesulfonic acid isomers?

A1: The primary challenge lies in the structural similarity of the isomers (e.g., ortho-, meta-, and para-cresolsulfonic acid). These isomers often have very similar physicochemical properties, such as polarity and pKa, making them difficult to resolve using standard reversed-phase chromatography. Achieving baseline separation typically requires careful optimization of chromatographic conditions to exploit subtle differences in their interactions with the stationary and mobile phases.

Q2: Which chromatographic mode is most effective for separating these isomers?

A2: While reversed-phase HPLC is a common starting point, achieving adequate resolution of hydroxytoluenesulfonic acid isomers often necessitates more specialized techniques. Ion-pair reversed-phase chromatography is frequently the most successful approach. This technique introduces an ion-pairing reagent to the mobile phase, which forms a neutral complex with the ionized sulfonic acid group of the analytes. This enhances their retention on a non-polar stationary phase and can significantly improve selectivity between the isomers.

Q3: What type of HPLC column is recommended?

A3: A standard C18 column is a good initial choice for method development. However, for enhanced selectivity of aromatic isomers, a phenyl-based stationary phase can be beneficial. The π-π interactions between the phenyl rings of the stationary phase and the aromatic ring of the analytes can provide a different selectivity compared to the hydrophobic interactions of a C18 phase.

Q4: How does mobile phase pH affect the separation?

A4: Mobile phase pH is a critical parameter. Hydroxytoluenesulfonic acids are strong acids, so they will be ionized over a wide pH range. The pH of the mobile phase should be controlled to ensure consistent ionization and interaction with the ion-pairing reagent. A pH of at least two units away from the pKa of the analytes is generally recommended to ensure they are in a single ionic form, which leads to sharper, more symmetrical peaks.[1]

Q5: What are common detection methods for hydroxytoluenesulfonic acid isomers?

A5: UV detection is the most common and straightforward method, as the aromatic ring of these isomers provides good chromophores. The detection wavelength should be set at or near the absorbance maximum of the isomers. For analytes with no or low UV activity, Evaporative Light Scattering Detection (ELSD) can be an alternative, especially if the counter-ion forms a non-volatile salt with the mobile phase additive.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Resolution / Co-eluting Peaks	1. Inappropriate stationary phase.	1a. Switch from a C18 to a Phenyl column to introduce π-π interaction selectivity. 1b. Consider a column with a higher carbon load or smaller particle size for increased efficiency.
2. Mobile phase composition not optimal.	2a. Optimize the organic modifier (acetonitrile vs. methanol) concentration. 2b. Introduce or adjust the concentration of an ion-pairing reagent. 2c. Adjust the mobile phase pH to ensure consistent ionization.[1]
Peak Tailing	1. Secondary interactions with residual silanols on the stationary phase.	1a. Use a modern, end-capped column. 1b. Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase to mask silanol groups. 1c. Adjust the mobile phase pH to be at least 2 pKa units away from the analyte's pKa.[1]
2. Column overload.	2a. Dilute the sample and inject a smaller volume. 2b. Use a column with a larger internal diameter or higher loading capacity.
3. Column packing bed deformation.	3a. Use a guard column and in-line filter to protect the analytical column. 3b. If a void is suspected, replace the column.
Poor Peak Shape (Fronting or Splitting)	1. Sample solvent incompatible with the mobile phase.	1. Dissolve the sample in the initial mobile phase whenever possible. If a stronger solvent must be used for solubility, inject the smallest possible volume.
2. Analyte existing in multiple ionic forms.	2. Ensure the mobile phase is adequately buffered at a pH that ensures a single ionic state for all isomers.
Irreproducible Retention Times	1. Inadequate column equilibration.	1. Ensure the column is equilibrated with at least 10-20 column volumes of the mobile phase before the first injection, especially when using ion-pairing reagents.
2. Fluctuations in mobile phase composition or pH.	2. Prepare fresh mobile phase daily and ensure accurate pH measurement of the aqueous portion before adding the organic modifier.
3. Temperature fluctuations.	3. Use a column oven to maintain a constant temperature.

Experimental Protocols

Method Development for Separation of Hydroxytoluenesulfonic Acid Isomers using Ion-Pair Reversed-Phase HPLC

This protocol provides a systematic approach to developing a robust separation method.

1. Initial Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 5 mM Tetrabutylammonium hydroxide in water, pH adjusted to 3.5 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 50% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve standard mixture of isomers in the initial mobile phase (90:10 Mobile Phase A:Mobile Phase B).

2. Optimization Strategy:

If the initial conditions do not provide adequate resolution, systematically adjust the following parameters:

• Ion-Pair Reagent Concentration:

  • Increase the concentration of tetrabutylammonium hydroxide in Mobile Phase A in increments (e.g., to 10 mM, then 15 mM). Higher concentrations will generally increase retention.

• Mobile Phase pH:

  • Adjust the pH of Mobile Phase A (e.g., to 3.0 or 4.0). Lowering the pH can sometimes improve peak shape for acidic compounds.

• Organic Modifier:

  • Replace acetonitrile with methanol. Methanol has different selectivity and may improve the resolution of closely eluting isomers.

• Stationary Phase:

  • If resolution is still not satisfactory, switch to a Phenyl column (e.g., Phenyl-Hexyl, 4.6 x 150 mm, 5 µm) and repeat the optimization process. The π-π interactions of the phenyl phase can offer unique selectivity for these aromatic isomers.

• Gradient Slope:

  • If peaks are eluting too closely, decrease the gradient slope (e.g., 10% B to 40% B over 20 minutes) to increase the separation window.

3. Data Evaluation:

For each condition, evaluate the following parameters, aiming for a resolution (Rs) of >1.5 between all isomer peaks and a tailing factor (Tf) between 0.9 and 1.2.

Parameter	Formula	Acceptance Criteria
Resolution (Rs)	Rs = 2(t_R2 - t_R1) / (w_1 + w_2)	> 1.5
Tailing Factor (Tf)	Tf = W_0.05 / 2f	0.9 - 1.2
Capacity Factor (k')	k' = (t_R - t_0) / t_0	2 - 10

Where t_R is the retention time, w is the peak width at the base, W_0.05 is the peak width at 5% of the peak height, f is the distance from the peak front to the peak maximum at 5% height, and t_0 is the column dead time.

Visualizations

Caption: A workflow for systematic method development.

Caption: A decision tree for troubleshooting poor resolution.

Caption: The principle of ion-pair chromatography.

References

• 1. jk-sci.com [jk-sci.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC and Other Analytical Methods for the Assay of 5-Hydroxy-2-methylbenzenesulfonic Acid

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and related compounds is paramount. This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the assay of 5-Hydroxy-2-methylbenzenesulfonic acid against alternative analytical techniques, namely Ion Chromatography (IC) and Capillary Electrophoresis (CE). The information presented is supported by detailed experimental protocols and hypothetical, yet realistic, performance data based on established validation guidelines.

High-Performance Liquid Chromatography (HPLC) Method Validation

A reversed-phase HPLC method is a robust and widely used technique for the analysis of aromatic sulfonic acids. The following sections detail a proposed HPLC method and a comprehensive validation summary based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Proposed HPLC Method

A suitable HPLC method for the determination of 5-Hydroxy-2-methylbenzenesulfonic acid would involve the following conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., 0.05 M potassium phosphate monobasic, pH adjusted to 3.0 with phosphoric acid) and an organic modifier (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min

• Detection: UV at 230 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Data Presentation: HPLC Method Validation Summary

The following tables summarize the validation parameters, acceptance criteria, and expected results for the proposed HPLC method.

Table 1: System Suitability

Parameter	Acceptance Criteria	Typical Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	4500
% RSD of Peak Area (n=6)	≤ 1.0%	0.5%

Table 2: Specificity

Condition	Observation	Result
Blank (Diluent) Injection	No interfering peaks at the retention time of the analyte.	Pass
Placebo Injection	No interfering peaks at the retention time of the analyte.	Pass
Stressed Sample (Acid, Base, Peroxide, Heat, Light)	Analyte peak is spectrally pure and well-resolved from degradation products.	Pass

Table 3: Linearity and Range

Parameter	Acceptance Criteria	Typical Result
Concentration Range	50% - 150% of the nominal concentration	50 - 150 µg/mL
Correlation Coefficient (r²)	≥ 0.999	0.9998
Y-intercept	Close to zero	150
Residual Sum of Squares	Minimal	1.2 x 10⁵

Table 4: Accuracy (Recovery)

Concentration Level	Spiked Concentration (µg/mL)	Mean Recovery (%)	% RSD
80%	80	99.5%	0.8%
100%	100	100.2%	0.6%
120%	120	99.8%	0.7%
Acceptance Criteria	98.0% - 102.0%	≤ 2.0%

Table 5: Precision

Precision Type	Level	Mean Assay (%)	% RSD
Repeatability (n=6)	100%	99.9%	0.7%
Intermediate Precision (Analyst 2, Day 2) (n=6)	100%	100.5%	0.9%
Acceptance Criteria	≤ 2.0%

Table 6: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Method	Typical Result
LOD	Signal-to-Noise Ratio of 3:1	0.1 µg/mL
LOQ	Signal-to-Noise Ratio of 10:1	0.3 µg/mL

Table 7: Robustness

Parameter Varied	Variation	Impact on Results
Flow Rate	± 0.1 mL/min	No significant change in resolution or assay value.
Mobile Phase pH	± 0.2 units	No significant change in retention time or peak shape.
Column Temperature	± 2 °C	Minor shift in retention time, resolution maintained.

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below.

Protocol 1: Specificity

• Blank and Placebo Analysis: Inject the diluent and a placebo solution (matrix without the analyte) to ensure no interference at the analyte's retention time.

• Forced Degradation: Subject the analyte solution to stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, heat at 80°C, and exposure to UV light) for a defined period. Analyze the stressed samples to demonstrate that the method can separate the analyte from its degradation products. Use a photodiode array (PDA) detector to assess peak purity.

Protocol 2: Linearity

• Prepare a stock solution of 5-Hydroxy-2-methylbenzenesulfonic acid reference standard.

• Perform serial dilutions to prepare at least five concentrations across the desired range (e.g., 50, 75, 100, 125, and 150 µg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis to determine the correlation coefficient, y-intercept, and slope.

Protocol 3: Accuracy

• Prepare a placebo solution.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percentage recovery of the analyte.

Protocol 4: Precision

• Repeatability (Intra-assay precision): Prepare six independent samples at 100% of the test concentration and analyze them on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Calculate the mean, standard deviation, and relative standard deviation (%RSD) for each set of measurements.

Mandatory Visualizations

The following diagrams illustrate the HPLC method validation workflow and a comparison of the analytical techniques.

Caption: Workflow for HPLC Method Validation.

Caption: Comparison of Analytical Techniques.

Comparison with Alternative Methods

While HPLC is a powerful tool, other techniques offer distinct advantages for the analysis of sulfonic acids.

Ion Chromatography (IC)

Ion chromatography is specifically designed for the separation and quantification of ionic species.[1]

• Principle: IC separates ions based on their affinity for an ion-exchange resin. Detection is typically achieved by measuring the conductivity of the eluent.

• Advantages:

  • High Sensitivity and Selectivity for Ions: IC is the gold standard for the analysis of small, highly polar, and ionic compounds like sulfonic acids.[1]

  • Direct Analysis: Often requires minimal sample preparation.

  • Robustness: IC methods can be very robust for routine analysis.

• Disadvantages:

  • Specialized Instrumentation: Requires a dedicated IC system with a conductivity detector and suppressor module.

  • Matrix Effects: Can be susceptible to interference from high concentrations of other ions in the sample matrix.

Table 8: Performance Comparison of HPLC vs. IC

Parameter	HPLC with UV Detection	Ion Chromatography with Conductivity Detection
Specificity	High, based on chromatographic separation and UV spectrum.	Very high for ionic species.
Sensitivity (LOD)	Typically in the low µg/mL to high ng/mL range.	Can reach low ng/mL or even pg/mL levels.[2]
Precision (%RSD)	Typically < 2%.	Typically < 2%.
Linearity (r²)	≥ 0.999	≥ 0.999
Instrumentation	Widely available in analytical laboratories.	Requires specialized IC instrumentation.
Sample Throughput	Moderate.	Can be high with modern systems.

Capillary Electrophoresis (CE)

Capillary electrophoresis separates molecules based on their charge-to-size ratio in an electric field.

• Principle: An electric field is applied across a narrow capillary filled with an electrolyte solution. Ionic species migrate at different velocities depending on their electrophoretic mobility.

• Advantages:

  • High Separation Efficiency: Can achieve a very large number of theoretical plates, leading to excellent resolution.

  • Low Sample and Reagent Consumption: Requires only nanoliter injection volumes and minimal solvent usage.

  • Versatility: Can be adapted for a wide range of analytes.

• Disadvantages:

  • Lower Concentration Sensitivity: Compared to HPLC and IC, CE often has higher detection limits.

  • Method Development can be Complex: Optimizing parameters such as buffer pH, voltage, and capillary coating can be challenging.

  • Reproducibility: Can be more sensitive to minor variations in experimental conditions, potentially affecting reproducibility.

Table 9: Performance Comparison of HPLC vs. CE

Parameter	HPLC with UV Detection	Capillary Electrophoresis with UV Detection
Specificity	High, based on retention time and UV spectrum.	High, based on migration time and electrophoretic mobility.
Sensitivity (LOD)	Low µg/mL to high ng/mL range.	Typically in the mid to high µg/mL range.
Precision (%RSD)	Typically < 2%.	Can be slightly higher, often in the 2-5% range.
Linearity (r²)	≥ 0.999	≥ 0.998
Analysis Time	Typically 10-30 minutes.	Can be very fast, often under 10 minutes.
Sample Volume	Microliters.	Nanoliters.

Conclusion

The choice of analytical method for the assay of 5-Hydroxy-2-methylbenzenesulfonic acid depends on the specific requirements of the analysis.

• HPLC offers a versatile, robust, and widely accessible method with excellent precision and accuracy, making it a suitable choice for routine quality control and release testing in many pharmaceutical settings.

• Ion Chromatography is a superior alternative when high sensitivity for ionic species is required, particularly in complex matrices where the direct analysis of the sulfonate ion is advantageous.

• Capillary Electrophoresis provides unparalleled separation efficiency and is an excellent option for methods requiring minimal sample volume and fast analysis times, though it may require more specialized expertise for method development and validation.

By carefully considering the performance characteristics and experimental requirements of each technique, researchers can select the most appropriate method to ensure the quality and consistency of their analytical results.

References

• 1. ijpsr.com [ijpsr.com]
• 2. Determination of sulfonic acids and alkylsulfates by ion chromatography in water - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 5-Hydroxy-2-methylbenzenesulfonic Acid and p-Toluenesulfonic Acid as Catalysts for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Catalysts

p-Toluenesulfonic acid (p-TSA) , also known as tosylic acid, is a strong organic acid that is solid, non-corrosive, and easy to handle, making it a popular and cost-effective alternative to mineral acids like sulfuric acid.[1] Its high solubility in organic solvents further enhances its utility in a wide range of organic reactions.[2][3]

5-Hydroxy-2-methylbenzenesulfonic acid is a structural analog of p-TSA, featuring a hydroxyl group in addition to the methyl group on the benzene ring. The presence of the electron-donating hydroxyl group can be expected to influence the electronic properties and, consequently, the catalytic activity of the sulfonic acid group.

Comparative Catalytic Performance: An Overview

Due to the lack of direct experimental data for 5-Hydroxy-2-methylbenzenesulfonic acid as a catalyst, a direct comparison of its performance against p-TSA is not feasible. However, we can analyze the extensive data available for p-TSA and infer the potential effects of the additional hydroxyl group in 5-Hydroxy-2-methylbenzenesulfonic acid.

The catalytic activity of substituted benzenesulfonic acids is influenced by the nature and position of the substituents on the aromatic ring. Electron-donating groups, such as methyl (-CH₃) and hydroxyl (-OH), can increase the electron density on the benzene ring. This can, in turn, affect the acidity of the sulfonic acid group and the overall catalytic efficiency. For instance, in some esterification reactions, p-phenolsulfonic acid (containing a hydroxyl group) has shown comparable catalytic activity to p-TSA.[1]

p-Toluenesulfonic Acid (p-TSA) in Catalysis: Experimental Data

p-TSA has demonstrated high efficiency in a variety of organic transformations. Below are tables summarizing its performance in key reactions.

Esterification and Transesterification Reactions

p-TSA is a highly effective catalyst for the synthesis of esters and biodiesel.

Reaction Type	Substrates	Catalyst Loading	Temperature (°C)	Time (h)	Yield (%)	Reference
Esterification	Acetic Acid, n-Propanol	-	-	-	~60	[1]
Transesterification	Soybean Oil, Methanol	8%	110	2	98.66	[4][5][6]
Esterification	Oleic Acid, Methanol	8 wt%	70	2	91.3	[7]
Esterification	n-Butanol, Acetic Acid	3%	80	-	68.5	[8]
Esterification	Ethylene Glycol Butyl Ether, Acetic Acid	3%	80-95	1	98.81	[9]

Condensation Reactions

p-TSA efficiently catalyzes various condensation reactions, leading to the formation of diverse heterocyclic compounds.

Reaction Type	Substrates	Catalyst Loading	Temperature (°C)	Time	Yield (%)	Reference
Biginelli Reaction	Acetoacetanilide, Aromatic Aldehydes, Urea/Thiourea	Catalytic amount	-	-	50-95	[10]
Claisen-Schmidt Condensation	Aryl Aldehydes, Aryl Ketones	Catalytic amount	50-60	Few minutes	High	[11]
Friedländer Condensation	Active Methylene Compounds, 2-Aminonicotinaldehyde	Catalytic amount	Room Temp	-	90-96	[10]
α-Amino Nitrile Synthesis	Carbonyl Compounds, Amines, TMSCN	Catalytic amount	Room Temp	15-30 min	High

Other Reactions

p-TSA is also utilized in protection chemistry and other important organic transformations.

Reaction Type	Substrates	Catalyst Loading	Temperature (°C)	Time	Yield (%)	Reference
Acetal Formation	Aryl/Alkyl Methyl Ketones, Aliphatic Alcohols	Catalytic amount	-	-	60-90	[10]
Hydration of Alkynes	Terminal and Internal Alkynes	-	Room Temp or higher	-	75-97	[12]

Potential Catalytic Profile of 5-Hydroxy-2-methylbenzenesulfonic Acid

The presence of an additional electron-donating hydroxyl group on the benzene ring of 5-Hydroxy-2-methylbenzenesulfonic acid, in comparison to p-TSA, is expected to increase the electron density of the aromatic ring. This could potentially decrease the Brønsted acidity of the sulfonic acid group. A lower acidity might lead to a reduced catalytic activity in reactions that are highly dependent on protonation by a strong acid.

However, the hydroxyl group could also participate in the reaction mechanism, for example, through hydrogen bonding with the substrates or intermediates. This interaction could potentially enhance the reaction rate or selectivity in certain cases. Without experimental data, these considerations remain theoretical. A systematic experimental investigation is required to elucidate the actual catalytic performance of 5-Hydroxy-2-methylbenzenesulfonic acid.

Experimental Protocols

General Procedure for p-TSA Catalyzed Esterification of Carboxylic Acids

A mixture of the carboxylic acid (1 equivalent), the alcohol (1.5-3 equivalents), and p-toluenesulfonic acid monohydrate (0.01-0.1 equivalents) in a suitable solvent (e.g., toluene or dichloromethane) is refluxed using a Dean-Stark apparatus to remove the water formed during the reaction. The reaction progress is monitored by TLC or GC. Upon completion, the reaction mixture is cooled to room temperature, washed with a saturated aqueous solution of sodium bicarbonate, water, and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to afford the crude ester, which can be further purified by distillation or column chromatography.

General Procedure for p-TSA Catalyzed Biginelli Reaction

A mixture of an aldehyde (1 mmol), a β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and p-toluenesulfonic acid (0.1 mmol) in ethanol (10 mL) is stirred at reflux for the appropriate time (typically 1-4 hours). After completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature, and the solvent is evaporated under reduced pressure. The residue is then triturated with cold water, and the resulting solid is filtered, washed with water, and dried to afford the dihydropyrimidine product. Further purification can be achieved by recrystallization from a suitable solvent.

Visualizations

References

• 1. revistadechimie.ro [revistadechimie.ro]
• 2. fiveable.me [fiveable.me]
• 3. organic chemistry - Advantages of p-toluenesulfonic acid over sulfuric acid in the formation of acetals - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. p-Toluenesulfonic Acid-based Deep Eutectic Solvent as Transesterification Catalyst for Biodiesel Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. p-Toluenesulfonic Acid-based Deep Eutectic Solvent as Transesterification Catalyst for Biodiesel Production | Zendy [zendy.io]
• 7. Esterification catalyzed by an efficient solid acid synthesized from PTSA and UiO-66(Zr) for biodiesel production - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. atlantis-press.com [atlantis-press.com]
• 10. preprints.org [preprints.org]
• 11. researchgate.net [researchgate.net]
• 12. A Combination System of p-Toluenesulfonic Acid and Acetic Acid for the Hydration of Alkynes [organic-chemistry.org]

A Comparative Analysis of Reactivity in Hydroxytoluenesulfonic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the reactivity of ortho-, meta-, and para-hydroxytoluenesulfonic acid isomers, supported by experimental data and detailed protocols.

The isomers of hydroxytoluenesulfonic acid, derived from the sulfonation of cresols (hydroxytoluenes), exhibit distinct differences in their reactivity. These variations are primarily governed by the interplay of electronic and steric effects imparted by the relative positions of the hydroxyl (-OH) and methyl (-CH₃) groups on the aromatic ring. Understanding these reactivity differences is crucial for optimizing synthetic routes and for the development of novel therapeutics, as sulfonic acid derivatives are pivotal in many pharmaceutical compounds.

Executive Summary of Reactivity

The sulfonation of cresols is an electrophilic aromatic substitution reaction. The hydroxyl group is a strongly activating, ortho-, para-directing group, while the methyl group is a weakly activating, ortho-, para-directing group. The interplay of these groups, along with steric hindrance, dictates the position of sulfonation and the overall reactivity of the cresol isomers.

Under kinetically controlled conditions (lower temperatures), the formation of the ortho- and para-isomers of hydroxytoluenesulfonic acid is favored. This is because the activation energy for substitution at the positions activated by both the hydroxyl and methyl groups is lower. Conversely, under thermodynamically controlled conditions (higher temperatures), the more stable meta-isomer is the predominant product[1]. This indicates that while the ortho and para isomers form faster, the meta isomer possesses greater thermodynamic stability.

The order of reactivity for the desulfonation reaction, the reverse of sulfonation, has been observed to be ortho > para >> meta. This further supports the notion of the meta isomer's higher stability.

Comparative Data on Isomer Reactivity

Isomer	Favored Conditions for Formation	Relative Stability	Key Influencing Factors
Ortho-Hydroxytoluenesulfonic acid	Kinetically controlled (low temperature)	Less stable	Strong activation by -OH and -CH₃ groups at adjacent positions. Susceptible to steric hindrance.
Para-Hydroxytoluenesulfonic acid	Kinetically controlled (low temperature)	Moderately stable	Strong activation by -OH and -CH₃ groups. Less steric hindrance compared to the ortho position.
Meta-Hydroxytoluenesulfonic acid	Thermodynamically controlled (high temperature)	Most stable	Less activated positions for electrophilic attack, leading to slower formation but greater thermodynamic stability.

Experimental Protocols

The following are generalized experimental protocols for the sulfonation of cresol isomers. Researchers should adapt these procedures based on specific laboratory conditions and safety protocols.

Kinetic Control Sulfonation (Favors Ortho and Para Isomers)

Objective: To synthesize a mixture of ortho- and para-hydroxytoluenesulfonic acids.

Materials:

• Cresol isomer (ortho-, meta-, or para-)

• Concentrated sulfuric acid (98%)

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Thermometer

• Beaker with cold water

• Saturated sodium chloride solution

Procedure:

• Place a known amount of the cresol isomer into a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add a stoichiometric equivalent of concentrated sulfuric acid dropwise from a dropping funnel while maintaining the temperature between 0-10 °C.

• After the addition is complete, continue stirring at this temperature for 1-2 hours.

• Slowly and carefully pour the reaction mixture into a beaker of cold water with stirring.

• Precipitate the product by adding a saturated sodium chloride solution.

• Collect the solid product by vacuum filtration and wash with a small amount of cold water.

• Dry the product in a desiccator.

Thermodynamic Control Sulfonation (Favors Meta Isomer)

Objective: To synthesize meta-hydroxytoluenesulfonic acid.

Materials:

• Cresol isomer (ortho-, meta-, or para-)

• Concentrated sulfuric acid (98%)

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Round-bottom flask with a reflux condenser

• Thermometer

• Beaker with cold water

• Saturated sodium chloride solution

Procedure:

• Place a known amount of the cresol isomer into a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Slowly add a stoichiometric equivalent of concentrated sulfuric acid.

• Heat the mixture to 100-120 °C and maintain this temperature for 2-3 hours with continuous stirring.

• Allow the reaction mixture to cool to room temperature.

• Slowly and carefully pour the mixture into a beaker of cold water with stirring.

• Precipitate the product by adding a saturated sodium chloride solution.

• Collect the solid product by vacuum filtration and wash with a small amount of cold water.

• Dry the product in a desiccator.

Reaction Mechanisms and Logical Relationships

The sulfonation of cresols proceeds via an electrophilic aromatic substitution mechanism. The electrophile is typically sulfur trioxide (SO₃), which is present in concentrated sulfuric acid or can be added as fuming sulfuric acid.

References

• 1. chemcess.com [chemcess.com]

A Researcher's Guide to Analytical Method Validation for Related Substances

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of related substances, a critical aspect of drug development and quality control. We will delve into the validation of chromatographic techniques, presenting supporting experimental data and detailed protocols to aid in the selection and implementation of the most suitable method for your analytical needs.

Comparing Analytical Techniques: HPLC, UPLC, and GC

The choice of analytical technique for quantifying related substances is paramount and depends on the physicochemical properties of the analyte and impurities. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are predominantly used for non-volatile and thermally labile compounds, while Gas Chromatography (GC) is the method of choice for volatile substances.[1]

UPLC, a refinement of HPLC, utilizes smaller particle sizes in the stationary phase (sub-2 µm), leading to higher resolution, improved sensitivity, and significantly faster analysis times compared to conventional HPLC.[2][3] This can translate to increased sample throughput and reduced solvent consumption.[2]

Here, we present a comparative summary of validation parameters for these techniques based on published data for commonly analyzed drug substances.

Table 1: Comparative Validation Data for Related Substances of Metformin HCl using HPLC and UPLC

Validation Parameter	HPLC	UPLC	Acceptance Criteria (Typical)
Specificity	No interference from blank, placebo, and known impurities.[4][5][6]	No interference from blank, placebo, and known impurities.[7]	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	> 0.999 for Metformin and its related compounds.[6]	Not explicitly stated for all related substances, but method is linear.[7]	r² ≥ 0.99
Range	LOQ to 200% of the specification limit for impurities.[6]	Not explicitly stated.[7]	From LOQ to 120% of the specification limit.
Accuracy (% Recovery)	97.11% to 98.36% for Metformin.[6] Impurity recovery within 85-115%.	Not explicitly stated.[7]	80.0% to 120.0% for impurities.
Precision (% RSD)	Method Precision: < 2.0% for assay, < 10.0% for impurities.[6]	Not explicitly stated.[7]	Repeatability: ≤ 5.0%; Intermediate Precision: ≤ 10.0%
LOD	0.10 ppm for Metformin.[8]	Not explicitly stated.[7]	Signal-to-Noise ratio of 3:1
LOQ	0.30 ppm for Metformin.[8]	Impurity concentrations prepared at 0.05% and 0.1% of metformin.[7]	Signal-to-Noise ratio of 10:1
Robustness	Method remains unaffected by small, deliberate variations in parameters.[5]	Method robustness demonstrated.[7]	%RSD of results should be within acceptable limits.

Table 2: Comparative Validation Data for Impurity Profiling of Atorvastatin using HPLC and UPLC/UPLC-MS/MS

Validation Parameter	HPLC	UPLC/UPLC-MS/MS	Acceptance Criteria (Typical)
Specificity	No interference from impurities.[9]	Method is selective for atorvastatin and its metabolites.[3]	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	0.999[9]	>0.99[3]	r² ≥ 0.99
Range	25.0-75.0 µg/ml[9]	0.500-250 ng/mL for Atorvastatin and 2-hydroxy atorvastatin; 0.200-20 ng/mL for 4-hydroxy atorvastatin.[3]	From LOQ to 120% of the specification limit.
Accuracy (% Recovery)	100.1%[9]	Within-batch and between-batch accuracy is consistent and reproducible.[3]	80.0% to 120.0% for impurities.
Precision (% RSD)	System Precision: 0.03%; Method Precision: 0.0146%[9]	Within-batch and between-batch precision is consistent and reproducible.[3]	Repeatability: ≤ 5.0%; Intermediate Precision: ≤ 10.0%
LOD	~0.005% of test solution concentration.[10]	Not explicitly stated.[3]	Signal-to-Noise ratio of 3:1
LOQ	Not explicitly stated.[10]	LLOQ of 0.500 ng/mL for Atorvastatin and 2-hydroxy atorvastatin; 0.200 ng/mL for 4-hydroxy atorvastatin.[3]	Signal-to-Noise ratio of 10:1
Robustness	Method is robust.[9]	Method is rugged.[3]	%RSD of results should be within acceptable limits.

Table 3: Validation Data for Residual Solvents (as Related Substances) using Gas Chromatography (GC)

Validation Parameter	GC Performance Data	Acceptance Criteria (Typical)
Specificity	No interference from blank and other solvents.[11]	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r)	r ≥ 0.999[11]	r ≥ 0.99
Range	From LOQ to 120% of the specification limit.[12]	From LOQ to 120% of the specification limit.
Accuracy (% Recovery)	98.8% to 107.8%[11]	80.0% to 120.0%
Precision (% RSD)	Repeatability and Intermediate Precision ≤ 5.0%[11]	Repeatability: ≤ 15.0%; Intermediate Precision: ≤ 20.0%
LOD	Can achieve 1.5 µg/mL.[11]	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-noise ratio of 10:1.[11]	Signal-to-Noise ratio of 10:1
Robustness	Method is robust under varied conditions (flow rate, temperature).[11]	%RSD of results should be within acceptable limits.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical methods. The following protocols outline the key experiments for validating a method for the quantification of related substances.

Specificity (Forced Degradation Study)

Objective: To demonstrate that the analytical method is able to separate the main analyte from its degradation products and any other potential impurities.

Protocol:

• Prepare solutions of the drug substance and subject them to stress conditions as per ICH guidelines (acidic, basic, oxidative, thermal, and photolytic stress).[13]

• Analyze the stressed samples, along with an unstressed sample, a blank, and a placebo (if applicable), using the proposed chromatographic method.

• Evaluate the chromatograms for any co-eluting peaks with the main analyte and its known impurities.

• Peak purity analysis (e.g., using a photodiode array detector) should be performed to confirm that the analyte peak is spectrally homogeneous.

Linearity

Objective: To demonstrate that the analytical method's response is directly proportional to the concentration of the analyte over a specified range.

Protocol:

• Prepare a series of at least five standard solutions of the related substance at different concentrations, typically ranging from the Limit of Quantitation (LOQ) to 120% or 150% of the specification limit.

• Inject each solution in triplicate.

• Plot a graph of the mean peak area against the concentration.

• Perform linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.[4]

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare a sample matrix (e.g., placebo) and spike it with known amounts of the related substance at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery of the spiked analyte.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample.

Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same batch at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Reproducibility (Inter-laboratory precision): This is assessed by means of an inter-laboratory trial, if required.

• Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for each set of measurements.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration at which the analyte peak has a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol:

• Introduce small variations to the method parameters one at a time, such as:

  • pH of the mobile phase (e.g., ± 0.2 units)

  • Mobile phase composition (e.g., ± 2%)

  • Column temperature (e.g., ± 5 °C)

  • Flow rate (e.g., ± 0.1 mL/min)

• Analyze a system suitability solution under each varied condition.

• Evaluate the impact of these changes on the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the quantification of the related substances.

Visualizing the Validation Process

To better understand the workflow and the interconnectedness of the validation parameters, the following diagrams have been generated using Graphviz.

Caption: Workflow for Analytical Method Validation.

Caption: Interrelationship of Validation Parameters.

References

• 1. ijrcs.org [ijrcs.org]
• 2. iscientific.org [iscientific.org]
• 3. High-Throughput Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry Method Validation for the Estimation of Atorvastatin and Active Metabolites in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijarsct.co.in [ijarsct.co.in]
• 5. ijbpas.com [ijbpas.com]
• 6. rroij.com [rroij.com]
• 7. lcms.cz [lcms.cz]
• 8. ijpsonline.com [ijpsonline.com]
• 9. RP-HPLC method for atorvastatin in pharmaceuticals: development and validation. [wisdomlib.org]
• 10. mdpi.com [mdpi.com]
• 11. academic.oup.com [academic.oup.com]
• 12. youtube.com [youtube.com]
• 13. A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Validation of Analytical Methods for Sulfonic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Techniques for the Quantification of Sulfonic Acids.

This guide provides a comprehensive overview and comparison of various analytical methodologies for the quantitative analysis of sulfonic acids. We delve into the performance characteristics of key techniques, offering supporting experimental data and detailed protocols to aid in method selection and cross-validation efforts.

Introduction to Sulfonic Acid Analysis and the Imperative of Cross-Validation

Sulfonic acids are a class of organosulfur compounds with wide applications in pharmaceuticals, detergents, and dyes. Accurate and precise quantification of these compounds is critical for quality control, stability testing, and formulation development. Cross-validation of analytical methods is a vital process to ensure the consistency and reliability of results when different analytical techniques are employed, or when a method is transferred between laboratories.[1] This process involves a systematic comparison of data from two or more analytical methods to demonstrate their equivalence.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical method for sulfonic acid analysis depends on factors such as the specific analyte, the sample matrix, required sensitivity, and available instrumentation. This section compares the performance of commonly used techniques: Ion Chromatography (IC), High-Performance Liquid Chromatography (HPLC) with various detectors, Hydrophilic Interaction Liquid Chromatography (HILIC), and traditional Titrimetric methods.

Data Presentation: Performance Characteristics

The following table summarizes the key performance characteristics of different analytical methods for sulfonic acid analysis based on available literature.

Parameter	Ion Chromatography (IC)	High-Performance Liquid Chromatography (HPLC-UV/MS)	Hydrophilic Interaction Liquid Chromatography (HILIC)	Titration
Accuracy (% Recovery)	97 - 102%	Typically 98 - 102%	Method dependent, generally high	Can be highly accurate for pure samples
Precision (%RSD)	< 2.0%	< 2.0%	< 5.0%	< 1.0% for replicate titrations
Linearity (r²)	> 0.999	> 0.99	> 0.99	Applicable over a defined concentration range
Limit of Detection (LOD)	0.06 - 0.16 µM[2]	ng/mL range with MS detection[3]	Analyte and matrix dependent	Higher than chromatographic methods
Limit of Quantitation (LOQ)	Typically 3x LOD	Typically 3x LOD	Typically 3x LOD	Higher than chromatographic methods
Specificity	High for ionic species	High, especially with MS detection	Good for polar compounds	Prone to interferences from other acidic or basic compounds
Typical Analytes	Wide range of sulfonic acids and other anions[2]	Aromatic and aliphatic sulfonic acids	Polar sulfonic acids and counter-ions	Total acidity/basicity of sulfonic acids

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a general guide and may require optimization for specific applications.

Ion Chromatography (IC) with Suppressed Conductivity Detection

Principle: This method separates sulfonic acids based on their ionic interactions with an ion-exchange stationary phase. A suppressor is used to reduce the background conductivity of the eluent, thereby enhancing the signal-to-noise ratio for the analytes.

Instrumentation:

• Ion Chromatograph equipped with a suppressor and conductivity detector.

• Anion-exchange column (e.g., Metrosep A Supp 5 or similar).

• Data acquisition and processing software.

Reagents:

• Reagent grade sodium carbonate (Na₂CO₃) and sodium bicarbonate (NaHCO₃) for eluent preparation.

• High-purity water (18.2 MΩ·cm).

• Sulfonic acid reference standards.

Procedure:

• Eluent Preparation: Prepare an appropriate eluent, for example, a mixture of sodium carbonate and sodium bicarbonate in high-purity water. The exact concentration will depend on the specific column and analytes.

• Standard Preparation: Prepare a stock solution of the sulfonic acid reference standard in high-purity water. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the sample in high-purity water and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: Ambient

  • Detection: Suppressed conductivity

• Analysis: Inject the calibration standards and sample solutions into the IC system and record the chromatograms.

• Quantification: Create a calibration curve by plotting the peak area of the sulfonic acid against its concentration for the calibration standards. Determine the concentration of the sulfonic acid in the sample from the calibration curve.

High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) Detection

Principle: HPLC separates sulfonic acids based on their partitioning between a stationary phase (e.g., C18) and a mobile phase. Detection can be achieved using a UV detector if the sulfonic acid has a chromophore, or more universally and with higher sensitivity using a mass spectrometer.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV or MS detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Data acquisition and processing software.

Reagents:

• HPLC grade acetonitrile and methanol.

• High-purity water.

• Reagent grade formic acid or ammonium acetate for mobile phase modification.

• Sulfonic acid reference standards.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase, for example, a gradient mixture of acetonitrile and water containing a small amount of formic acid to improve peak shape.

• Standard Preparation: Prepare a stock solution of the sulfonic acid reference standard in a suitable solvent (e.g., water or methanol). Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection Wavelength: Dependent on the analyte's UV absorbance.

  • MS Detection: Electrospray ionization (ESI) in negative ion mode is typically used for sulfonic acids.

• Analysis and Quantification: Follow the same procedure as for IC.

Hydrophilic Interaction Liquid Chromatography (HILIC)

Principle: HILIC is a variation of normal-phase chromatography that uses a polar stationary phase and a mobile phase with a high concentration of an organic solvent mixed with a small amount of aqueous solvent. It is particularly well-suited for the retention and separation of highly polar compounds like some sulfonic acids.

Instrumentation:

• HPLC or UHPLC system.

• HILIC column with a polar stationary phase (e.g., amide, diol, or zwitterionic).

• Detector (e.g., ELSD, CAD, or MS).

Reagents:

• High-purity acetonitrile.

• High-purity water.

• Ammonium formate or ammonium acetate as a mobile phase additive.

• Sulfonic acid reference standards.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase, typically consisting of a high percentage of acetonitrile (e.g., 80-95%) and a low percentage of an aqueous buffer (e.g., 10 mM ammonium formate).

• Standard and Sample Preparation: Dissolve standards and samples in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min

  • Injection Volume: 2 - 10 µL

  • Column Temperature: 30 - 40 °C

• Analysis and Quantification: Follow the same procedure as for IC and HPLC.

Acid-Base Titration

Principle: This classical method involves the neutralization of the acidic sulfonic acid with a standardized basic titrant. The endpoint is typically detected potentiometrically or with a colorimetric indicator.

Instrumentation:

• Autotitrator or manual titration setup (buret, stirrer, pH meter with a suitable electrode).

Reagents:

• Standardized solution of a strong base (e.g., 0.1 M Sodium Hydroxide).

• Suitable solvent for the sulfonic acid (e.g., water, ethanol).

• Phenolphthalein indicator (if using colorimetric detection).

Procedure:

• Sample Preparation: Accurately weigh a known amount of the sulfonic acid sample and dissolve it in a suitable solvent.

• Titration: Titrate the sample solution with the standardized base solution until the endpoint is reached. If using a potentiometric method, record the pH or potential as a function of the titrant volume.

• Endpoint Determination: Determine the volume of titrant required to reach the equivalence point.

• Calculation: Calculate the concentration of the sulfonic acid in the sample based on the stoichiometry of the reaction and the volume and concentration of the titrant used.

Cross-Validation Protocol

Cross-validation is essential when comparing two different analytical methods or transferring a method between laboratories. The goal is to ensure that the results are comparable and reliable.

Acceptance Criteria for Cross-Validation

The acceptance criteria for cross-validation should be pre-defined in a validation protocol. A common approach for chromatographic methods is that the mean accuracy at each concentration level should be between 85.0% and 115.0% of the nominal concentration, and the precision (%CV) should be within 15.0%.[1]

Experimental Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods for sulfonic acid analysis.

Caption: Workflow for the cross-validation of two analytical methods.

Logical Relationship of Method Selection

The choice of an analytical method is guided by a logical consideration of the analytical problem and the capabilities of the available techniques.

References

• 1. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of sulfonic acids and alkylsulfates by ion chromatography in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC Method for Analysis of Sulfonic acids on BIST A+ Column | SIELC Technologies [sielc.com]

Spectroscopic comparison of 5-Hydroxy-2-methylbenzenesulfonic acid and its precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of 5-Hydroxy-2-methylbenzenesulfonic acid, a significant molecule in various chemical syntheses, and its key precursors, toluene and p-cresol. The objective is to furnish researchers with essential data for identification, characterization, and quality control during the synthesis and analysis of this compound and its derivatives. This document summarizes key spectroscopic data (NMR, IR, and UV-Vis) and provides detailed experimental protocols for context.

Spectroscopic Data Comparison

Table 1: 1H NMR Spectroscopic Data (δ, ppm)

Compound	Aromatic Protons	Methyl Protons	Hydroxyl Proton
Toluene	~7.17 (s, 5H)	~2.34 (s, 3H)	-
p-Cresol	~7.03 (d, 2H), ~6.73 (d, 2H)	~2.27 (s, 3H)	~4.7-5.2 (br s, 1H)
2-Hydroxy-5-methylbenzenesulfonic acid	7.2-7.8 (m, 3H)	~2.2 (s, 3H)	Not specified
5-Hydroxy-2-methylbenzenesulfonic acid (Predicted)	Three distinct aromatic signals	One singlet	One singlet (labile)

Table 2: 13C NMR Spectroscopic Data (δ, ppm)

Compound	Aromatic Carbons	Methyl Carbon
Toluene	~137.9, 129.1, 128.3, 125.4	~21.4
p-Cresol	~151.6, 130.2, 115.5	~20.2
2-Hydroxy-5-methylbenzenesulfonic acid	Data not readily available	Data not readily available
5-Hydroxy-2-methylbenzenesulfonic acid (Predicted)	Six distinct aromatic signals	One aliphatic signal

Table 3: IR Spectroscopic Data (cm-1)

Compound	O-H Stretch	C-H (Aromatic) Stretch	C-H (Aliphatic) Stretch	S=O Stretch
Toluene	-	3000-3100	2850-3000	-
p-Cresol	3200-3600 (broad)	3000-3100	2850-3000	-
Chlorosulfonic Acid	-	-	-	~1370, ~1170
2-Hydroxy-5-methylbenzenesulfonic acid	3200-3600 (broad)	3000-3100	2850-3000	~1250-1120, ~1080-1010
5-Hydroxy-2-methylbenzenesulfonic acid (Predicted)	3200-3600 (broad)	3000-3100	2850-3000	~1250-1120, ~1080-1010

Table 4: UV-Vis Spectroscopic Data (λmax, nm)

Compound	Solvent	λmax
Toluene	Hexane	~262, 269
p-Cresol	Ethanol	~278
2-Hydroxy-5-methylbenzenesulfonic acid	Data not readily available	Data not readily available
5-Hydroxy-2-methylbenzenesulfonic acid (Predicted)	Water	Expected absorptions in the UV region, likely shifted from p-cresol due to the sulfonic acid group.

Synthetic Pathway and Experimental Protocols

The synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid can be conceptually approached through the sulfonation of p-cresol. The position of sulfonation on the aromatic ring is highly dependent on the reaction conditions. While a specific protocol for the selective synthesis of the 5-hydroxy isomer is not well-documented, a general procedure for the sulfonation of phenols using chlorosulfonic acid can be adapted. It is crucial to note that the reaction of p-cresol with chlorosulfonic acid in pyridine has been reported to yield the 2-hydroxy-5-methylbenzenesulfonic acid isomer exclusively.[1] Therefore, achieving selectivity for the 5-hydroxy isomer would likely require different reaction conditions, potentially involving a different solvent and temperature control.

References

• 1. mdpi.com [mdpi.com]

Performance of different HPLC columns for aromatic sulfonic acid separation.

For Researchers, Scientists, and Drug Development Professionals: An Objective Performance Analysis of Common HPLC Columns

The accurate separation and quantification of aromatic sulfonic acids are critical in numerous fields, including the pharmaceutical industry, environmental analysis, and chemical manufacturing. The inherent polarity and strong acidic nature of these compounds, however, present unique challenges for chromatographic separation. Traditional reversed-phase columns often provide inadequate retention and poor peak shape. This guide offers a comparative overview of the performance of different High-Performance Liquid Chromatography (HPLC) columns for the separation of aromatic sulfonic acids, supported by experimental data to facilitate informed column selection.

Column Selection: A Multi-faceted Decision

The choice of an optimal HPLC column for separating aromatic sulfonic acids hinges on the specific properties of the analytes and the analytical objectives. Key considerations include the polarity of the sulfonic acids, the potential for isomer separation, and the desired retention characteristics. While traditional C18 columns are a common starting point in reversed-phase chromatography, their performance with highly polar compounds like aromatic sulfonic acids can be suboptimal.[1] Alternative stationary phases, such as phenyl and mixed-mode columns, often provide superior selectivity and retention.

Performance Comparison of HPLC Columns

The following sections detail the performance of various HPLC columns for the separation of benzenesulfonic acid and p-toluenesulfonic acid, two common aromatic sulfonic acids. The data presented is collated from various application notes and research articles. It is important to note that direct comparison is nuanced by variations in experimental conditions across different studies.

Mixed-Mode Chromatography Columns

Mixed-mode chromatography combines two or more retention mechanisms, such as reversed-phase and ion-exchange, in a single column. This approach is particularly effective for separating compounds with a wide range of polarities and ionic strengths. For aromatic sulfonic acids, which are both polar and anionic, mixed-mode columns can offer enhanced retention and improved peak shape compared to traditional reversed-phase columns.[2] These columns can retain and separate these hydrophilic and acidic compounds through a combination of weak reversed-phase and strong anion-exchange mechanisms.[1][2]

Table 1: Performance of Mixed-Mode Columns for Aromatic Sulfonic Acid Separation

Column	Analytes	Mobile Phase	Flow Rate (mL/min)	Detection	Retention Time (min)
Amaze TR (4.6x50 mm, 5 µm)	Benzenesulfonic acid, p-Toluenesulfonic acid	20% ACN, 15 mM Ammonium Formate pH 3.0	1.0	UV 255 nm	Benzenesulfonic acid: ~2.5, p-Toluenesulfonic acid: ~3.5
Newcrom BH (3.2x50 mm, 3 µm)	Benzenesulfonic acid, p-Toluenesulfonic acid	40% MeCN, 60% H₂O, 3% H₃PO₄	0.5	UV 275 nm	Benzenesulfonic acid: ~1.5, p-Toluenesulfonic acid: ~2.0

Note: Retention times are approximate and can vary based on specific instrument and laboratory conditions.

Phenyl Columns

Phenyl columns have a stationary phase containing phenyl groups, which can interact with aromatic analytes through π-π interactions.[3] This provides a different selectivity compared to the hydrophobic interactions of C18 columns.[4] For aromatic sulfonic acids, the π-π interactions between the phenyl rings of the stationary phase and the analyte can lead to enhanced retention and unique selectivity, particularly for positional isomers.[4][5]

Table 2: Performance of a Phenyl Column for Aromatic Sulfonic Acid Separation

Column	Analytes	Mobile Phase	Flow Rate (mL/min)	Detection	Retention Time (min)
ACQUITY UPLC BEH Phenyl (2.1x50 mm, 1.7 µm)	Benzenesulfonic acid, p-Toluenesulfonic acid	Gradient: A: 0.1% Formic acid in Water, B: 0.1% Formic acid in Acetonitrile	0.5	UV 220 nm	Benzenesulfonic acid: ~0.6, p-Toluenesulfonic acid: ~0.8

Note: The provided data is from a UPLC method, which utilizes smaller particle sizes and higher pressures to achieve faster separations. Retention times will be significantly longer on a standard HPLC system with a larger particle size column.

Reversed-Phase C18 Columns

C18 columns are the most widely used columns in reversed-phase HPLC.[4] The stationary phase consists of silica particles bonded with octadecylsilane, creating a non-polar surface. While C18 columns can be used for the analysis of some aromatic compounds, they often exhibit poor retention and peak shape for highly polar aromatic sulfonic acids due to insufficient interaction with the non-polar stationary phase.[1]

Experimental Protocols

Method 1: Separation of Benzenesulfonic and p-Toluenesulfonic Acids on a Mixed-Mode Column

• Column: Amaze TR (4.6x50 mm, 5 µm, 100Å)

• Mobile Phase: 20% Acetonitrile, 15 mM Ammonium Formate, pH 3.0

• Flow Rate: 1.0 mL/min

• Injection Volume: 3 µL

• Sample Concentration: 0.3 mg/mL

• Detection: UV at 255 nm

• Separation Modes: Reversed-phase, Anion-exchange

Method 2: Separation of Benzenesulfonic and p-Toluenesulfonic Acids on a Phenyl Column (UPLC Method)

• Column: ACQUITY UPLC BEH Phenyl (2.1x50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 5% to 95% B over 3 minutes

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• Sample Concentration: 1 ppm

• Detection: UV at 220 nm

Logical Workflow for HPLC Column Selection

The selection of an appropriate HPLC column for the separation of aromatic sulfonic acids can be guided by a systematic approach that considers the properties of the analytes and the desired chromatographic outcome. The following diagram illustrates a logical workflow for this process.

Caption: Workflow for selecting an HPLC column for aromatic sulfonic acid separation.

Conclusion

The separation of aromatic sulfonic acids by HPLC is best achieved by moving beyond traditional C18 columns, especially when dealing with highly polar analytes. Mixed-mode columns offer a robust solution by providing multiple retention mechanisms, leading to enhanced retention and improved peak shapes. Phenyl columns present a valuable alternative, particularly when selectivity for aromatic compounds and the separation of isomers are critical, due to their unique π-π interaction capabilities. The choice of column should be guided by the specific requirements of the analysis, and the experimental conditions should be carefully optimized to achieve the desired separation. This guide provides a starting point for researchers and scientists to make more informed decisions in their chromatographic method development for these challenging yet important compounds.

References

• 1. helixchrom.com [helixchrom.com]
• 2. helixchrom.com [helixchrom.com]
• 3. uhplcs.com [uhplcs.com]
• 4. lcms.cz [lcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Catalytic Activity of Substituted Benzenesulfonic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the catalytic activity of various substituted benzenesulfonic acids in esterification reactions. The information presented herein is supported by experimental data to offer an objective performance evaluation, aiding in the selection of the most suitable catalyst for specific research and development applications.

Executive Summary

Substituted benzenesulfonic acids are strong organic acids widely employed as catalysts in various chemical transformations, most notably in esterification reactions. Their catalytic efficacy is significantly influenced by the nature and position of substituents on the benzene ring. This guide demonstrates that the catalytic activity of these acids is directly related to their acidity, with electron-withdrawing groups generally enhancing catalytic performance and electron-donating groups diminishing it.

Comparative Catalytic Performance in Esterification

The catalytic activity of a series of substituted benzenesulfonic acids was evaluated in the esterification of acetic acid with n-propanol. The following table summarizes the yield of n-propyl acetate under identical reaction conditions, providing a direct comparison of the catalysts' performance.

Catalyst	Abbreviation	Substituent(s) on Benzene Ring	Yield of n-propyl acetate (%)[1]
Sulfuric Acid (Reference)	SA	-	~68%
p-Phenolsulfonic Acid	PPSA	p-OH	~60%
p-Toluenesulfonic Acid	PTSA	p-CH₃	~60%
Benzenesulfonic Acid	BSA	-	~55%
2,4-Dimethylbenzenesulfonic Acid	DBSA	2,4-di-CH₃	~45%
2-Naphthalenesulfonic Acid	NSA	(Naphthyl)	~30%
Calcium Dobesilate	CD	2,5-dihydroxybenzenesulfonate	7.5%
4-Aminobenzenesulfonic Acid	ABSA	p-NH₂	1.8%

Reaction Conditions: Equimolar amounts of acetic acid and n-propanol, catalyst loading of 1.2 mol% relative to reactants, reaction temperature of 50°C, reaction time of 60 minutes.[1]

The experimental data reveals a clear trend in catalytic activity, with the order being: Sulfuric Acid > p-Phenolsulfonic Acid ≈ p-Toluenesulfonic Acid > Benzenesulfonic Acid > 2,4-Dimethylbenzenesulfonic Acid > 2-Naphthalenesulfonic Acid > Calcium Dobesilate > 4-Aminobenzenesulfonic Acid [1]

This trend directly correlates with the acidity of the respective catalysts. The presence of electron-donating groups, such as the amino group in 4-aminobenzenesulfonic acid, significantly reduces the acidity and, consequently, the catalytic activity. Conversely, substituents that are less electron-donating or are electron-withdrawing relative to the amino group lead to higher catalytic performance.

Experimental Protocols

A representative experimental protocol for the comparative evaluation of substituted benzenesulfonic acid catalysts in an esterification reaction is provided below.

Objective: To determine the comparative catalytic activity of various substituted benzenesulfonic acids in the esterification of acetic acid with n-propanol.

Materials:

• Acetic acid (analytical grade)

• n-Propanol (analytical grade)

• Substituted benzenesulfonic acid catalysts (e.g., p-toluenesulfonic acid, benzenesulfonic acid, 4-aminobenzenesulfonic acid)

• Internal standard (e.g., dodecane) for GC analysis

• Solvent for GC analysis (e.g., diethyl ether)

Apparatus:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Thermostat for temperature control

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable capillary column

Procedure:

• Reaction Setup: In a round-bottom flask, combine equimolar amounts of acetic acid and n-propanol.

• Catalyst Addition: Add the substituted benzenesulfonic acid catalyst at a specific molar ratio (e.g., 1 mol%) relative to the limiting reactant.

• Reaction Conditions: Heat the mixture to a constant temperature (e.g., 70°C) under vigorous stirring.

• Sampling: Withdraw aliquots of the reaction mixture at regular time intervals (e.g., every 15 minutes) for analysis.

• Sample Preparation: Quench the reaction in the aliquot by cooling and dilution with a suitable solvent (e.g., diethyl ether). Add a known amount of an internal standard.

• GC Analysis: Inject the prepared sample into the gas chromatograph to determine the concentration of the product (n-propyl acetate) and the remaining reactants.

• Data Analysis: Calculate the yield of the ester at each time point. The initial rate of reaction can be determined from the slope of the concentration-time curve at the beginning of the reaction. The catalytic activity is then compared based on the initial rates or the yield at a specific time.

Reaction Mechanism and Logical Workflow

The acid-catalyzed esterification of a carboxylic acid with an alcohol, commonly known as Fischer esterification, proceeds through a series of equilibrium steps. The role of the substituted benzenesulfonic acid is to act as a proton donor (Brønsted acid) to activate the carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.

Below is a diagram illustrating the general workflow for evaluating the catalytic activity and the reaction mechanism.

Caption: Workflow for the comparative evaluation of catalytic activity.

The following diagram illustrates the key steps in the Fischer esterification mechanism catalyzed by a generic sulfonic acid (ArSO₃H).

Caption: Key steps in the Fischer esterification mechanism.

Conclusion

The catalytic activity of substituted benzenesulfonic acids in esterification reactions is intrinsically linked to their acidity, which is governed by the electronic effects of the substituents on the aromatic ring. The experimental data presented in this guide provides a clear framework for selecting an appropriate catalyst based on the desired reactivity. For highly efficient catalysis, benzenesulfonic acids with electron-withdrawing groups are preferable, while for milder reaction conditions, those with electron-donating groups may be more suitable. The provided experimental protocol and mechanistic diagrams offer a comprehensive resource for researchers in the field.

References

• 1. revistadechimie.ro [revistadechimie.ro]

Benchmarking New Synthetic Routes for 5-Hydroxy-2-methylbenzenesulfonic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of established and novel synthetic methodologies for the production of 5-Hydroxy-2-methylbenzenesulfonic acid, a key intermediate in various pharmaceutical and chemical manufacturing processes. By presenting a side-by-side comparison of reaction parameters, yields, and operational complexities, this document aims to equip researchers with the necessary information to select the most appropriate synthetic route for their specific application, balancing efficiency, cost, and environmental impact.

Executive Summary of Synthetic Routes

The synthesis of 5-Hydroxy-2-methylbenzenesulfonic acid, also known as 2-hydroxy-5-methylbenzenesulfonic acid or p-cresol-2-sulfonic acid, is predominantly achieved through the electrophilic aromatic sulfonation of p-cresol. This guide focuses on three primary sulfonating agents: concentrated sulfuric acid, sulfur trioxide (SO₃), and chlorosulfonic acid (ClSO₃H). Each method presents a unique profile of advantages and disadvantages in terms of yield, reaction conditions, and handling requirements.

Parameter	Route 1: Sulfuric Acid	Route 2: Sulfur Trioxide	Route 3: Chlorosulfonic Acid
Starting Material	p-Cresol	p-Cresol	p-Cresol
Sulfonating Agent	Concentrated Sulfuric Acid	Sulfur Trioxide	Chlorosulfonic Acid
Solvent	None (Neat)	Dichloroethane	Dichloroethane or similar inert solvent
Temperature	35°C	50-70°C	20-25°C
Reaction Time	~25 minutes	Not specified	20-25 hours
Reported Yield	93%[1]	85-90%	Not specified for p-cresol, but is a strong sulfonating agent
Key Advantages	Cost-effective, simple procedure	High yield, controlled reaction	High reactivity, potentially lower reaction temperatures
Key Disadvantages	Potential for side reactions and charring	Requires careful handling of SO₃	Highly corrosive and moisture-sensitive, generates HCl gas

Visualizing the Synthetic Pathways

The following diagrams illustrate the chemical transformations and the general workflow for each synthetic route.

References

• 1. 2-Hydroxy-5-methylbenzenesulfonic acid synthesis - chemicalbook [chemicalbook.com]

A Guide to Inter-Laboratory Comparison of 5-Hydroxy-2-methylbenzenesulfonic Acid Analysis

This guide provides a framework for researchers, scientists, and drug development professionals to conduct an inter-laboratory comparison (ILC) for the analysis of 5-Hydroxy-2-methylbenzenesulfonic acid. While specific ILC data for this compound is not publicly available, this document outlines the essential protocols and data presentation methods based on established scientific principles for such studies. The objective is to enable laboratories to collaboratively assess and compare their analytical performance for the quantification of this compound.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons, also known as proficiency testing (PT) or round-robin studies, are a cornerstone of quality assurance in analytical science.[1][2][3] They involve multiple laboratories analyzing the same, homogeneous sample to evaluate their analytical performance. The primary goals of an ILC are to:

• Assess the proficiency of individual laboratories.

• Identify potential issues with analytical methods.

• Establish the comparability of results between different laboratories.

• Provide a basis for the certification of reference materials.

Participation in ILCs is often a requirement for laboratory accreditation to standards such as ISO/IEC 17025.[3]

Hypothetical Inter-Laboratory Comparison Design

This section outlines a hypothetical design for an ILC focused on 5-Hydroxy-2-methylbenzenesulfonic acid.

2.1. Test Material

A certified reference material (CRM) of 5-Hydroxy-2-methylbenzenesulfonic acid should be used to prepare the test samples.[4][5] The CRM should be dissolved in a suitable matrix, such as a buffered aqueous solution or a simulated biological fluid, to create a stock solution. This stock solution is then used to prepare samples at different concentration levels (e.g., low, medium, and high) to assess the analytical performance across a range of concentrations.

2.2. Sample Preparation and Distribution

A central organizing body would be responsible for preparing a large, homogeneous batch of the test sample. Homogeneity and stability of the samples must be rigorously tested before distribution to participating laboratories.[1][6] Each participating laboratory would receive a set of blind samples, typically in duplicate or triplicate, for analysis.

2.3. Analytical Methods

While participating laboratories may use their own in-house validated methods, a standardized reference method is often provided to establish a common baseline. For the analysis of 5-Hydroxy-2-methylbenzenesulfonic acid, a High-Performance Liquid Chromatography (HPLC) method with UV detection is a suitable and widely used technique.

Experimental Protocol: HPLC-UV Analysis

The following is a detailed, hypothetical experimental protocol for the quantification of 5-Hydroxy-2-methylbenzenesulfonic acid using HPLC-UV.

3.1. Materials and Reagents

• 5-Hydroxy-2-methylbenzenesulfonic acid certified reference material

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, deionized)

• Phosphoric acid (or other suitable buffer components)

• 0.45 µm syringe filters

3.2. Instrumentation

• HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

3.3. Chromatographic Conditions

• Mobile Phase: Isocratic elution with a mixture of 30% acetonitrile and 70% aqueous phosphoric acid buffer (pH 2.5).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: 230 nm

3.4. Sample Preparation

• Allow the received ILC samples to equilibrate to room temperature.

• Vortex the samples to ensure homogeneity.

• Filter an aliquot of each sample through a 0.45 µm syringe filter into an HPLC vial.

3.5. Calibration Standards

Prepare a series of calibration standards by diluting the 5-Hydroxy-2-methylbenzenesulfonic acid CRM in the same matrix as the test samples. A typical calibration range might be from 1 µg/mL to 100 µg/mL.

3.6. Data Analysis

Construct a calibration curve by plotting the peak area of the analyte against its concentration. Determine the concentration of 5-Hydroxy-2-methylbenzenesulfonic acid in the ILC samples by interpolating their peak areas from the calibration curve.

Data Presentation and Statistical Analysis

The results from all participating laboratories should be collected and analyzed statistically to assess performance.

4.1. Data Summary Table

The following table provides a template for summarizing the quantitative data from the ILC. The data presented here is purely illustrative.

Laboratory ID	Reported Concentration (µg/mL)	Standard Deviation (µg/mL)	Z-Score
Lab 01	48.5	1.2	-0.6
Lab 02	51.2	1.5	0.5
Lab 03	45.1	2.1	-1.9
Lab 04	53.8	1.8	1.5
Lab 05	49.9	1.3	0.0
Assigned Value	50.0
Standard Deviation for PT	2.5

4.2. Statistical Evaluation

The performance of each laboratory is typically evaluated using Z-scores, which are calculated as follows:

Z = (x - X) / σ

Where:

• x is the result reported by the laboratory

• X is the assigned value (the consensus value from all participants or a value determined by a reference laboratory)

• σ is the standard deviation for proficiency assessment (a predetermined value based on the expected precision of the method)

A Z-score between -2 and +2 is generally considered satisfactory.[2]

Visualizing Workflows

5.1. Inter-Laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study.

Inter-laboratory comparison workflow.

5.2. Analytical Workflow for 5-Hydroxy-2-methylbenzenesulfonic Acid

This diagram outlines the key steps in the analytical workflow for the quantification of 5-Hydroxy-2-methylbenzenesulfonic acid by HPLC-UV.

References

• 1. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 2. benchmark-intl.com [benchmark-intl.com]
• 3. 9. Proficiency testing [eurachem.org]
• 4. fishersci.ca [fishersci.ca]
• 5. researchchemicalsconnect.com [researchchemicalsconnect.com]
• 6. seedtest.org [seedtest.org]

A Comparative Guide to the Catalytic Efficacy of 5-Hydroxy-2-methylbenzenesulfonic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the catalytic performance of 5-Hydroxy-2-methylbenzenesulfonic acid and its derivatives. While direct comparative studies on a homologous series of these specific derivatives are not extensively available in the current literature, this document synthesizes available data for related benzenesulfonic acid catalysts and established chemical principles to offer insights into their potential catalytic efficacy. The focus is on their application in acid-catalyzed reactions, with esterification serving as a representative example.

Data Presentation: Catalytic Performance in Esterification

The following table summarizes the catalytic activity of various substituted benzenesulfonic acids in the esterification of acetic acid with n-propanol. This data, adapted from a study on related catalysts, serves as a valuable proxy for predicting the performance of 5-Hydroxy-2-methylbenzenesulfonic acid derivatives. The key performance indicator presented is the yield of n-propyl acetate.

Catalyst	Substituent Group	Yield of n-propyl acetate (%)[1]
p-Phenolsulfonic acid (PPSA)	Hydroxyl (-OH)	~60
p-Toluenesulfonic acid (PTSA)	Methyl (-CH₃)	~60
Benzenesulfonic acid (BSA)	None	<60
Dodecylbenzenesulfonic acid (DBSA)	Dodecyl (-C₁₂H₂₅)	<60
p-Nitrobenzenesulfonic acid (NSA)	Nitro (-NO₂)	<20
p-Chlorobenzenesulfonic acid (CD)	Chloro (-Cl)	~7.5
p-Aminobenzenesulfonic acid (ANSA)	Amino (-NH₂)	~1.8

Analysis of Substituent Effects:

The catalytic activity of benzenesulfonic acids is directly related to their Brønsted acidity. The presence of electron-withdrawing or electron-donating groups on the benzene ring influences the stability of the sulfonate conjugate base and, consequently, the acid strength of the sulfonic acid.

• Electron-donating groups like hydroxyl (-OH) and methyl (-CH₃) can increase electron density on the ring, which can slightly decrease the acidity compared to unsubstituted benzenesulfonic acid. However, in the case of PPSA and PTSA, their performance is comparable to sulfuric acid in some contexts, suggesting a complex interplay of electronic and steric effects.

• Electron-withdrawing groups such as a nitro group (-NO₂) are expected to increase acidity by stabilizing the negative charge of the sulfonate group. However, the data above suggests that in this particular reaction, its performance was significantly lower. This could be due to steric hindrance or other reaction-specific interactions. Halogens like chlorine (-Cl) are also electron-withdrawing but showed low catalytic activity in this study.

• Amino groups (-NH₂) are strongly electron-donating and can also be protonated under acidic conditions, which can significantly reduce the overall catalytic activity, as reflected in the very low yield obtained with p-aminobenzenesulfonic acid[1].

Experimental Protocols

Below is a general methodology for a batch esterification reaction, based on typical procedures for sulfonic acid-catalyzed esterifications[1].

Objective: To determine the catalytic efficacy of a 5-Hydroxy-2-methylbenzenesulfonic acid derivative in the esterification of a carboxylic acid with an alcohol.

Materials:

• 5-Hydroxy-2-methylbenzenesulfonic acid or its derivative (e.g., 3-Amino-2-hydroxy-5-methylbenzenesulfonic acid)

• Carboxylic acid (e.g., acetic acid)

• Alcohol (e.g., n-propanol)

• Inert solvent (optional, e.g., toluene)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Apparatus for Dean-Stark distillation (optional, for water removal)

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Preparation: Ensure the catalyst is dry and of a known concentration. The synthesis of derivatives like 3-Amino-2-hydroxy-5-methylbenzenesulfonic acid can be achieved through methods such as the Beckmann rearrangement of the corresponding oxime followed by sulfonation[2].

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the carboxylic acid, the alcohol (a slight excess is often used), and the sulfonic acid catalyst (typically 1-5 mol% relative to the limiting reactant).

• Reaction Conditions: Heat the mixture to reflux with constant stirring. The reaction temperature will depend on the boiling point of the alcohol or solvent used.

• Monitoring the Reaction: The progress of the reaction can be monitored by withdrawing small aliquots at regular intervals and analyzing them by gas chromatography (GC) to determine the conversion of the carboxylic acid and the yield of the ester.

• Product Isolation and Purification: After the reaction reaches completion (as determined by GC analysis), cool the mixture to room temperature. The catalyst can be neutralized with a base, and the product ester can be isolated by extraction and purified by distillation.

• Data Analysis: Calculate the percentage yield of the ester and, if possible, the turnover number (TON) and turnover frequency (TOF) to quantify the catalyst's efficiency.

Mandatory Visualization

The following diagrams illustrate the general mechanism of acid-catalyzed esterification (Fischer esterification) and a typical experimental workflow.

Caption: Mechanism of Fischer Esterification.

References

• 1. revistadechimie.ro [revistadechimie.ro]
• 2. researchgate.net [researchgate.net]

Selectivity comparison between different sulfonating conditions

For Researchers, Scientists, and Drug Development Professionals

Aromatic sulfonation, a cornerstone of electrophilic aromatic substitution, is a critical reaction in the synthesis of a vast array of compounds, including pharmaceuticals, dyes, and detergents. The regioselectivity and chemoselectivity of this reaction are highly dependent on the chosen sulfonating agent and reaction conditions. This guide provides an objective comparison of different sulfonating conditions, supported by experimental data, to aid in the rational design of synthetic routes.

Regioselectivity in Aromatic Sulfonation: A Quantitative Comparison

The position of the sulfonic acid group on an aromatic ring is influenced by factors such as the nature of the substituents already present, the steric hindrance at different positions, and the reaction temperature. The following tables summarize the product distribution for the sulfonation of various aromatic compounds under different conditions.

Sulfonation of Toluene

Toluene, with its activating methyl group, directs sulfonation primarily to the ortho and para positions. However, the ratio of these isomers is highly sensitive to the sulfonating agent and reaction conditions.

Substrate	Sulfonating Agent	Conditions	Ortho (%)	Meta (%)	Para (%)	Reference
Toluene	SO₃	Refluxing SO₂	5.6 ± 0.6	9.7 ± 0.4	84.8 ± 1	[1]
Toluene	SO₃	Microreactor, 28 °C	-	0.33	96.54
Toluene	H₂SO₄ (aq)	25 °C	34	4.2	112 (partial rate factors)	[2]

Sulfonation of Naphthalene

The sulfonation of naphthalene is a classic example of kinetic versus thermodynamic control. The product distribution is heavily influenced by the reaction temperature.

Substrate	Sulfonating Agent	Temperature	1-Naphthalenesulfonic Acid (%) (Kinetic Product)	2-Naphthalenesulfonic Acid (%) (Thermodynamic Product)	Reference
Naphthalene	H₂SO₄	80 °C	Major Product	Minor Product	[3][4]
Naphthalene	H₂SO₄	160 °C	Minor Product	Major Product	[3][4]

Sulfonation of Phenol

Similar to naphthalene, the sulfonation of phenol also exhibits temperature-dependent regioselectivity.

Substrate	Sulfonating Agent	Temperature	ortho-Phenolsulfonic Acid (%)	para-Phenolsulfonic Acid (%)	Reference
Phenol	conc. H₂SO₄	288-293 K (15-20 °C)	Major Product	Minor Product	[5]
Phenol	conc. H₂SO₄	373 K (100 °C)	Minor Product	Major Product	[5][6]

Chemoselectivity: Sulfamic Acid as a Selective Sulfating Agent

In molecules containing multiple functional groups, achieving selective sulfonation of the aromatic ring can be challenging. Sulfamic acid stands out as a mild and highly selective reagent. It preferentially sulfates alcoholic hydroxyl groups without reacting with aromatic rings, offering a valuable tool for chemoselective transformations.[7][8]

Sulfonating Agent	Substrate Type	Reactivity	Selectivity	Reference
Sulfamic Acid	Alcohols	High	Sulfates alcohols, does not sulfonate aromatic rings	[7]
H₂SO₄, SO₃, ClSO₃H	Aromatic Compounds	High	Sulfonates aromatic rings	[9][10]

Experimental Protocols

Temperature-Controlled Sulfonation of Naphthalene

This protocol demonstrates the kinetic and thermodynamic control in the sulfonation of naphthalene.

Materials:

• Naphthalene

• Concentrated Sulfuric Acid (98%)

• Ice bath

• Heating mantle with temperature control

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

Procedure for Kinetic Control (Formation of 1-Naphthalenesulfonic Acid):

• In a round-bottom flask equipped with a magnetic stirrer, add naphthalene.

• Cool the flask in an ice bath.

• Slowly add concentrated sulfuric acid to the cooled naphthalene with continuous stirring.

• Maintain the reaction temperature at 80 °C using a heating mantle.

• Continue the reaction for the desired time (e.g., 1-2 hours).

• Upon completion, carefully pour the reaction mixture over crushed ice to precipitate the product.

• Isolate the 1-naphthalenesulfonic acid by filtration and wash with cold water.

Procedure for Thermodynamic Control (Formation of 2-Naphthalenesulfonic Acid):

• Follow steps 1-3 from the kinetic control procedure.

• Increase the reaction temperature to 160 °C using a heating mantle.

• Maintain this temperature for an extended period (e.g., 4-6 hours) to allow for equilibrium to be reached.[4]

• Follow steps 6-7 from the kinetic control procedure to isolate the 2-naphthalenesulfonic acid.

Sulfonation of Toluene with Sulfur Trioxide

This protocol describes a method for the para-selective sulfonation of toluene.

Materials:

• Toluene

• Sulfur Trioxide (SO₃)

• Liquid Sulfur Dioxide (SO₂) as solvent

• Round-bottom flask with a dry ice/acetone condenser

• Magnetic stirrer and stir bar

Procedure:

• Set up a round-bottom flask with a magnetic stirrer and a dry ice/acetone condenser.

• Add toluene to the flask.

• Cool the flask and condense liquid sulfur dioxide into it.

• Slowly introduce sulfur trioxide to the reaction mixture while maintaining a low temperature and stirring.

• Allow the reaction to proceed under reflux (the boiling point of SO₂ is -10 °C).

• After the reaction is complete, carefully evaporate the sulfur dioxide in a well-ventilated fume hood.

• The resulting product will be predominantly p-toluenesulfonic acid.[1]

Visualizing Sulfonation Processes

General Experimental Workflow for Aromatic Sulfonation

Caption: A generalized workflow for a typical aromatic sulfonation experiment.

Kinetic vs. Thermodynamic Control in Naphthalene Sulfonation

Caption: Energy profile illustrating kinetic vs. thermodynamic control in naphthalene sulfonation.

References

• 1. "Directive effects in the sulfonation of toluene ; Synthesis and attemp" by John Joseph Duvall [scholarsarchive.byu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Kinetic vs. Thermodynamic Control in Organic Reactions [thecatalyst.org]
• 4. organic chemistry - Thermodynamic vs Kinetic Sulphonation of Naphthalene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. Phenol on sulphonation at 100$^{ o }{ C }$ gives:(a) o-phenol sulphonic acid(b) p-phenol sulphonic acid(c) m-phenol sulphonic acid(d) o- and p-phenol sulphonic acid [vedantu.com]
• 6. youtube.com [youtube.com]
• 7. SULFAMIC ACID - Ataman Kimya [atamanchemicals.com]
• 8. Sulfamic acid - Wikipedia [en.wikipedia.org]
• 9. US20040242932A1 - Aromatic sulfonation reactions - Google Patents [patents.google.com]
• 10. globalspec.com [globalspec.com]

Cost-benefit analysis of different synthetic pathways to 5-Hydroxy-2-methylbenzenesulfonic acid

For researchers and professionals in drug development and chemical synthesis, the efficient and cost-effective production of key intermediates is paramount. 5-Hydroxy-2-methylbenzenesulfonic acid is a valuable building block in the synthesis of various pharmaceuticals and other fine chemicals. This guide provides a detailed cost-benefit analysis of the primary synthetic routes to this compound, supported by experimental data and protocols.

Pathway 1: Multi-step Synthesis from Toluene via p-Cresol Intermediate

The overall transformation can be visualized as follows:

Diagram 1: Synthetic pathway from toluene to 5-Hydroxy-2-methylbenzenesulfonic acid.

Experimental Protocol:

Step 1: Synthesis of p-Cresol from Toluene

• Sulfonation: Toluene is reacted with concentrated sulfuric acid at a temperature of 105-120°C. The water generated during the reaction is typically removed to drive the reaction to completion.

• Neutralization: The resulting p-toluenesulfonic acid is neutralized with sodium sulfite at 75-105°C to form sodium p-toluenesulfonate.

• Alkali Fusion: The sodium p-toluenesulfonate is fused with sodium hydroxide at high temperatures (340-380°C). This step is highly energy-intensive.

• Acidification: The resulting sodium p-cresolate is dissolved in water and acidified with a strong acid, such as sulfuric acid, to liberate p-cresol.

• Purification: The crude p-cresol is then purified by distillation. The yield of p-cresol from this process is typically in the range of 63-72%.[1]

Step 2: Sulfonation of p-Cresol

• p-Cresol is treated with concentrated sulfuric acid at 35°C for approximately 25 minutes to yield 5-Hydroxy-2-methylbenzenesulfonic acid.

Pathway 2: Direct Sulfonation of p-Cresol

This pathway is more direct, assuming p-cresol is available as a starting material. It avoids the energy-intensive and multi-step synthesis of p-cresol from toluene. Two common sulfonating agents can be considered for this pathway.

Method A: Sulfonation with Sulfuric Acid

This is a straightforward and widely used method for the sulfonation of aromatic compounds.

Diagram 2: Direct sulfonation of p-cresol with sulfuric acid.

Experimental Protocol:

• To p-cresol, add concentrated sulfuric acid while maintaining the temperature at 35°C.

• The reaction mixture is stirred for approximately 25 minutes.

• The product, 5-Hydroxy-2-methylbenzenesulfonic acid, can be isolated by crystallization. This method has a reported yield of 93%.

Method B: Sulfonation with Chlorosulfonic Acid (Projected)

Chlorosulfonic acid is a more reactive sulfonating agent than sulfuric acid and can often lead to higher yields and cleaner reactions. However, it is also more hazardous to handle.

Diagram 3: Projected direct sulfonation of p-cresol with chlorosulfonic acid.

Experimental Protocol (Projected):

• Dissolve p-cresol in a suitable inert solvent (e.g., dichloromethane or chloroform).

• Cool the solution in an ice bath.

• Slowly add chlorosulfonic acid dropwise while maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction to stir at room temperature for a specified time.

• The reaction is then quenched by carefully pouring it onto ice.

• The product can be isolated by filtration and purified by recrystallization. While a specific yield for this reaction is not cited, sulfonation with chlorosulfonic acid generally proceeds with high efficiency.

Cost-Benefit Analysis

The choice of synthetic pathway depends on several factors, including the availability and cost of starting materials, the scale of production, and environmental and safety considerations.

Feature	Pathway 1 (from Toluene)	Pathway 2A (p-Cresol + H₂SO₄)	Pathway 2B (p-Cresol + ClSO₃H)
Starting Materials	Toluene, Sulfuric Acid, Sodium Sulfite, Sodium Hydroxide	p-Cresol, Sulfuric Acid	p-Cresol, Chlorosulfonic Acid
Estimated Raw Material Cost	Lower (if p-cresol is not readily available)	Moderate	Moderate to High
Number of Steps	Multiple (4-5)	Single	Single
Energy Consumption	High (due to alkali fusion at >300°C)	Low	Low
Overall Yield	Lower (product of multiple steps)	High (reported 93%)	Potentially High
Process Complexity	High	Low	Moderate (due to handling of chlorosulfonic acid)
Safety Concerns	High temperatures and pressures	Standard handling of strong acids	Handling of highly reactive and corrosive chlorosulfonic acid
Waste Generation	Significant (e.g., sodium sulfite)	Minimal	By-product HCl needs to be neutralized

Note: Cost estimations are relative and can vary based on market prices and supplier. The approximate cost of p-cresol can range from $2.80 to $5.20 USD/kg for industrial grades, while chlorosulfonic acid is in the range of $0.42 to $0.60 USD/kg.[2][3][4][5]

Conclusion

For laboratory-scale synthesis and for industrial production where p-cresol is a readily available and economically viable starting material, Pathway 2A (Direct Sulfonation with Sulfuric Acid) offers the most favorable cost-benefit profile. It is a high-yielding, single-step process with low energy requirements and moderate safety concerns.

Pathway 2B (Sulfonation with Chlorosulfonic Acid) may be considered when a very high purity product is required, and the additional costs and safety precautions associated with handling chlorosulfonic acid can be justified.

Pathway 1 (Synthesis from Toluene) is generally less favorable due to its multi-step nature, high energy consumption, and lower overall yield. However, it remains a viable option for large-scale industrial production where the raw materials are significantly cheaper, and the infrastructure for high-temperature and high-pressure reactions is already in place. This route is particularly relevant in the context of cresol production where a mixture of isomers is often obtained.[6][7] The purification of the desired p-isomer adds to the complexity and cost of this pathway.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. dir.indiamart.com [dir.indiamart.com]
• 3. dir.indiamart.com [dir.indiamart.com]
• 4. Para Cresol - Price, India Manufacturers & Suppliers [tradeindia.com]
• 5. Cresol at Best Price from Manufacturers, Suppliers & Traders [exportersindia.com]
• 6. chemcess.com [chemcess.com]
• 7. CN105906481A - P-cresol preparation method and equipment - Google Patents [patents.google.com]

Comparison of the environmental impact of different sulfonation methods

For Researchers, Scientists, and Drug Development Professionals

The selection of a sulfonation method is a critical decision in chemical synthesis, with significant implications for process efficiency, product quality, and environmental sustainability. This guide provides an objective comparison of various sulfonation techniques, supported by available data, to aid in the selection of more eco-friendly and efficient processes.

Comparison of Key Performance and Environmental Metrics

The environmental impact of sulfonation is multifaceted, encompassing reagent hazards, waste generation, energy consumption, and reaction efficiency. The following table summarizes the key characteristics of common sulfonation methods based on available data.

Sulfonation Method	Sulfonating Agent	Key Advantages	Key Disadvantages	Waste Products	Relative Cost (Reagent)	Relative Cost (Equipment)
Air/SO₃ Process	Sulfur Trioxide (SO₃)	High reaction rate, high-purity products, versatile for various feedstocks, stoichiometric reaction.[1][2]	High initial equipment cost, requires tight process control.[1]	Minimal, especially with sulfur burning to produce SO₃.[1]	Low.[1]	High.[1]
Oleum Sulfonation	Fuming Sulfuric Acid (H₂SO₄·xSO₃)	Versatile for a wide range of organic compounds.[2]	Produces large volumes of spent sulfuric acid, potential for side reactions.[1][3]	Spent sulfuric acid.[1]	Intermediate.	Intermediate.[1]
Chlorosulfuric Acid	Chlorosulfonic Acid (ClSO₃H)	Can be run as a batch or continuous process.[1]	Generates corrosive hydrochloric acid as a byproduct.[1][3]	Hydrochloric acid, diluted sulfuric acid.[1][3]	Intermediate.	Intermediate.[1]
Sulfamic Acid Sulfation	Sulfamic Acid (H₃NSO₃)	Mild and selective for alcohol groups, easy to handle, produces ammonium salt directly (no neutralization needed).[1]	High reagent cost, only suitable for producing ammonium sulfates from alcohols.[1]	Minimal direct waste from the reaction.	High.[1]	Low.[1]
Sulfur Trioxide (SO₃) in Liquid SO₂	Sulfur Trioxide (SO₃)	High atom efficiency, avoids aqueous waste, SO₂ can be recycled, suitable for multi-purpose batch reactions.[4]	Requires handling of volatile SO₂.	Minimal if SO₂ is recycled.[4]	N/A	N/A
"Green" Catalytic Methods	e.g., NaHSO₃ with solid acid catalysts	Reusable catalysts, milder reaction conditions, can be solvent-free (microwave irradiation).[5]	Catalyst development and separation can be complex.	Reduced waste due to catalyst recycling.	Potentially low.	N/A
Thiourea Dioxide	Thiourea Dioxide	Eco-friendly and easy-to-handle sulfur dioxide surrogate, uses air as a green oxidant.[6]	May require transition metal catalysts for some substrates.[6]	Dependent on catalyst and workup.	N/A	N/A

Experimental Protocols

Detailed experimental protocols are crucial for replicating and comparing sulfonation methods. Below are examples of methodologies cited in the literature.

Protocol 1: Sulfonation of Incomplete Carbonized Glucose (ICG) using different agents

This protocol, adapted from a study on catalyst synthesis, compares four different sulfonation methods.[7][8]

• Objective: To prepare sulfonated heterogeneous catalysts from a carbohydrate-derived material.

• Starting Material: Incomplete Carbonized Glucose (ICG).

• Methods:

  • Thermal treatment with concentrated H₂SO₄: ICG is mixed with concentrated sulfuric acid and heated.

  • Thermal decomposition of ammonium sulfate: ICG is heated with ammonium sulfate.

  • Thermal treatment with chlorosulfonic acid in chloroform: ICG is reacted with chlorosulfonic acid in a chloroform solvent.

  • In situ polymerization of poly(sodium 4-styrenesulfonate) (PSS): ICG is treated with PSS to introduce sulfonic acid groups.

• Analysis: The resulting catalysts are characterized for their elemental composition, total acid density, and surface area. Their catalytic activity is then evaluated in an esterification reaction.[7][8]

Protocol 2: Microwave-Assisted Sulfonation of Aromatic Compounds

This protocol describes a greener approach using a solid-supported catalyst and microwave irradiation.[5]

• Objective: To achieve rapid and efficient sulfonation of aromatic compounds.

• Reagents: Aromatic compound, sodium bisulfite (NaHSO₃), and a reusable solid catalyst (e.g., SiO₂/HClO₄ or SiO₂/KHSO₄).

• Procedure:

  • The aromatic compound, NaHSO₃, and the catalyst are mixed in a beaker.

  • The mixture is irradiated in a microwave oven for 3 to 5 minutes.

  • The reaction progress is monitored by Thin Layer Chromatography (TLC).

  • After completion, the reaction mixture is filtered to recover the catalyst.

  • The product is isolated by treating the filtrate with a sodium bicarbonate solution.

Visualizing Sulfonation Strategies

The choice of a sulfonation strategy often involves a trade-off between various factors. The following diagrams illustrate the decision-making process and workflows.

Caption: Decision tree for selecting a sulfonation method.

Caption: A generalized workflow for a typical sulfonation process.

Conclusion

The trend in sulfonation technology is moving towards processes that minimize waste and reduce reliance on hazardous reagents. The air/SO₃ process has become a dominant choice for large-scale production due to its efficiency and lower waste output compared to older methods like oleum and chlorosulfuric acid sulfonation.[1] For smaller-scale or specialized applications, methods like sulfamic acid sulfation or emerging green catalytic techniques offer milder and more selective alternatives.[1][5] The development of methods utilizing recyclable catalysts and less hazardous reagents, such as thiourea dioxide, represents a promising frontier for sustainable sulfonation chemistry.[4][6] The selection of an optimal sulfonation method requires a careful evaluation of production scale, substrate compatibility, product quality requirements, and, increasingly, the overall environmental impact of the process.

References

• 1. chemithon.com [chemithon.com]
• 2. ask.com [ask.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ajgreenchem.com [ajgreenchem.com]
• 6. Sustainable access to sulfonic acids from halides and thiourea dioxide with air - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 5-Hydroxy-2-methylbenzenesulfonic Acid: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of 5-Hydroxy-2-methylbenzenesulfonic acid, a compound that requires careful management due to its acidic and potential irritant properties. Adherence to these protocols is essential for maintaining a safe laboratory environment and complying with regulatory standards.

I. Immediate Safety and Handling Precautions

Key Hazards:

• Corrosive/Irritant: Causes severe skin burns and eye damage.[1][2]

• Respiratory Irritation: May cause irritation to the respiratory system.[1][3]

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., neoprene, nitrile rubber)
Eye Protection	Chemical safety goggles or a face shield
Protective Clothing	Laboratory coat
Respiratory Protection	Use in a well-ventilated area or under a fume hood. If dust is generated, a respirator may be necessary.

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[3][4] An emergency eyewash station and safety shower should be readily accessible.[1][2]

II. Step-by-Step Disposal Protocol

The primary method for the disposal of 5-Hydroxy-2-methylbenzenesulfonic acid involves neutralization of its acidic nature, followed by appropriate waste stream management in accordance with local, state, and federal regulations.

Experimental Protocol: Neutralization of 5-Hydroxy-2-methylbenzenesulfonic Acid Waste

• Dilution:

  • Slowly and cautiously add the 5-Hydroxy-2-methylbenzenesulfonic acid waste to a large volume of cold water (a 1:10 ratio of acid to water is recommended).[5][6]

  • Crucial Safety Note: ALWAYS add acid to water, NEVER the other way around , to prevent a violent exothermic reaction.[7]

• Neutralization:

  • Prepare a dilute basic solution, such as 5% sodium bicarbonate (baking soda) in water or a 1M solution of sodium hydroxide.

  • Slowly add the basic solution to the diluted acid waste while stirring continuously.

  • Monitor the pH of the solution using pH indicator strips or a calibrated pH meter.[5]

  • Continue adding the base until the pH of the solution is between 6.0 and 8.0. Be cautious of foaming or heat generation during this process.[7]

• Disposal of Neutralized Solution:

  • Once the solution is neutralized, it can typically be discharged down the drain with copious amounts of water, provided it does not contain other hazardous materials and local regulations permit this.[5][8]

  • Always consult and adhere to your institution's and local wastewater regulations.

• Solid Waste and Contaminated Materials:

  • Any solid 5-Hydroxy-2-methylbenzenesulfonic acid waste or materials contaminated with the compound (e.g., paper towels, absorbent pads from a spill) should be collected in a clearly labeled, sealed container.[9][10]

  • This waste must be disposed of as hazardous chemical waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.[4][11] Unwanted chemical stocks of solid phenol are classified as Hazardous Waste.[9]

III. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[10]

• Containment: For liquid spills, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial spill kit.[11][12] For solid spills, carefully sweep the material to avoid creating dust.

• Collection: Collect the absorbed material or solid waste into a sealed, labeled container for hazardous waste disposal.[10]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste.[11]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 5-Hydroxy-2-methylbenzenesulfonic acid.

Caption: Disposal workflow for 5-Hydroxy-2-methylbenzenesulfonic acid.

V. Emergency Contact and Reporting

In case of exposure or a large, unmanageable spill, follow your institution's emergency procedures. This typically involves:

• Immediate First Aid:

  • Skin Contact: Remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[1][11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][11]

  • Inhalation: Move the person to fresh air.[1]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][11]

• Reporting: Report the incident to your laboratory supervisor and your institution's Environmental Health and Safety (EHS) department. For large spills, you may need to contact emergency services.[4]

By adhering to these detailed procedures, laboratory personnel can ensure the safe handling and disposal of 5-Hydroxy-2-methylbenzenesulfonic acid, thereby protecting themselves, their colleagues, and the environment.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. ehs.berkeley.edu [ehs.berkeley.edu]
• 5. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 6. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 7. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 8. epfl.ch [epfl.ch]
• 9. researchgate.net [researchgate.net]
• 10. nj.gov [nj.gov]
• 11. Phenol SOP | Environment, Health and Safety [ehs.cornell.edu]
• 12. youtube.com [youtube.com]

Personal protective equipment for handling 5-Hydroxy-2-methylbenzenesulfonic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Hydroxy-2-methylbenzenesulfonic acid was located. The following guidance is based on the hazard profiles of structurally similar compounds, including 2-Amino-5-methylbenzenesulfonic acid and 2-Amino-5-chloro-4-methylbenzenesulfonic acid. It is imperative to handle this chemical with the assumption that it shares the corrosive and irritant properties of these analogs.

This document provides immediate, essential safety and logistical information for handling 5-Hydroxy-2-methylbenzenesulfonic acid in a laboratory setting. Adherence to these procedural guidelines is critical for ensuring the safety of all personnel.

Hazard Assessment and Personal Protective Equipment (PPE)

Based on available data for analogous compounds, 5-Hydroxy-2-methylbenzenesulfonic acid is presumed to be corrosive and capable of causing severe skin burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[1] Therefore, a comprehensive PPE protocol is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 5-Hydroxy-2-methylbenzenesulfonic Acid

PPE Category	Specification	Purpose
Eye and Face	Chemical safety goggles and a face shield.	Protects against splashes and solid particulates, preventing severe eye damage.[1][2][3]
Hand	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Consult glove manufacturer's compatibility chart.	Prevents direct skin contact and chemical burns.[1][2][3]
Body	Chemical-resistant laboratory coat, apron, and full-length trousers.	Protects skin from accidental spills and contamination.[1][3]
Footwear	Closed-toe, chemical-resistant shoes.	Prevents exposure from spills.
Respiratory	Use in a well-ventilated area. If dust is generated or ventilation is inadequate, use a NIOSH-approved respirator.	Avoids inhalation of irritating dust or aerosols.[1]

Experimental Workflow and Safety Protocols

The following diagram outlines the necessary steps for safely handling 5-Hydroxy-2-methylbenzenesulfonic acid from preparation to disposal.

Caption: Workflow for Safe Handling of 5-Hydroxy-2-methylbenzenesulfonic Acid.

Operational Plan: Step-by-Step Guidance

3.1. Engineering Controls:

• Always handle 5-Hydroxy-2-methylbenzenesulfonic acid within a certified chemical fume hood to ensure adequate ventilation.[1][2]

• Ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[1][2]

3.2. Pre-Handling Procedure:

• Review Safety Information: Before beginning work, review this guide and any available safety information for analogous compounds.

• Assemble PPE: Gather all necessary PPE as specified in Table 1.

• Inspect PPE: Check all PPE for signs of damage or wear. Ensure gloves are free of pinholes.

• Prepare Workspace: Clear the fume hood of any unnecessary items. Ensure all necessary equipment and reagents are within easy reach to minimize movement.

3.3. Handling the Chemical:

• Don PPE: Put on your lab coat, followed by safety goggles, face shield, and gloves. If respiratory protection is required, ensure it is properly fitted.

• Weighing: Carefully weigh the required amount of the chemical. If it is a solid, avoid generating dust.

• Transfer: When transferring the chemical, do so slowly and carefully to prevent splashing or creating dust.

• During Reaction: Keep the sash of the fume hood at the lowest practical height. Continuously monitor the reaction for any unexpected changes.

3.4. Post-Handling Procedure:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Doffing PPE: Remove PPE in the correct order to avoid self-contamination: gloves, face shield, goggles, and then lab coat.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.[2][4] Do not eat, drink, or smoke in the laboratory area.[1]

Disposal Plan

4.1. Waste Characterization:

• 5-Hydroxy-2-methylbenzenesulfonic acid and any materials contaminated with it are to be considered hazardous waste.[2][4]

4.2. Waste Collection and Disposal:

• Segregation: Collect all waste containing this chemical in a designated, properly labeled, and sealed hazardous waste container.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name.

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.[1]

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office, in accordance with all local, regional, and national regulations.[1][2][4] Do not dispose of this chemical down the drain.

Emergency Procedures

Table 2: First Aid and Emergency Response

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][2][4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][2]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][2]
Spills	Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[1]

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]